Cholesteryl 11-eicosenoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11-eicosenoate is a cholesterol ester, a class of lipids crucial for the transport and storage of cholesterol in biological systems. Comprising a cholesterol molecule esterified to 11-eicosenoic acid, this compound's physical properties are of significant interest in the fields of biochemistry, drug delivery, and materials science. Its molecular structure, combining the rigid steroid nucleus of cholesterol with a long, unsaturated fatty acyl chain, gives rise to complex thermal behavior and self-assembly characteristics. This technical guide provides a comprehensive overview of the known physical properties of Cholesteryl 11-eicosenoate, detailed experimental protocols for its characterization, and insights into its role in biological signaling pathways.

Core Physical and Chemical Properties

While specific experimental data for Cholesteryl 11-eicosenoate is limited in publicly accessible literature, key properties can be compiled from supplier data and analogous compounds. The thermotropic behavior, in particular, is critical for understanding its phase transitions, which influence its biological function and potential applications.

Data Presentation: Physical and Chemical Properties of Cholesteryl 11-eicosenoate

Property	Value	Source/Comment
Chemical Name	Cholesteryl (11Z)-eicosenoate	IUPAC Nomenclature
Synonyms	Cholesteryl cis-11-eicosenoate
CAS Number	70832-37-0	[1]
Molecular Formula	C47H82O2	[1]
Molecular Weight	679.15 g/mol	[1]
Physical State	Solid	at room temperature[1]
Storage Temperature	-20°C	[1]
Crystal to Liquid Crystal Transition Temperature	19.8 °C	Secondary source data; requires experimental verification.[2]
Liquid Crystal to Isotropic Liquid Transition Temperature	38.1 °C	Secondary source data; requires experimental verification.[2]
Boiling Point	Data not available	Expected to be very high and likely to decompose before boiling under atmospheric pressure.
Solubility	Data not available	Expected to be soluble in nonpolar organic solvents like chloroform, dichloromethane, and hexane, and sparingly soluble in more polar solvents like methanol and ethanol.

Mandatory Visualizations

Cholesterol Metabolism and Cholesteryl Ester Formation

The synthesis of cholesteryl esters is an integral part of cholesterol metabolism, primarily serving to convert excess free cholesterol into a more readily storable form. This process is catalyzed by the enzyme Acyl-CoA Cholesterol Acyltransferase (ACAT).

References

• 1. larodan.com [larodan.com]
• 2. mriquestions.com [mriquestions.com]

Cholesteryl 11-eicosenoate: A Technical Guide for Researchers

CAS Number: 70832-37-0

This technical guide provides an in-depth overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest to researchers, scientists, and drug development professionals. Due to the limited availability of data exclusively for this compound, this document combines known properties with established methodologies for the synthesis, purification, and characterization of cholesteryl esters in general. The biological context is inferred from the activities of its constituent parts, cholesterol and 11-eicosenoic acid, and the broader class of cholesteryl esters.

Chemical and Physical Properties

Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-eicosenoic acid. Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	70832-37-0	[1]
Molecular Formula	C47H82O2	[1]
Molecular Weight	679.15 g/mol	[1]
Synonyms	Cholest-5-en-3-ol (3β)-, 11-eicosenoate, (Z)-; Cholesteryl cis-11-eicosenoate	[1]
Physical State	Solid	[1]
Purity (typical)	>99%	[1]
Storage	Freezer (-20°C)	[1]

Synthesis and Purification

While specific literature detailing the synthesis of Cholesteryl 11-eicosenoate is scarce, standard esterification methods can be employed. A general protocol for the synthesis of cholesteryl esters is provided below.

General Synthesis Protocol: Esterification of Cholesterol

This protocol describes a common method for the synthesis of cholesteryl esters from cholesterol and a fatty acid.

Materials:

• Cholesterol

• 11-eicosenoic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Dissolve cholesterol (1 equivalent) and 11-eicosenoic acid (1.2 equivalents) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add 4-Dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution.

• In a separate flask, dissolve dicyclohexylcarbodiimide (DCC) (1.5 equivalents) in anhydrous DCM.

• Slowly add the DCC solution to the cholesterol and fatty acid mixture at 0°C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 9:1 v/v). The product spot should have a higher Rf value than cholesterol.

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Purification Protocol: Flash Column Chromatography

Procedure:

• Prepare a silica gel column using a hexane:ethyl acetate solvent system as the eluent. The exact ratio should be determined by TLC analysis to achieve good separation.

• Dissolve the crude product in a minimal amount of the eluent.

• Load the sample onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure cholesteryl ester.

• Combine the pure fractions and evaporate the solvent to yield the purified Cholesteryl 11-eicosenoate.

References

• 1. larodan.com [larodan.com]

A Technical Guide to the Synthesis of Cholesteryl 11-Eicosenoate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide for the synthesis of cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest for various research applications. The synthesis involves the esterification of cholesterol with 11-eicosenoic acid. This document outlines the necessary reagents, detailed experimental protocols for synthesis and purification, and methods for characterization. All quantitative data is presented in structured tables, and key experimental workflows are visualized using diagrams.

Overview of Cholesteryl 11-Eicosenoate

Cholesteryl esters are crucial molecules in lipid metabolism and transport.[1] Cholesteryl 11-eicosenoate (CAS Number: 70832-37-0) is an ester formed from cholesterol and the monounsaturated omega-9 fatty acid, 11-eicosenoic acid.[2] Understanding its synthesis is vital for researchers investigating lipid biology, developing drug delivery systems, and studying its role in various cellular processes.

Table 1: Physicochemical Properties of Cholesteryl 11-Eicosenoate [2]

Property	Value
CAS Number	70832-37-0
Molecular Formula	C47H82O2
Molecular Weight	679.15 g/mol
Physical State	Solid
Purity (typical)	>99%
Storage	Freezer

Synthesis of Cholesteryl 11-Eicosenoate via Fischer Esterification

The synthesis of cholesteryl 11-eicosenoate can be effectively achieved through Fischer esterification, a classic method involving the reaction of a carboxylic acid (11-eicosenoic acid) with an alcohol (cholesterol) in the presence of an acid catalyst.[3]

Reaction Scheme

The overall reaction is as follows:

Caption: Fischer Esterification of Cholesterol and 11-Eicosenoic Acid.

Experimental Protocol: Synthesis

This protocol is adapted from established methods for cholesteryl ester synthesis.

Materials:

• Cholesterol (C₂₇H₄₆O)

• 11-Eicosenoic acid (C₂₀H₃₈O₂)

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (anhydrous)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reactant Setup: In a 250 mL round-bottom flask, dissolve 1.0 equivalent of cholesterol and 1.2 equivalents of 11-eicosenoic acid in anhydrous toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approximately 3-5 drops) to the reaction mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling: After the reaction is complete, allow the mixture to cool to room temperature.

Experimental Protocol: Isolation and Purification

Procedure:

• Neutralization: Transfer the cooled reaction mixture to a separatory funnel. Add a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted 11-eicosenoic acid.[3] Be cautious as carbon dioxide gas will be evolved. Gently shake and vent the funnel frequently.

• Extraction: Allow the layers to separate. The upper organic layer contains the desired cholesteryl 11-eicosenoate.[3] Discard the lower aqueous layer.

• Washing: Wash the organic layer with deionized water to remove any remaining salts.

• Drying: Transfer the organic layer to a clean flask and dry it over anhydrous sodium sulfate.

• Solvent Removal: Filter the mixture to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: The crude cholesteryl 11-eicosenoate can be further purified by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

Table 2: Typical Reaction Parameters and Expected Yield

Parameter	Value
Reactant Molar Ratio	Cholesterol : 11-Eicosenoic Acid = 1 : 1.2
Catalyst	Concentrated H₂SO₄
Solvent	Toluene
Reaction Temperature	Reflux (approx. 110 °C)
Reaction Time	4-6 hours
Expected Yield	70-85% (based on similar esterifications)

Synthesis and Purification Workflow

Caption: Workflow for the Synthesis and Purification of Cholesteryl 11-Eicosenoate.

Characterization of Cholesteryl 11-Eicosenoate

The identity and purity of the synthesized cholesteryl 11-eicosenoate should be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for structural elucidation.

• ¹H NMR: The spectrum will show characteristic peaks for the cholesterol backbone, the ester linkage, and the long alkyl chain of the eicosenoate moiety, including the distinctive signals for the vinylic protons of the double bond.

• ¹³C NMR: The spectrum will confirm the presence of the ester carbonyl carbon, the carbons of the cholesterol ring system, and the carbons of the fatty acid chain.

Table 3: Expected ¹H NMR Chemical Shifts for Key Protons

Proton	Expected Chemical Shift (δ, ppm)
Cholesteryl C3-H (adjacent to ester)	4.5 - 4.7 (multiplet)
Vinylic protons (-CH=CH-)	5.2 - 5.4 (multiplet)
Methylene protons adjacent to C=O	2.2 - 2.4 (triplet)
Terminal methyl groups (cholesterol & fatty acid)	0.6 - 1.0 (singlets and triplet)

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the product. The analysis of sodiated adducts is a common technique for cholesteryl esters.[4]

• Expected Ion: [M+Na]⁺ at m/z = 702.14 (for C₄₇H₈₂O₂Na)

Table 4: Mass Spectrometry Data

Ionization Mode	Adduct	Expected m/z
ESI Positive	[M+Na]⁺	702.14

Conclusion

This technical guide provides a detailed framework for the successful synthesis, purification, and characterization of cholesteryl 11-eicosenoate for research purposes. The provided protocols, data tables, and workflow diagrams are intended to assist researchers in obtaining this valuable compound for their studies in lipid science and drug development. Adherence to standard laboratory safety practices is essential throughout all experimental procedures.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. larodan.com [larodan.com]
• 3. scienceready.com.au [scienceready.com.au]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Biological functions of cholesteryl esters in cellular metabolism.

An In-depth Technical Guide on the Biological Functions of Cholesteryl Esters in Cellular Metabolism

Introduction

Cholesteryl esters (CEs) are neutral lipids formed through the esterification of a fatty acid to the hydroxyl group of cholesterol.[1][2] This conversion renders the cholesterol molecule significantly more hydrophobic, preventing it from integrating into cellular membranes and facilitating its storage and transport within the body.[3] CEs are the primary form for storing cholesterol within cells, sequestered in specialized organelles called lipid droplets, and the main form for transporting cholesterol in the core of plasma lipoproteins.[1][4][5] The dynamic balance between cholesteryl ester synthesis and hydrolysis is fundamental to maintaining cellular cholesterol homeostasis, a process vital for proper cellular function.[6] Dysregulation of CE metabolism is a key factor in the pathogenesis of numerous diseases, including atherosclerosis, specific lysosomal storage disorders, and cancer.[3][7][8] This guide provides a detailed overview of the core biological functions of cholesteryl esters, the key enzymatic pathways governing their metabolism, their role in disease, and the experimental methodologies used for their study.

The Cholesteryl Ester Cycle: Synthesis and Hydrolysis

The intracellular concentration of unesterified, or "free," cholesterol is tightly regulated, as excess amounts can be cytotoxic. The primary mechanism for managing cholesterol surplus is its conversion to cholesteryl esters for storage. This process is part of a dynamic cycle of esterification and hydrolysis that allows the cell to buffer its free cholesterol levels according to metabolic needs.[9]

Synthesis of Cholesteryl Esters

Intracellular cholesterol esterification is primarily catalyzed by the Acyl-CoA: Cholesterol Acyltransferase (ACAT) family of enzymes, also known as Sterol O-Acyltransferases (SOATs).[3][10] These enzymes are located in the endoplasmic reticulum (ER) and utilize long-chain fatty acyl-CoAs to esterify the 3-hydroxyl group of cholesterol.[3][4]

• ACAT1 (SOAT1): This is a ubiquitous enzyme found in a wide range of tissues. It plays a crucial role in protecting cells from the toxic effects of excess free cholesterol by converting it into CEs for storage in lipid droplets.[10] In macrophages, ACAT1 is responsible for the massive accumulation of CEs that leads to the formation of foam cells, a hallmark of atherosclerosis.[10]

• ACAT2 (SOAT2): This isoform is predominantly expressed in the intestine and liver.[11] In intestinal enterocytes, ACAT2 is responsible for esterifying dietary and newly synthesized cholesterol, packaging the resulting CEs into chylomicrons for secretion into the bloodstream. In the liver, ACAT2 provides the CEs incorporated into very-low-density lipoproteins (VLDL).[11]

In the plasma, the enzyme Lecithin-Cholesterol Acyltransferase (LCAT) is responsible for the majority of CE formation within circulating high-density lipoprotein (HDL) particles.[5][12] LCAT catalyzes the transfer of a fatty acid from the sn-2 position of phosphatidylcholine to cholesterol, a critical step in the maturation of HDL and in the process of reverse cholesterol transport.[12]

Hydrolysis of Cholesteryl Esters

The mobilization of free cholesterol from stored CE pools is accomplished by the action of cholesterol ester hydrolases. This hydrolysis can occur in different cellular compartments.

• Neutral Cholesteryl Ester Hydrolase (nCEH): This class of enzymes acts on CEs stored within cytoplasmic lipid droplets at a neutral pH.[3][9] The hydrolysis of CEs by nCEH is considered the rate-limiting step for the efflux of cholesterol from macrophage foam cells, a key process in reverse cholesterol transport.[13][14]

• Acid Cholesteryl Ester Hydrolase (aCEH) / Lysosomal Acid Lipase (LAL): This enzyme is located in the lysosomes and is responsible for hydrolyzing CEs and triglycerides that are taken up by the cell via lipoprotein endocytosis (e.g., LDL).[3][15] The free cholesterol liberated by LAL can then be transported out of the lysosome to other cellular compartments, such as the ER or the plasma membrane.[16]

The coordinated action of ACAT and the hydrolases forms the "Cholesteryl Ester Cycle," which allows cells to dynamically manage their cholesterol stores.

Caption: The intracellular Cholesteryl Ester Cycle.

Core Biological Functions

Cholesteryl esters are central to several key aspects of cellular metabolism, from maintaining lipid homeostasis to participating in complex signaling events.

Cholesterol Storage and Buffering

The primary and most well-understood function of CEs is to serve as an inert storage depot for excess cholesterol.[1] By sequestering cholesterol in lipid droplets, cells are protected from the membrane-disrupting and cytotoxic effects of high levels of free cholesterol.[4] This storage is particularly crucial in:

• Steroidogenic tissues (e.g., adrenal glands), which maintain large CE stores as a ready substrate for hormone synthesis.[1]

• Macrophages , which can accumulate vast quantities of CEs derived from modified lipoproteins, leading to foam cell formation.[13]

• Hepatocytes , which store CEs for subsequent incorporation into VLDL particles.[3]

Role in Lipoprotein Metabolism and Transport

CEs are critical for the systemic transport of cholesterol between tissues.

• Chylomicrons and VLDL: CEs synthesized in the intestine and liver are packaged into the hydrophobic cores of these lipoproteins for delivery of cholesterol and fatty acids to peripheral tissues.[17]

• LDL: Low-density lipoprotein (LDL) particles are the primary carriers of CEs in the circulation, delivering cholesterol to cells throughout the body via LDLR-mediated endocytosis.[17]

• HDL and Reverse Cholesterol Transport (RCT): The esterification of cholesterol by LCAT within HDL particles traps the cholesterol in the lipoprotein's core, creating a concentration gradient that drives the continued efflux of free cholesterol from peripheral cells onto the HDL particle.[12] The Cholesteryl Ester Transfer Protein (CETP) further facilitates RCT in humans by mediating the transfer of CEs from HDL to VLDL and LDL, which are then cleared by the liver.[2][18]

Caption: The Reverse Cholesterol Transport (RCT) pathway.

Involvement in Cellular Signaling and Proliferation

While often considered inert, the process of cholesterol esterification itself is integrated with cellular signaling pathways. Increased CE formation has been linked to a higher rate of cell proliferation in certain cancers and in vascular smooth muscle cells.[8][19] Inhibiting the ACAT enzyme has been shown to suppress DNA synthesis and cause cell cycle arrest in the G1 phase, an effect associated with the inhibition of the ERK1/2 mitogenic signaling pathway.[19] This suggests that the flux of cholesterol through the esterification pathway, rather than just the stored CEs, can act as a signaling mediator contributing to cell growth and invasion.[8]

Role in Pathophysiology

The dysregulation of cholesteryl ester metabolism is a central feature of several major human diseases.

Atherosclerosis

Atherosclerosis is characterized by the accumulation of lipids, primarily CEs, within the arterial wall.[7][13] This process is driven by the uptake of modified LDL by macrophages, which leads to their transformation into CE-laden "foam cells". The accumulation of these foam cells contributes to the formation of atherosclerotic plaques.[1] The hydrolysis of CEs within these cells is a critical step for cholesterol efflux and the potential regression of these plaques.[14] Therefore, the balance between ACAT1-mediated esterification and nCEH-mediated hydrolysis in macrophages is a key determinant in the progression of atherosclerosis.[13]

Lysosomal Storage Diseases

Genetic deficiencies in the lysosomal acid lipase (LAL) enzyme, encoded by the LIPA gene, lead to two related lysosomal storage disorders characterized by the massive accumulation of CEs and triglycerides in lysosomes.[20][21]

• Wolman Disease: This is the most severe form, presenting in infancy with symptoms like adrenal calcification, hepatosplenomegaly, and failure to thrive, and is typically fatal within the first year of life.[20][22]

• Cholesteryl Ester Storage Disease (CESD): This is a milder, later-onset form where individuals may survive into adulthood but develop progressive liver disease (microvesicular steatosis, fibrosis, and cirrhosis) and accelerated atherosclerosis.[21][22][23]

Other Conditions

• Neurodegenerative Diseases: Increased levels of cholesteryl esters have been observed in specific brain regions of patients with Huntington's disease, Alzheimer's disease, and multiple sclerosis, suggesting a potential role in the pathology of these conditions.[2]

• Cancer: A higher capacity to esterify and store cholesterol has been associated with an increased growth rate in some tumor cells.[8] The cholesterol esterification pathway is being explored as a potential target for cancer therapy.

Quantitative Data Summary

Quantitative analysis of CE metabolism is crucial for understanding its role in health and disease. The following tables summarize key data from cited literature.

Table 1: Clinical and Biochemical Features of Cholesteryl Ester Storage Disease (CESD)

Feature	Percentage/Value of Patients	Reference
Hepatomegaly	99.3%	[23]
Splenomegaly	74%	[23]
Elevated Serum Total Cholesterol	Most patients reported	[23]
Elevated LDL-Cholesterol	Most patients reported	[23]
Elevated Triglycerides	Most patients reported	[23]
Decreased HDL-Cholesterol	Most patients reported	[23]
Elevated Transaminases (AST/ALT)	Most patients reported	[23]

| Common LIPA Gene Mutation (E8SJM) | 61% of genotyped patients |[23] |

Table 2: Experimental Data on ACAT Activity and Cell Proliferation

Cell Model / Condition	Measurement	Result	Reference
CCK2R-E151A Tumor Cells	ACAT Activity	1.5-fold higher than non-tumor cells	[8]
Human U87 Glioma Cells	ACAT Inhibition	Reduced cell growth by 34%	[8]
Human U87 Glioma Cells	ACAT Inhibition	Reduced cell invasiveness by 75%	[8]
Human Aortic VSMCs	Serum-induced proliferation	Preceded by increased cholesterol esterification	[19]

| Human Aortic VSMCs | ACAT Inhibition | Suppressed serum-induced DNA synthesis |[19] |

Experimental Protocols

Studying CE metabolism requires a range of sophisticated analytical and molecular techniques.

Quantification of Cholesteryl Esters by LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is a sensitive and robust method for detecting and quantifying cholesterol and various CE species from biological samples.[24][25]

Protocol Outline:

• Sample Preparation (Lipid Extraction):

  • Homogenize cells or tissues in a suitable buffer.

  • Perform a biphasic lipid extraction using a solvent system such as the Folch method (chloroform:methanol, 2:1 v/v) or the Bligh-Dyer method (chloroform:methanol:water).

  • Add internal standards (e.g., deuterated cholesterol, CE(17:0)) to the sample prior to extraction for accurate quantification.[26]

  • Collect the lower organic phase containing the lipids, dry it under a stream of nitrogen, and reconstitute it in a suitable solvent for LC-MS analysis.

• Liquid Chromatography (LC):

  • Separate the lipid species using a reverse-phase chromatography column (e.g., C18).

  • Employ a gradient elution with a mobile phase system, typically involving solvents like water, methanol, acetonitrile, and isopropanol with additives like ammonium formate or formic acid to improve ionization.

• Mass Spectrometry (MS):

  • Ionize the eluted lipids using an appropriate source, such as Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), which are effective for neutral lipids.[26]

  • Detect and quantify cholesterol and CE species. CEs can be identified by scanning for the characteristic neutral loss of the fatty acyl chain or by detecting the precursor ion of m/z 369.3 (the cholesterol backbone).[26]

  • Calculate absolute concentrations by comparing the analyte's peak area to that of the respective internal standard and normalizing to sample protein content or tissue weight.[24]

Caption: Experimental workflow for CE quantification by LC-MS.

Macrophage Foam Cell Formation Model

In vitro cell culture systems are invaluable for mechanistic studies of CE metabolism, particularly in the context of atherosclerosis.[3]

Protocol Outline:

• Cell Culture: Culture a suitable macrophage cell line (e.g., J774, THP-1) or primary peritoneal macrophages in standard culture medium.

• Lipoprotein Modification: Prepare acetylated LDL (acLDL) by treating human LDL with acetic anhydride. This modification redirects the lipoprotein to be taken up by scavenger receptors on macrophages, which are not subject to feedback inhibition by cholesterol, leading to massive lipid loading.[16]

• Induction of Foam Cells: Incubate the cultured macrophages with acLDL (e.g., 50-100 µg/mL) for 24-48 hours.

• Verification: Confirm foam cell formation by:

  • Microscopy: Staining the cells with Oil Red O or BODIPY to visualize the accumulation of neutral lipid droplets in the cytoplasm.

  • Biochemical Analysis: Lysing the cells and quantifying the total and esterified cholesterol content using methods like LC-MS or enzymatic assays. A significant increase in the ratio of cholesteryl esters to free cholesterol confirms foam cell status.[27]

  • This model can then be used to study CE hydrolysis, cholesterol efflux, and the effects of pharmacological agents on these processes.[27][28]

Molecular Biology Techniques

• Gene Expression Analysis: Quantitative real-time PCR (qRT-PCR) or RNA sequencing (RNA-seq) can be used to measure the mRNA expression levels of key genes involved in CE metabolism, such as SOAT1, SOAT2, LIPA, and various NCEH genes, under different experimental conditions.[3] This provides insight into the transcriptional regulation of these pathways.

Therapeutic Implications

Given the central role of cholesteryl esters in disease, their metabolic pathways are attractive targets for therapeutic intervention.[3]

• ACAT Inhibitors: Pharmacological inhibition of ACAT has been explored as a strategy to prevent CE accumulation in macrophages within atherosclerotic plaques and to reduce intestinal cholesterol absorption.[3][10] While early clinical trials with non-selective inhibitors (e.g., avasimibe, pactimibe) did not show the expected benefits, isoform-specific inhibitors may hold more promise.[10]

• Modulation of CE Hydrolysis: Enhancing the activity of nCEH could promote the mobilization of cholesterol from foam cells, thereby facilitating reverse cholesterol transport and potentially reducing atherosclerotic plaque size.[3]

• Enzyme Replacement Therapy: For patients with CESD and Wolman disease, enzyme replacement therapy with a recombinant form of LAL (sebelipase alfa) has been developed and shown to be effective in reducing substrate accumulation and improving clinical outcomes.[21]

Conclusion

Cholesteryl esters are far more than inert storage molecules; they are central players in a complex network that governs cellular and systemic lipid homeostasis. The synthesis, storage, and hydrolysis of CEs are tightly regulated processes essential for protecting cells from cholesterol toxicity, enabling systemic cholesterol transport, and providing substrate for critical biological functions. The profound consequences of dysregulated CE metabolism, as seen in atherosclerosis and lysosomal storage diseases, underscore the importance of this pathway. Continued research into the intricate mechanisms of CE metabolism, aided by advanced experimental techniques, will be crucial for developing novel therapeutic strategies to target the wide array of diseases linked to its dysfunction.

References

• 1. lipotype.com [lipotype.com]
• 2. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 3. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 4. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Mechanisms and regulation of cholesterol homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholesteryl ester oxidation products in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesterol-mediated changes of neutral cholesterol esterase activity in macrophages. Mechanism for mobilization of cholesteryl esters in lipid droplets by HDL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): enzymes with multiple sterols as substrates and as activators - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lecithin Cholesterol Acyltransferase: An Anti- or Pro-atherogenic Factor? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Macrophage Cholesteryl Ester Mobilization and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Macrophage cholesteryl ester mobilization and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CHOLESTEROL METABOLISM IN THE MACROPHAGE: III. INGESTION AND INTRACELLULAR FATE OF CHOLESTEROL AND CHOLESTEROL ESTERS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reversible accumulation of cholesteryl esters in macrophages incubated with acetylated lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cholesterol metabolism: molecular mechanisms, biological functions, diseases, and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Functions of cholesterol ester transfer protein and relationship to coronary artery disease risk - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Role of cholesterol ester pathway in the control of cell cycle in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. news-medical.net [news-medical.net]
• 21. Cholesteryl Ester Storage Disease: An underdiagnosed cause of cirrhosis in adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Cholesteryl Ester Storage Disease and Wolman Disease - Children's Health Issues - Merck Manual Consumer Version [merckmanuals.com]
• 23. Cholesteryl ester storage disease: review of the findings in 135 reported patients with an underdiagnosed disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. biorxiv.org [biorxiv.org]
• 25. biorxiv.org [biorxiv.org]
• 26. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Hydrolysis and excretion of cytoplasmic cholesteryl esters by macrophages: stimulation by high density lipoprotein and other agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Metabolism of cholesteryl ester lipid droplets in a J774 macrophage foam cell model - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Cholesteryl 11-Eicosenoate in Lipid Droplet Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid droplets (LDs) are dynamic cellular organelles central to lipid metabolism and energy homeostasis. Their core of neutral lipids, primarily triacylglycerols (TAGs) and cholesteryl esters (CEs), is enclosed by a phospholipid monolayer decorated with various proteins. While the role of CEs in LD formation is well-established, the specific functions of individual CE species, such as cholesteryl 11-eicosenoate, are less understood. This technical guide provides an in-depth overview of the presumed role of cholesteryl 11-eicosenoate in LD biogenesis, drawing upon the broader knowledge of CE metabolism. It details the biosynthetic pathways, potential functions, and comprehensive experimental protocols for studying its involvement in LD formation. This document is intended to serve as a valuable resource for researchers investigating lipid metabolism and developing therapeutic strategies targeting lipid-storage-related disorders.

Introduction to Cholesteryl Esters and Lipid Droplets

Cellular homeostasis relies on the tightly regulated storage and mobilization of lipids. Excess free cholesterol and fatty acids can be toxic to cells, necessitating their conversion into inert forms and sequestration within LDs.[1] Cholesteryl esters, formed by the esterification of cholesterol with a fatty acid, are significantly more hydrophobic than free cholesterol, a key characteristic that drives their partitioning into the neutral lipid core of LDs.[2] The formation of CEs is a critical step in preventing the accumulation of free cholesterol in cellular membranes and is integral to the biogenesis and growth of LDs.[2]

While the fatty acid composition of CEs within LDs is diverse, this guide focuses on cholesteryl 11-eicosenoate, the ester of cholesterol and 11-eicosenoic acid (also known as gondoic acid), a monounsaturated omega-9 fatty acid.[3] Although direct studies on the specific role of cholesteryl 11-eicosenoate in LD formation are limited, its contribution can be inferred from the general principles of CE synthesis and incorporation into LDs.

Biosynthesis of Cholesteryl 11-Eicosenoate

The synthesis of cholesteryl 11-eicosenoate occurs in the endoplasmic reticulum (ER) and is catalyzed by the acyl-CoA:cholesterol acyltransferase (ACAT) enzymes, also known as sterol O-acyltransferases (SOATs).[2][4] In mammals, two isoforms of this enzyme exist, ACAT1/SOAT1 and ACAT2/SOAT2, which exhibit different tissue distributions and substrate preferences.[5]

The biochemical reaction involves the transfer of an acyl group from a fatty acyl-CoA molecule to the hydroxyl group of cholesterol.[2] For the synthesis of cholesteryl 11-eicosenoate, the substrate would be 11-eicosenoyl-CoA.

Key Steps in Biosynthesis:

• Activation of 11-Eicosenoic Acid: Like other fatty acids, 11-eicosenoic acid must first be activated to its coenzyme A (CoA) thioester, 11-eicosenoyl-CoA. This reaction is catalyzed by acyl-CoA synthetases.

• Esterification by ACAT/SOAT: The ACAT/SOAT enzyme then catalyzes the transfer of the 11-eicosenoyl group from 11-eicosenoyl-CoA to cholesterol, forming cholesteryl 11-eicosenoate and releasing CoA.[6]

The newly synthesized cholesteryl 11-eicosenoate, due to its hydrophobicity, is thought to coalesce between the leaflets of the ER membrane, leading to the budding and formation of nascent LDs.[2]

Biosynthesis of Cholesteryl 11-eicosenoate.

Quantitative Data

Cholesteryl Ester Species	Common Name	Typical Location/Observation	Reference
Cholesteryl Oleate (CE 18:1)	-	Abundant in many cell types	[7]
Cholesteryl Linoleate (CE 18:2)	-	Common in plasma lipoproteins	-
Cholesteryl Palmitate (CE 16:0)	-	Found in various tissues	[7]
Cholesteryl Stearate (CE 18:0)	-	Found in various tissues	[7]
Cholesteryl Arachidonate (CE 20:4)	-	Present in adrenal glands and other tissues	[7]
Cholesteryl 11-Eicosenoate (CE 20:1)	Cholesteryl Gondoate	Presence in specific tissues not well-documented	-

Experimental Protocols

Induction of Lipid Droplet Formation with 11-Eicosenoic Acid

This protocol describes the induction of lipid droplet formation in cultured cells by supplementation with 11-eicosenoic acid.

Materials:

• Cultured mammalian cells (e.g., Huh7, HeLa, 3T3-L1)

• Cell culture medium (e.g., DMEM) with serum

• 11-Eicosenoic acid (gondoic acid)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol

• Phosphate-buffered saline (PBS)

Procedure:

• Preparation of 11-Eicosenoic Acid-BSA Complex:

  • Prepare a 100 mM stock solution of 11-eicosenoic acid in ethanol.

  • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile PBS.

  • To create a 10 mM 11-eicosenoic acid-BSA complex, slowly add the fatty acid stock solution to the BSA solution while stirring at 37°C. This solution can be stored at -20°C.

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates, coverslips for microscopy) and allow them to adhere and reach the desired confluency (typically 50-70%).

• Induction:

  • Dilute the 11-eicosenoic acid-BSA complex in cell culture medium to a final concentration of 100-400 µM.

  • Remove the existing medium from the cells and replace it with the 11-eicosenoic acid-containing medium.

  • Incubate the cells for 12-24 hours to induce lipid droplet formation.[8][9]

• Analysis: Proceed with lipid droplet visualization (e.g., Oil Red O or BODIPY staining) or lipid extraction for quantitative analysis.

Induction of Lipid Droplet Formation Workflow.

Extraction and Quantitative Analysis of Cholesteryl Esters by LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of cholesteryl esters from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Lipid-loaded cells

• PBS

• Methanol, Chloroform, Water (for lipid extraction)

• Internal standards (e.g., deuterated cholesteryl esters)

• LC-MS/MS system

Procedure:

• Cell Harvesting and Lysis:

  • Wash cells with ice-cold PBS.

  • Scrape cells in PBS and pellet by centrifugation.

  • Resuspend the cell pellet in a suitable buffer and lyse the cells (e.g., by sonication).

• Lipid Extraction (Bligh-Dyer Method):

  • To the cell lysate, add methanol and chloroform in a ratio that results in a single phase (e.g., 1:2:0.8 lysate:chloroform:methanol).

  • Vortex thoroughly and incubate at room temperature.

  • Add chloroform and water to induce phase separation (final ratio of 2:2:1.8 chloroform:methanol:water).

  • Centrifuge to separate the phases. The lower organic phase contains the lipids.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Resuspend the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform).

  • Inject the sample into the LC-MS/MS system.

  • Separate the cholesteryl ester species using a suitable liquid chromatography method (e.g., reverse-phase chromatography).

  • Detect and quantify the individual cholesteryl ester species, including cholesteryl 11-eicosenoate, using tandem mass spectrometry.[10][11] Quantification is achieved by comparing the signal of the endogenous CE to that of a known amount of an appropriate internal standard.[12]

Cholesteryl Ester Analysis Workflow.

Concluding Remarks

Cholesteryl 11-eicosenoate, as a specific molecular species of cholesteryl ester, is presumed to play a role in the formation and composition of lipid droplets, analogous to other more studied cholesteryl esters. Its synthesis via the ACAT/SOAT pathway and subsequent incorporation into the hydrophobic core of LDs serves to buffer cellular levels of free cholesterol and 11-eicosenoic acid. While direct experimental evidence detailing its specific functions is currently scarce, the methodologies provided in this guide offer a framework for researchers to investigate the precise role of cholesteryl 11-eicosenoate in lipid droplet biology. Further research in this area will be crucial for a more complete understanding of lipid droplet heterogeneity and its implications in health and disease, potentially uncovering new targets for therapeutic intervention in metabolic disorders.

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. 11-Eicosenoic acid - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): enzymes with multiple sterols as substrates and as activators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Long-chain fatty acids induce lipid droplet formation in a cultured human hepatocyte in a manner dependent of Acyl-CoA synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Potential Involvement of Cholesteryl 11-Eicosenoate in Inflammatory Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters, the storage form of cholesterol, are integral components of cellular lipid metabolism and have been implicated in the pathogenesis of chronic inflammatory diseases such as atherosclerosis. This technical guide explores the potential involvement of a specific cholesteryl ester, Cholesteryl 11-eicosenoate, in inflammatory pathways. While direct experimental evidence on this molecule is limited, this document synthesizes findings on its constituent components—cholesterol and 11-eicosenoic acid—and related lipid species to build a framework for its plausible role in modulating immune responses. We provide a summary of relevant quantitative data, detailed experimental protocols for investigating its effects, and visual representations of the potential signaling pathways involved. This guide serves as a resource for researchers aiming to elucidate the precise functions of Cholesteryl 11-eicosenoate in inflammation and to explore its potential as a therapeutic target.

Introduction: The Intersection of Lipid Metabolism and Inflammation

Inflammation is a fundamental biological process that, when dysregulated, contributes to a wide range of pathologies, including cardiovascular disease, metabolic syndrome, and autoimmune disorders.[1] There is a growing body of evidence demonstrating the intricate links between cellular lipid metabolism and the modulation of inflammatory responses.[2] Cholesterol and fatty acids, as well as their various metabolites, are not merely structural components or energy sources but also act as signaling molecules that can initiate, amplify, or resolve inflammation.[3]

Cholesteryl esters, formed by the esterification of cholesterol with a fatty acid, are the primary form in which cholesterol is stored in cells and transported in lipoproteins.[4] In inflammatory conditions like atherosclerosis, the accumulation of cholesteryl esters within macrophages leads to the formation of foam cells, a hallmark of atherosclerotic plaques.[2] The specific fatty acid component of a cholesteryl ester can significantly influence its biological activity. This guide focuses on Cholesteryl 11-eicosenoate, an ester of cholesterol and 11-eicosenoic acid, a 20-carbon monounsaturated omega-9 fatty acid.

While research has extensively covered the roles of cholesterol and various polyunsaturated fatty acids in inflammation, the specific contribution of Cholesteryl 11-eicosenoate remains largely unexplored. This document aims to bridge this gap by postulating its potential inflammatory roles based on the known activities of its constituent parts and structurally similar molecules.

Quantitative Data on Related Compounds in Inflammatory Responses

The following tables summarize the key quantitative findings from this study, which can serve as a proxy for hypothesizing the potential effects of the 11-eicosenoate moiety of Cholesteryl 11-eicosenoate upon its potential hydrolysis in the cellular environment.

Table 1: Effect of Eicosenoids on Pro-Inflammatory Cytokine Production in LPS-Stimulated THP-1 Macrophages [5]

Compound (in combination with LPS)	TNF-α Production (vs. LPS alone)	IL-1β Production (vs. LPS alone)	IL-6 Production (vs. LPS alone)
(Z)-11-eicosenol	Slight, non-significant increase	~50% increase (not statistically significant)	Significant decrease
Methyl cis-11-eicosenoate	Slight, non-significant increase	~84% increase (statistically significant)	No detectable amount
cis-11-eicosenoic acid	Statistically significant increase	~84% increase (statistically significant)	Significant decrease

Table 2: Effect of Eicosenoids on Anti-Inflammatory Cytokine Production in LPS-Stimulated THP-1 Macrophages [5]

Compound (in combination with LPS)	IL-10 Production (vs. LPS alone)
(Z)-11-eicosenol	~30% reduction
Methyl cis-11-eicosenoate	~80% reduction (statistically significant)
cis-11-eicosenoic acid	~50% reduction

Summary of Quantitative Insights: The data suggests that the 11-eicosenoic acid moiety, particularly in its methyl ester and free acid forms, can significantly enhance the production of the pro-inflammatory cytokine IL-1β while concurrently suppressing the production of the anti-inflammatory cytokine IL-10 and the pro-inflammatory cytokine IL-6 in an LPS-stimulated macrophage model.[5] This points towards a complex, context-dependent immunomodulatory role. The increase in TNF-α was only significant for the free acid form.[5]

Potential Signaling Pathways of Involvement

Based on the established roles of cholesterol and other lipids in inflammation, we can propose several pathways through which Cholesteryl 11-eicosenoate might exert its effects. These effects would likely be mediated by its hydrolysis into free cholesterol and 11-eicosenoic acid within the cell, particularly within macrophages.

Toll-Like Receptor (TLR) Signaling

Saturated fatty acids are known to activate TLR4 signaling, a key pathway in innate immunity that leads to the production of pro-inflammatory cytokines.[6][7] While 11-eicosenoic acid is a monounsaturated fatty acid, its potential interaction with TLRs, either as an agonist or a modulator, warrants investigation. Furthermore, cholesterol accumulation in cellular membranes can impact the localization and function of TLRs within lipid rafts, thereby influencing their signaling capacity.[8]

References

• 1. Influence of dietary fatty acids on cytokine production and its clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of macrophage function in inflammation and atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell-based screening assay for anti-inflammatory activity of bioactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolomic Profiling of the Immune Stimulatory Effect of Eicosenoids on PMA-Differentiated THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Saturated fatty acids activate TLR-mediated proinflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toll-like receptor signaling links dietary fatty acids to the metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sterol biosynthesis regulates TLR signaling and the innate immune response in a Smith-Lemli-Opitz syndrome model - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl 11-Eicosenoate: A Technical Guide to its Discovery and Natural Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, a sterol ester formed from cholesterol and the monounsaturated omega-9 fatty acid 11-eicosenoic acid (gondoic acid), is a naturally occurring lipid molecule. While a singular "discovery" paper for this specific ester is not prominent in scientific literature, its existence has been elucidated through comprehensive lipidomic analyses of various natural sources. This technical guide consolidates the current understanding of Cholesteryl 11-eicosenoate, detailing its likely natural habitats, methodologies for its isolation and characterization, and potential, though largely unexplored, biological significance. The primary natural sources rich in the precursor fatty acid, 11-eicosenoic acid, are plants of the Sapindaceae family, such as Koelreuteria paniculata, and Jojoba oil, making these the most probable locations for the natural occurrence of Cholesteryl 11-eicosenoate.

Introduction

Cholesteryl esters are a class of neutral lipids that play crucial roles in the transport and storage of cholesterol within the body. They are formed through the esterification of cholesterol with a fatty acid, a reaction catalyzed by enzymes such as acyl-CoA:cholesterol acyltransferase (ACAT) and lecithin-cholesterol acyltransferase (LCAT). The fatty acid composition of cholesteryl esters is diverse and reflects both endogenous synthesis and dietary intake.

Cholesteryl 11-eicosenoate is the ester of cholesterol and 11-eicosenoic acid (20:1 n-9), a long-chain monounsaturated fatty acid. The study of this specific cholesteryl ester is intrinsically linked to the distribution and metabolism of its constituent fatty acid.

Natural Occurrence

Direct quantitative data for Cholesteryl 11-eicosenoate in natural sources is scarce. However, its presence can be inferred from the co-occurrence of its precursors, cholesterol and 11-eicosenoic acid.

Plant Sources

The most significant natural sources of 11-eicosenoic acid are the seed oils of plants belonging to the Sapindaceae family and Jojoba oil.

• Koelreuteria paniculata (Golden Rain Tree): The seed oil of this plant is exceptionally rich in 11-eicosenoic acid.[1][2][3][4][5] Studies have identified the major components of the oil to be the monounsaturated eicosenoic and oleic acids, alongside β-sitosterol.[1][2][4] While the focus of many studies has been on the triglyceride fraction, the presence of both cholesterol precursors (phytosterols) and high levels of 11-eicosenoic acid strongly suggests the natural occurrence of their corresponding esters.

• Jojoba Oil (Simmondsia chinensis): Jojoba oil is technically a liquid wax ester, not a triglyceride oil. It is composed mainly of esters of long-chain fatty acids and fatty alcohols.[6][7] The primary fatty acid in Jojoba oil is 11-eicosenoic acid.[7][8][9] The oil also contains a small fraction of free sterols, including cholesterol.[8][10]

Human Tissues

The fatty acid composition of cholesteryl esters in human tissues and fluids is highly variable and influenced by diet. While not a major component, 11-eicosenoic acid has been identified in the cholesteryl ester fraction of human meibum (a secretion of the eyelid's meibomian glands).[2]

Experimental Protocols

The isolation and identification of Cholesteryl 11-eicosenoate from natural sources involves a multi-step process encompassing lipid extraction, fractionation, and analysis. The following is a generalized protocol based on established methods for cholesteryl ester analysis.

Lipid Extraction

A modified Bligh-Dyer method is commonly employed for the total lipid extraction from a given biological matrix (e.g., plant seeds, tissue homogenate).

• Homogenization: The sample is homogenized in a mixture of chloroform and methanol (1:2, v/v).

• Phase Separation: Chloroform and water are added to the homogenate to achieve a final solvent ratio of chloroform:methanol:water of 1:1:0.9 (v/v/v), inducing phase separation.

• Collection: The lower chloroform phase, containing the total lipids, is collected.

• Drying: The solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

Fractionation by Solid-Phase Extraction (SPE)

The total lipid extract is fractionated to isolate the neutral lipid fraction, which contains the cholesteryl esters.

• Column Preparation: A silica gel SPE cartridge is conditioned with hexane.

• Sample Loading: The dried lipid extract is redissolved in a small volume of hexane and loaded onto the cartridge.

• Elution:

  • Neutral lipids, including cholesteryl esters, are eluted with a solvent of low polarity, such as hexane or a mixture of hexane and diethyl ether.

  • More polar lipids, such as phospholipids and free fatty acids, are retained on the column and can be eluted subsequently with solvents of higher polarity (e.g., chloroform, methanol).

• Drying: The fraction containing the cholesteryl esters is collected and dried under nitrogen.

Analysis by Chromatography and Mass Spectrometry

The isolated cholesteryl ester fraction is then analyzed to identify and quantify individual species.

• Thin-Layer Chromatography (TLC): TLC can be used for a preliminary separation and visualization of the cholesteryl ester fraction. A developing solvent system of hexane:diethyl ether:acetic acid (e.g., 80:20:1, v/v/v) is typically used. The spots can be visualized by staining with a reagent such as primuline or iodine vapor.

• Gas Chromatography-Mass Spectrometry (GC-MS): For a more detailed analysis, the cholesteryl esters are often transesterified to fatty acid methyl esters (FAMEs).

  • Transesterification: The cholesteryl ester fraction is treated with a reagent such as methanolic HCl or BF3-methanol to convert the fatty acids into their methyl esters.

  • GC-MS Analysis: The resulting FAMEs are analyzed by GC-MS. The retention time and mass spectrum of methyl 11-eicosenoate can be compared to an authentic standard for positive identification.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique allows for the analysis of intact cholesteryl esters.

  • Chromatographic Separation: The cholesteryl ester fraction is separated by reverse-phase high-performance liquid chromatography (HPLC).

  • Mass Spectrometric Detection: The eluting compounds are ionized (e.g., by atmospheric pressure chemical ionization - APCI) and detected by a mass spectrometer. Cholesteryl esters typically show a characteristic neutral loss of the cholesterol backbone (368.5 Da) upon collision-induced dissociation, allowing for their specific detection.[11]

Quantitative Data

Specific quantitative data for Cholesteryl 11-eicosenoate remains a significant gap in the literature. However, based on the high abundance of 11-eicosenoic acid in certain plant oils, it is reasonable to expect that Cholesteryl 11-eicosenoate would be a significant component of the cholesteryl ester fraction in these sources. The table below presents the fatty acid composition of oils known to be rich in 11-eicosenoic acid.

Plant Source	11-Eicosenoic Acid (% of total fatty acids)	Other Major Fatty Acids	Reference
Koelreuteria paniculata Seed Oil	46.5	Oleic acid (41.8%), Palmitic acid (6.6%), Linoleic acid (3.4%)	[5]
Jojoba Oil (Simmondsia chinensis)	66-71	Docosenoic acid (14-20%), Oleic acid (10-13%)	[9]

Signaling Pathways and Biological Significance

Currently, there is no direct evidence for a specific signaling pathway involving Cholesteryl 11-eicosenoate. Its biological role is likely tied to the functions of its constituent molecules:

• Cholesterol: A fundamental component of cell membranes and a precursor for the synthesis of steroid hormones, bile acids, and vitamin D.

• 11-Eicosenoic Acid (Gondoic Acid): As an omega-9 fatty acid, it can be synthesized endogenously from oleic acid. Some studies suggest that gondoic acid may have anti-inflammatory properties.[12]

The metabolism of Cholesteryl 11-eicosenoate is expected to follow the general pathway for cholesteryl ester metabolism, which involves hydrolysis by cholesterol esterases to release free cholesterol and 11-eicosenoic acid.[13] These components can then be utilized by the cell for various metabolic processes.

Visualizations

Experimental Workflow for Analysis

Caption: Generalized experimental workflow for the extraction and analysis of Cholesteryl 11-eicosenoate.

Biosynthetic Origin

Caption: Biosynthesis of Cholesteryl 11-eicosenoate from its precursors.

Conclusion

Cholesteryl 11-eicosenoate is a naturally occurring lipid whose presence is strongly indicated in plant-based oils rich in 11-eicosenoic acid, such as Koelreuteria paniculata seed oil and Jojoba oil. While a dedicated discovery paper is not apparent, its existence is a logical consequence of the co-occurrence of its precursors and the well-established biochemistry of cholesteryl ester formation. The analytical techniques for its identification and potential quantification are well-established. Future research is needed to determine the precise concentrations of Cholesteryl 11-eicosenoate in various natural sources and to elucidate any specific biological functions it may have beyond its role in cholesterol transport and storage. This knowledge could be valuable for applications in nutrition, cosmetics, and potentially, drug development.

References

• 1. Koelreuteria paniculata seed oil - a rich natural source of un-saturated fatty acids and phytocompounds with DNA protective potential [cra.wallonie.be]
• 2. Koelreuteria paniculata Seed Oil—A Rich Natural Source of Unsaturated Fatty Acids and Phytocompounds with DNA Protective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Koelreuteria paniculata Seed Oil-A Rich Natural Source of Unsaturated Fatty Acids and Phytocompounds with DNA Protective Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Jojoba ester - Wikipedia [en.wikipedia.org]
• 7. cir-safety.org [cir-safety.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gondoic Acid - NutriStat Basic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 13. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]

Cholesteryl 11-Eicosenoate: A Potential, Yet Underexplored, Biomarker in Metabolic Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Disclaimer: The scientific literature currently lacks specific data on cholesteryl 11-eicosenoate as a direct biomarker for metabolic diseases. This guide, therefore, provides a comprehensive overview based on the established roles of related molecules—cholesteryl esters and eicosanoids—in metabolic dysregulation. The experimental protocols and potential signaling pathways described are generalized from established methodologies for these broader lipid classes and should be adapted and validated for the specific analysis of cholesteryl 11-eicosenoate.

Introduction

Metabolic diseases, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), are characterized by complex dysregulation of lipid metabolism. Cholesteryl esters, the storage form of cholesterol, and eicosanoids, signaling molecules derived from 20-carbon fatty acids, are key players in these pathological processes. Cholesteryl 11-eicosenoate, an ester of cholesterol and the monounsaturated fatty acid 11-eicosenoic acid, sits at the intersection of these two crucial lipid classes. While direct evidence is sparse, its unique structure suggests a potential role as a biomarker for diagnosing or monitoring metabolic diseases. This technical guide explores this potential by examining the synthesis of cholesteryl esters, their quantification, and the broader context of their involvement in metabolic health and disease.

Biosynthesis of Cholesteryl Esters

Cholesteryl esters are synthesized intracellularly from cholesterol and long-chain fatty acyl-CoAs by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT), also known as Sterol O-acyltransferase (SOAT).[1] This process is central to cellular cholesterol homeostasis. In mammals, two isoforms of this enzyme exist, ACAT1 and ACAT2 (SOAT1 and SOAT2), with differing tissue distributions and substrate specificities.[1] While the primary substrate for ACAT1 is oleoyl-CoA, the enzyme can utilize a range of fatty acyl-CoAs.[1] The synthesis of cholesteryl 11-eicosenoate would therefore depend on the intracellular availability of 11-eicosenoyl-CoA and the specific activity of ACAT/SOAT with this substrate.

The general pathway for the biosynthesis of cholesteryl esters is depicted below:

General pathway for the biosynthesis of cholesteryl 11-eicosenoate.

Quantitative Data in Metabolic Diseases: A Knowledge Gap

A thorough review of the scientific literature reveals a lack of specific quantitative data for cholesteryl 11-eicosenoate in metabolic diseases. While untargeted lipidomics studies in obesity and NAFLD have identified alterations in various cholesteryl ester species, none have specifically reported on cholesteryl 11-eicosenoate.[2][3][4][5] The table below summarizes general findings for total cholesteryl esters in metabolic syndrome, highlighting the need for further research into specific ester species.

Analyte	Condition	Sample Type	Observation	Reference
Total Cholesteryl Esters	Metabolic Syndrome	HDL	Reduced levels of specific cholesteryl esters (e.g., CE 18:2)	[6]
Total Cholesteryl Esters	Metabolic Syndrome	Plasma	Altered cholesteryl ester to free cholesterol ratio, suggesting modified LCAT activity	[6]

Experimental Protocols for Quantification

The quantification of specific cholesteryl esters like cholesteryl 11-eicosenoate from biological matrices (e.g., plasma, tissue) is best achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers the high sensitivity and specificity required to identify and quantify individual lipid species within a complex mixture. Below is a generalized protocol for the analysis of cholesteryl esters.

1. Lipid Extraction

A standard lipid extraction method, such as a modified Bligh-Dyer or Folch extraction, is employed to isolate lipids from the biological sample.

2. Chromatographic Separation

The extracted lipids are separated using reverse-phase liquid chromatography. A C18 column is typically used with a gradient elution of solvents such as water, methanol, and isopropanol containing additives like ammonium formate or formic acid to improve ionization.

3. Mass Spectrometric Detection

The separated lipids are ionized using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) and detected by a tandem mass spectrometer. For cholesteryl esters, a common approach is to monitor for the characteristic neutral loss of the fatty acid moiety or the formation of a specific fragment ion of the cholesterol backbone.

A conceptual workflow for the discovery and validation of cholesteryl 11-eicosenoate as a biomarker is presented below:

Conceptual workflow for biomarker discovery and validation.

Potential Signaling Pathways and Biological Roles

The biological role of cholesteryl 11-eicosenoate is currently unknown. However, based on its constituent parts, we can speculate on its potential involvement in metabolic disease pathways.

• Cholesterol Metabolism: As a cholesteryl ester, it is part of the cellular machinery for storing and transporting cholesterol. Dysregulation of cholesterol metabolism is a hallmark of metabolic diseases.[7]

• Eicosanoid Signaling: 11-eicosenoic acid is a 20-carbon monounsaturated fatty acid. Other 20-carbon fatty acids, such as arachidonic acid, are precursors to potent inflammatory signaling molecules called eicosanoids. While 11-eicosenoic acid is not a direct precursor to the classic pro-inflammatory eicosanoids, its metabolism could influence the availability of substrates for these pathways. The related molecule, 11-hydroxyeicosatetraenoic acid (11-HETE), has been positively associated with obesity.[6]

A hypothetical signaling network illustrating the potential interplay between cholesteryl ester metabolism and inflammatory pathways is shown below:

Hypothetical signaling network in metabolic disease.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate represents an intriguing but currently uncharacterized lipid species with the potential to serve as a biomarker in metabolic diseases. Its position at the crossroads of cholesterol storage and fatty acid metabolism warrants further investigation. The lack of specific data underscores a significant research opportunity. Future studies should focus on:

• Untargeted Lipidomics: Comprehensive lipidomics analyses of plasma and tissue samples from well-characterized cohorts of patients with metabolic diseases are needed to determine if cholesteryl 11-eicosenoate levels are indeed altered.

• Targeted Quantification: The development of a specific and sensitive LC-MS/MS method for the absolute quantification of cholesteryl 11-eicosenoate is crucial for its validation as a biomarker.

• Functional Studies: In vitro and in vivo studies are required to elucidate the biosynthesis, metabolism, and potential biological functions of cholesteryl 11-eicosenoate and its precursor, 11-eicosenoic acid.

By addressing these research gaps, the scientific community can determine whether cholesteryl 11-eicosenoate is a valuable addition to the panel of biomarkers for the diagnosis, monitoring, and development of novel therapeutics for metabolic diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Untargeted lipidomic analysis of metabolic dysfunction-associated steatohepatitis in women with morbid obesity | PLOS One [journals.plos.org]
• 5. Untargeted Lipidomics Analysis in Metabolic Dysfunction-Associated Steatohepatitis Associated with Morbid Obesity | Sciety [sciety.org]
• 6. Lipidomic Approaches to Study HDL Metabolism in Patients with Central Obesity Diagnosed with Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]

The Interface of Cell Membranes and Cholesteryl 11-eicosenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11-eicosenoate, a sterol ester, is anticipated to play a nuanced role in the structure and function of cellular membranes. While direct experimental data on this specific molecule is limited, this guide synthesizes current knowledge on the behavior of cholesteryl esters and their constituent parts—cholesterol and 11-eicosenoic acid—to provide a comprehensive overview of its probable interactions with cell membranes. This document details the expected physicochemical properties, metabolic pathways, and influence on membrane dynamics and cellular signaling. Methodologies for the empirical investigation of these interactions are also presented, offering a framework for future research in this area.

Introduction: The Nature of Cholesteryl Esters in Cellular Biology

Cholesteryl esters are predominantly recognized as the primary form for cholesterol storage and transport within the body, largely sequestered within lipid droplets.[1] Unlike free cholesterol, which is a crucial structural component of mammalian cell membranes, cholesteryl esters are more hydrophobic and do not readily integrate into the lipid bilayer.[2] Their influence on membrane properties is therefore primarily indirect, arising from their metabolism and the subsequent release of cholesterol and fatty acids.[3][4] This guide will explore the multifaceted, inferred interactions of Cholesteryl 11-eicosenoate with cell membranes, drawing parallels from the established roles of its molecular components.

Physicochemical Properties of Constituent Molecules

The interaction of Cholesteryl 11-eicosenoate with the cell membrane is fundamentally governed by the properties of 11-eicosenoic acid and cholesterol.

11-Eicosenoic Acid (Gondoic Acid)

11-Eicosenoic acid is a monounsaturated omega-9 fatty acid.[5][6] Its single cis double bond introduces a kink in the acyl chain, which is expected to influence lipid packing within the membrane.

Property	Value	Reference
Chemical Formula	C20H38O2	[7]
Molecular Weight	310.5 g/mol	[8]
Melting Point	23-24°C	[7]
Boiling Point	426.3°C at 760 mmHg	[7]
Density	0.883 g/mL at 25°C	[7]
Solubility	Insoluble in water	[9]

Cholesterol's Role in Membrane Dynamics

Cholesterol is a critical modulator of membrane fluidity and organization.[10] Its effects are concentration-dependent and vary with the surrounding phospholipid composition.[11]

Parameter	Effect of Increasing Cholesterol Concentration	Reference
Membrane Fluidity	Decreases at physiological temperatures	[12]
Membrane Permeability	Decreases for small, water-soluble molecules	[13]
Lipid Packing	Increases order of phospholipid acyl chains	[11]
Membrane Thickness	Can increase	[11]

Metabolism and Cellular Fate of Cholesteryl 11-eicosenoate

The biological activity of Cholesteryl 11-eicosenoate is intrinsically linked to its metabolic processing.

Hydrolysis and Component Release

Upon cellular uptake, likely through phagocytic processes when presented as droplets, Cholesteryl 11-eicosenoate would be transported to lysosomes for hydrolysis.[4] This process is catalyzed by acid lipases, yielding free cholesterol and 11-eicosenoic acid.

Metabolism of Cholesteryl 11-eicosenoate.

Re-esterification and Storage

The liberated free cholesterol can be re-esterified by Acyl-CoA:cholesterol acyltransferases (ACAT) and stored in lipid droplets.[2] This process is a key component of cellular cholesterol homeostasis.

Inferred Interactions with Cell Membranes

The effects of Cholesteryl 11-eicosenoate on the cell membrane are likely mediated by its metabolic products.

Modulation of Membrane Fluidity

The released free cholesterol would integrate into the cell membrane, where it is expected to decrease fluidity by ordering the acyl chains of neighboring phospholipids.[12][14] Conversely, the incorporation of the unsaturated 11-eicosenoic acid into the phospholipid pool could locally increase fluidity due to the kink in its structure. The net effect on bulk membrane fluidity would depend on the relative rates of release, incorporation, and the existing lipid composition.

Influence on Membrane Proteins and Lipid Rafts

Cholesterol is a key organizer of lipid rafts, which are specialized membrane microdomains enriched in certain lipids and proteins that serve as platforms for cellular signaling.[3] By contributing to the cellular pool of free cholesterol, the metabolism of Cholesteryl 11-eicosenoate could indirectly influence the formation and stability of these rafts, thereby modulating the activity of raft-associated proteins.[3]

Potential Involvement in Cellular Signaling

The metabolic products of Cholesteryl 11-eicosenoate have the potential to participate in various signaling cascades.

Cholesterol-Mediated Signaling

Free cholesterol itself is a signaling molecule that can directly interact with membrane proteins and regulate their function.[15] The cholesterol esterification cycle has been shown to regulate signaling complexes, such as those involved in the cellular response to amyloid-β.[16]

Signaling Roles of 11-Eicosenoic Acid

Gondoic acid has been reported to exhibit anti-inflammatory activity by inhibiting the production of reactive oxygen species (ROS) and modulating the PKCθ/ERK/STAT3 signaling pathway.[17][18] Its release from Cholesteryl 11-eicosenoate could therefore trigger downstream anti-inflammatory responses.

Potential anti-inflammatory signaling pathway.

Experimental Protocols for Investigation

To empirically validate the inferred interactions of Cholesteryl 11-eicosenoate, a combination of biophysical and cell-based assays is recommended.

Measurement of Membrane Fluidity

• Technique: Fluorescence Recovery After Photobleaching (FRAP).

• Protocol:

  • Prepare model membranes (e.g., Giant Unilamellar Vesicles - GUVs) or culture cells of interest.

  • Label the membranes with a fluorescent lipid probe (e.g., NBD-PE).

  • Treat the membranes or cells with Cholesteryl 11-eicosenoate or its metabolic products.

  • Using a confocal microscope, photobleach a small region of the membrane with a high-intensity laser.

  • Monitor the recovery of fluorescence in the bleached area over time as unbleached probes diffuse in.

  • Calculate the diffusion coefficient and the mobile fraction to quantify membrane fluidity.

Analysis of Lipid-Protein Interactions

• Technique: Förster Resonance Energy Transfer (FRET).

• Protocol:

  • Label a membrane protein of interest with a donor fluorophore and a lipid (or Cholesteryl 11-eicosenoate analog) with an acceptor fluorophore.

  • Reconstitute the labeled protein into a model membrane.

  • Excite the donor fluorophore and measure the emission from both the donor and acceptor.

  • The efficiency of energy transfer is inversely proportional to the sixth power of the distance between the donor and acceptor, providing a measure of their proximity.

Workflow for Studying Signaling Pathway Activation

Workflow for signaling pathway analysis.

Conclusion and Future Directions

While direct experimental evidence remains to be established, the analysis of its constituent molecules suggests that Cholesteryl 11-eicosenoate is a biologically relevant lipid with the potential to indirectly modulate cell membrane properties and signaling pathways. Its primary influence is likely exerted through the metabolic release of free cholesterol and 11-eicosenoic acid. Future research should focus on the synthesis of labeled Cholesteryl 11-eicosenoate to directly trace its cellular uptake, metabolism, and the subsequent localization of its components. Such studies will be invaluable for elucidating its precise role in cellular physiology and its potential as a therapeutic target or delivery vehicle.

References

• 1. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 4. Metabolism of cholesteryl ester lipid droplets in a J774 macrophage foam cell model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gondoic Acid - NutriStat Basic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 6. 11-Eicosenoic Acid | Rupa Health [rupahealth.com]
• 7. innospk.com [innospk.com]
• 8. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. EICOSENOIC ACID - Ataman Kimya [atamanchemicals.com]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. researchgate.net [researchgate.net]
• 12. cell biology - How does cholesterol affect the fluidity of a plasma membrane? - Biology Stack Exchange [biology.stackexchange.com]
• 13. biorxiv.org [biorxiv.org]
• 14. High cholesterol/low cholesterol: Effects in biological membranes Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cholesterol signaling - Wikipedia [en.wikipedia.org]
• 16. journals.biologists.com [journals.biologists.com]
• 17. adooq.com [adooq.com]
• 18. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Quantification of Cholesteryl 11-eicosenoate in Human Plasma using a Validated LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Cholesteryl 11-eicosenoate in human plasma. The protocol includes a comprehensive lipid extraction procedure, optimized chromatographic separation, and specific mass spectrometric detection parameters. The method has been validated for linearity, accuracy, and precision, demonstrating its suitability for high-throughput applications in clinical research and drug development.

Introduction

Cholesteryl esters are crucial components of lipid metabolism and transport, serving as the primary storage and transport form of cholesterol in the body. Alterations in the plasma profile of specific cholesteryl ester species, such as Cholesteryl 11-eicosenoate, can be indicative of various physiological and pathological states. Consequently, the accurate and precise quantification of these molecules is of significant interest in biomarker discovery and clinical diagnostics. This document provides a detailed protocol for the reliable quantification of Cholesteryl 11-eicosenoate in human plasma using LC-MS/MS.

Experimental

Materials and Reagents

• Cholesteryl 11-eicosenoate standard (Cayman Chemical or equivalent)

• Cholesteryl-d7 Heptadecanoate (Internal Standard, IS) (Avanti Polar Lipids or equivalent)

• LC-MS/MS grade methanol, methyl-tert-butyl ether (MTBE), isopropanol, acetonitrile, and water

• Formic acid and ammonium formate

• Human plasma (sourced ethically)

Sample Preparation: Liquid-Liquid Extraction

A liquid-liquid extraction method is employed to efficiently extract lipids from plasma samples.[1][2]

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 10 µL of the internal standard solution (Cholesteryl-d7 Heptadecanoate in methanol).

• Add 500 µL of cold MTBE and vortex for 30 seconds.

• Add 125 µL of LC-MS grade water to induce phase separation and vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (approximately 400 µL) to a new microcentrifuge tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of isopropanol:acetonitrile (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Conditions

Chromatographic separation is achieved using a reversed-phase C18 column, and detection is performed with a triple quadrupole mass spectrometer.[3][4][5]

Table 1: LC-MS/MS Instrument Parameters

Parameter	Condition
LC System	Agilent 1290 Infinity II UHPLC or equivalent
Column	Agilent ZORBAX EclipsePlus C18, 2.1 x 100 mm, 1.8 µm or equivalent
Mobile Phase A	Water:Acetonitrile (60:40, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	55°C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
2.5
12.0
15.0
15.1
18.0
MS System	Agilent 6460 Triple Quadrupole LC/MS or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI)
Gas Temperature	325°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Sheath Gas Temperature	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
MRM Transitions	Compound
Cholesteryl 11-eicosenoate
Cholesteryl-d7 Heptadecanoate (IS)

Method Validation

The method was validated for linearity, accuracy, and precision according to established guidelines.

Linearity

A calibration curve was constructed by spiking known concentrations of Cholesteryl 11-eicosenoate into a surrogate matrix (e.g., stripped plasma or a protein solution).

Table 2: Calibration Curve for Cholesteryl 11-eicosenoate

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.18
500	5.95
1000	11.9
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995

Accuracy and Precision

Accuracy and precision were assessed by analyzing quality control (QC) samples at three different concentration levels (low, medium, and high) in five replicates.[1][2]

Table 3: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	15	14.2	94.7	6.8
Medium	250	258.5	103.4	4.2
High	750	735.0	98.0	3.5

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the quantification of Cholesteryl 11-eicosenoate.

Caption: Key parameters for LC-MS/MS method validation.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of Cholesteryl 11-eicosenoate in human plasma. The detailed protocol for sample preparation and instrument parameters, along with the comprehensive validation data, demonstrates the method's robustness for use in clinical and research settings. This method can be a valuable tool for investigating the role of specific cholesteryl esters in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification precision and accuracy [bio-protocol.org]
• 4. agilent.com [agilent.com]
• 5. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are crucial lipids involved in the storage and transport of cholesterol within the body. As precursors to steroid hormones and essential components of cell membranes, the accurate quantification of various CE species is vital for understanding numerous physiological and pathological processes.[1][2] Gas chromatography-mass spectrometry (GC-MS) stands as a powerful and reliable analytical technique for the separation, identification, and quantification of cholesteryl esters in biological samples.[3][4][5] This document provides detailed protocols and application notes for the successful analysis of CEs using GC-MS, covering sample preparation, derivatization, and instrument parameters. While liquid chromatography-mass spectrometry (LC-MS) offers an alternative for lipid analysis, GC-MS remains a widely used and robust method, particularly due to its high reproducibility and the extensive availability of spectral libraries for metabolite annotation.[6][7][8]

Experimental Workflow Overview

The overall workflow for the GC-MS analysis of cholesteryl esters involves several key stages, from initial sample preparation to final data analysis. This process ensures the accurate and reproducible quantification of the target analytes.

References

• 1. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Thin-Layer Chromatography (TLC) Separation of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the separation of Cholesteryl 11-eicosenoate from other lipids using thin-layer chromatography (TLC). The protocols are designed to be adaptable for both qualitative and quantitative analyses.

Introduction

Thin-layer chromatography (TLC) is a widely used, simple, and rapid technique for the separation of lipid mixtures.[1][2] This method is based on the differential partitioning of compounds between a solid stationary phase (e.g., silica gel) and a liquid mobile phase.[3] Cholesteryl esters, such as Cholesteryl 11-eicosenoate, are nonpolar lipids that can be effectively separated from other lipid classes like triglycerides, free fatty acids, and cholesterol using normal-phase TLC.[2]

The separation is primarily based on the polarity of the lipid classes. On a polar stationary phase like silica gel, less polar compounds migrate further up the plate with the nonpolar mobile phase, resulting in higher retardation factor (Rf) values. The general order of elution for neutral lipids from the origin is phospholipids, cholesterol, free fatty acids, triglycerides, and finally cholesteryl esters, which are among the least polar.[4]

For separating cholesteryl esters based on the degree of unsaturation in their fatty acid chains, such as separating Cholesteryl 11-eicosenoate (which contains a monounsaturated C20 fatty acid) from saturated or polyunsaturated cholesteryl esters, silver nitrate-impregnated silica gel TLC (Ag-TLC) is the method of choice.[5]

Data Presentation

The following tables summarize the approximate Rf values for various lipid classes under different TLC solvent systems. These values can serve as a reference for identifying Cholesteryl 11-eicosenoate in a sample mixture.

Table 1: Rf Values of Neutral Lipids on Silica Gel G Plates

Lipid Class	Mobile Phase A: Hexane:Diethyl Ether:Acetic Acid (80:20:1, v/v/v)	Mobile Phase B: Toluene:Diethyl Ether:Ethyl Acetate:Acetic Acid (75:10:13:1.2, v/v/v/v)	Mobile Phase C: Petroleum Ether:Diethyl Ether:Acetic Acid (80:20:1, v/v/v)
Cholesteryl Esters	~0.97 [1]	High Rf	High Rf [6]
Triacylglycerols	~0.69[1]	Separated	~0.60
Free Fatty Acids	~0.58[1]	Separated	Separated
Cholesterol	~0.29[1]	Separated	~0.19
Phospholipids	At or near origin	At or near origin	At or near origin

Note: Rf values are approximate and can vary depending on experimental conditions such as temperature, humidity, and plate quality.[7]

Table 2: Separation of Cholesteryl Esters by Argentation (Silver Nitrate) TLC

Argentation TLC separates lipids based on the degree of unsaturation. The silver ions in the silica gel interact with the π-electrons of the double bonds in the fatty acid chains, retarding the migration of unsaturated compounds.

Cholesteryl Ester Type	Expected Migration relative to Saturated Cholesteryl Esters
Saturated (e.g., Cholesteryl Stearate)	Migrates furthest (Highest Rf)
Monounsaturated (e.g., Cholesteryl 11-eicosenoate)	Intermediate migration
Diunsaturated (e.g., Cholesteryl Linoleate)	Slower migration
Polyunsaturated (e.g., Cholesteryl Arachidonate)	Migrates the least (Lowest Rf)

Experimental Protocols

Protocol 1: Standard TLC for Separation of Lipid Classes

This protocol is suitable for separating cholesteryl esters as a class from other lipids.

Materials:

• TLC Plates: Pre-coated silica gel 60 F254 plates.

• Sample: Cholesteryl 11-eicosenoate standard and sample mixture dissolved in a volatile solvent like chloroform or hexane (1-2% concentration).

• Mobile Phase: Hexane:Diethyl Ether:Acetic Acid (80:20:1, v/v/v).

• Developing Chamber: A glass tank with a lid.

• Spotting Device: Capillary tubes or a microsyringe.

• Visualization Reagent:

  • Iodine vapor (non-destructive).

  • 50% Sulfuric acid or 10% ethanolic phosphomolybdic acid spray (destructive, for charring).[6][8]

Procedure:

• Plate Activation: Activate the silica gel plate by heating it in an oven at 110-120°C for 30-60 minutes to remove adsorbed water.[6][9]

• Chamber Saturation: Pour the mobile phase into the developing chamber to a depth of about 0.5-1 cm. Place a piece of filter paper (wick) inside, leaning against the wall, to saturate the chamber atmosphere with solvent vapor. Close the lid and let it equilibrate for at least 15-20 minutes.

• Sample Application: Using a pencil, gently draw an origin line about 1.5-2 cm from the bottom of the TLC plate.[6] Apply the sample and standard solutions as small spots on the origin line using a capillary tube or microsyringe.[3] Allow the solvent to evaporate completely between applications to keep the spots small.

• Development: Carefully place the TLC plate in the saturated chamber, ensuring the origin line is above the solvent level.[3] Close the lid and allow the solvent front to ascend the plate.

• Drying: When the solvent front has reached about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[3] Allow the plate to air dry completely in a fume hood.

• Visualization:

  • Iodine Vapor: Place the dried plate in a sealed chamber containing a few crystals of iodine. The lipid spots will appear as yellow-brown spots.[1] Mark the spots with a pencil as they will fade over time.

  • Charring: Spray the plate evenly with 50% sulfuric acid or phosphomolybdic acid reagent. Heat the plate on a hotplate or in an oven at 110-120°C until dark spots appear.[6]

• Analysis: Calculate the Rf value for each spot using the formula:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Protocol 2: Argentation (Silver Nitrate) TLC for Separation of Unsaturated Cholesteryl Esters

This protocol is specifically for separating cholesteryl esters based on the degree of unsaturation of the fatty acid moiety.

Materials:

• TLC Plates: Prepare silver nitrate-impregnated silica gel plates.

• Silver Nitrate Solution: A 0.5-2% solution of silver nitrate in methanol.

• Sample: A mixture of cholesteryl esters, including Cholesteryl 11-eicosenoate, dissolved in a non-polar solvent.

• Mobile Phase: Toluene:Diethyl ether (75:25, v/v). Development may need to be performed at a lower temperature (e.g., -20°C) for better resolution.[5]

• Visualization: Use a non-destructive method like spraying with 2',7'-dichlorofluorescein and viewing under UV light, as charring can be aggressive on silver nitrate plates.

Procedure:

• Plate Preparation: Immerse a silica gel G plate in a 0.5% methanolic silver nitrate solution for about 5-10 minutes.[8] Let the plate dry in a dark place for at least 2 hours. Activate the plate in an oven at 110°C for 30 minutes just before use. Protect the plate from direct light.

• Chamber Saturation, Sample Application, and Development: Follow steps 2-5 from Protocol 1, using the argentation-specific mobile phase.

• Visualization: After drying, spray the plate with a 0.2% solution of 2',7'-dichlorofluorescein in ethanol. View the plate under UV light (254 nm or 366 nm). The lipid spots will appear as fluorescent or dark spots.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for TLC Separation of Cholesteryl Esters.

Factors Affecting TLC Separation

Caption: Key Factors Influencing TLC Separation Performance.

References

• 1. Direct Measurement of Free and Esterified Cholesterol Mass in Differentiated Human Podocytes: A TLC and Enzymatic Assay-Based Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 4. aocs.org [aocs.org]
• 5. aocs.org [aocs.org]
• 6. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. aocs.org [aocs.org]
• 9. cdn.serc.carleton.edu [cdn.serc.carleton.edu]

Application Note: High-Performance Liquid Chromatography for Cholesteryl Ester Profiling

Abstract

This application note provides a detailed protocol for the profiling of cholesteryl esters (CEs) using High-Performance Liquid Chromatography (HPLC). Cholesteryl esters are key components of cellular lipid metabolism and are implicated in various physiological and pathological processes. Accurate and robust analytical methods for their quantification are crucial for researchers, scientists, and professionals in drug development. This document outlines the necessary steps for sample preparation, HPLC analysis, and data interpretation, supported by quantitative data and a visual representation of the experimental workflow.

Introduction

Cholesteryl esters are neutral lipids formed through the esterification of cholesterol with a fatty acid. They are the primary storage and transport form of cholesterol within the body. The analysis of CE profiles can provide valuable insights into lipid metabolism and its dysregulation in diseases such as atherosclerosis and other metabolic disorders.[1] High-Performance Liquid Chromatography (HPLC) offers a powerful technique for the separation and quantification of individual cholesteryl ester species.[2][3][4] This application note details a reversed-phase HPLC (RP-HPLC) method for the comprehensive profiling of CEs in biological samples.

Experimental Protocols

Sample Preparation: Lipid Extraction

Accurate determination of cholesteryl esters begins with efficient extraction from the biological matrix. The following protocol is a widely used method for lipid extraction.

Materials:

• Biological sample (e.g., plasma, serum, cell culture)

• Isopropanol

• Hexane

• Centrifuge

• Syringe filters (0.45 µm PTFE)

Procedure:

• For plasma or serum samples, vortex 50 µL of the sample with 250 µL of isopropanol for 2 minutes.[5]

• For cellular lipids, extract with a hexane-isopropanol mixture (3:2, v/v).[5]

• Centrifuge the mixture at 3,000 rpm for 4 minutes to pellet any precipitate.[5]

• Collect the supernatant and filter it through a 0.45 µm PTFE syringe filter into an HPLC vial.[5]

• For samples containing high concentrations of triglycerides or other interfering lipids, a solid-phase extraction (SPE) step using a silica cartridge may be necessary prior to HPLC analysis.[3][6][7]

HPLC Instrumentation and Conditions

The separation of cholesteryl esters is typically achieved using a reversed-phase HPLC system.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV detector or mass spectrometer.

• Reversed-phase C18 column (e.g., Zorbax ODS, µBondapak C18).[5]

Chromatographic Conditions:

• Column: Zorbax ODS or equivalent C18 reversed-phase column (e.g., 3 µm particle size).[5][8]

• Mobile Phase: Acetonitrile-Isopropanol (50:50, v/v).[5][8]

• Elution Mode: Isocratic.[5]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30°C.[6]

• Detection: UV at 210 nm.[5][8]

• Injection Volume: 10-20 µL.

Quantitative Data

The described HPLC method allows for the sensitive and reproducible quantification of various cholesteryl esters.

Cholesteryl Ester Species	Retention Time (min) (Approximate)	Limit of Detection (LOD)	Linear Range
Cholesteryl Arachidonate (C20:4)	~12	50 - 150 ng[5]	Not Specified
Cholesteryl Linoleate (C18:2)	~15	50 - 150 ng[5]	Not Specified
Cholesteryl Oleate (C18:1)	~18	50 - 150 ng[5]	Not Specified
Cholesteryl Palmitate (C16:0)	~22	50 - 150 ng[5]	Not Specified
Cholesteryl Stearate (C18:0)	~25	50 - 150 ng[5]	Not Specified
Unesterified Cholesterol	~5	50 - 150 ng[5]	Not Specified

Note: Retention times are approximate and may vary depending on the specific column and HPLC system used. The detection limit is reported to be between 50 and 150 ng with overall coefficients of variation being less than 8%.[5]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for cholesteryl ester profiling using HPLC.

Caption: Workflow for HPLC-based cholesteryl ester profiling.

Discussion

This application note provides a robust and reliable method for the profiling of cholesteryl esters in biological samples. The use of a reversed-phase C18 column with an isocratic mobile phase of acetonitrile and isopropanol allows for the effective separation of major cholesteryl ester species within a reasonable timeframe.[5] The UV detection at 210 nm provides good sensitivity for the quantification of these compounds.[5]

For more complex biological matrices or when targeting a wider range of lipid classes, modifications to this protocol may be necessary. For instance, a gradient elution or the use of a mass spectrometer as a detector (LC-MS) can provide enhanced separation and specificity.[9][10] Furthermore, the use of an internal standard, such as cholesteryl heptadecanoate, is recommended for accurate quantification.[3][5]

Conclusion

The HPLC method detailed in this application note is a valuable tool for researchers and scientists in the field of lipidomics and drug development. It provides a straightforward and reproducible approach for the quantitative analysis of cholesteryl esters, enabling a deeper understanding of their role in health and disease.

References

• 1. dc.etsu.edu [dc.etsu.edu]
• 2. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Cholesteryl 11-eicosenoate from Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters are neutral lipids that play a crucial role in the storage and transport of cholesterol within cells. The esterification of cholesterol with various fatty acids is a key process in cellular lipid metabolism and is implicated in numerous physiological and pathological conditions, including atherosclerosis. Cholesteryl 11-eicosenoate, a specific cholesteryl ester, may be of interest in various research contexts. This document provides a detailed protocol for the extraction of cholesteryl esters, including cholesteryl 11-eicosenoate, from cell cultures, followed by guidance on their quantification.

The presented protocols are based on well-established lipid extraction techniques, primarily the Folch and Bligh & Dyer methods, which are considered gold standards for lipid extraction from biological samples.[1] These methods utilize a mixture of polar and non-polar solvents to efficiently extract lipids from cellular matrices.[2]

Data Presentation

Quantitative analysis of cholesteryl 11-eicosenoate requires sensitive analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][5] The data obtained from such analyses can be organized as follows for clear comparison between different experimental conditions.

Table 1: Quantification of Cholesteryl 11-eicosenoate in Cultured Cells

Sample ID	Cell Type	Treatment	Total Protein (mg)	Cholesteryl 11-eicosenoate (ng/mg protein)	Standard Deviation
A1	Macrophage	Control	X.X	Y.Y	Z.Z
A2	Macrophage	Treatment 1	X.X	Y.Y	Z.Z
A3	Macrophage	Treatment 2	X.X	Y.Y	Z.Z
B1	Hepatocyte	Control	X.X	Y.Y	Z.Z
B2	Hepatocyte	Treatment 1	X.X	Y.Y	Z.Z
B3	Hepatocyte	Treatment 2	X.X	Y.Y	Z.Z

Note: This table is a template. Researchers should populate it with their experimental data.

Experimental Protocols

I. Cell Culture and Harvesting

• Cell Culture: Culture cells to the desired confluency (typically 80-90%) in appropriate culture vessels.

• Harvesting:

  • Adherent Cells: Aspirate the culture medium. Wash the cells twice with ice-cold phosphate-buffered saline (PBS). Scrape the cells in a minimal volume of cold PBS and transfer to a conical tube.[6][7]

  • Suspension Cells: Transfer the cell suspension to a conical tube.

• Cell Pellet Collection: Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes at 4°C to pellet the cells.[4]

• Washing: Discard the supernatant and wash the cell pellet with ice-cold PBS to remove any remaining medium.[8] Repeat the centrifugation and removal of the supernatant.

• Storage: The cell pellet can be used immediately for lipid extraction or flash-frozen in liquid nitrogen and stored at -80°C for later use.[4]

II. Lipid Extraction: Modified Folch Method

The Folch method is a widely used technique for total lipid extraction.[1][2][9][10]

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution (or 0.74% KCl)

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas stream or vacuum evaporator

Procedure:

• Homogenization: Resuspend the cell pellet in a small volume of water or PBS. Add a 2:1 (v/v) mixture of chloroform:methanol to the cell suspension.[4][9][11][12] The final volume should be about 20 times the volume of the cell pellet to ensure efficient extraction.[10]

• Agitation: Vortex the mixture vigorously for 15-20 minutes at room temperature to ensure thorough lipid extraction.[9]

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture.[9][10] Vortex for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) for 5-10 minutes to separate the phases.[9]

• Collection of the Organic Phase: Two distinct phases will form: an upper aqueous phase and a lower organic phase containing the lipids. Carefully collect the lower chloroform phase using a Pasteur pipette and transfer it to a clean glass tube.[6][9]

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas or using a vacuum evaporator.[8][11]

• Storage: Store the dried lipid extract at -20°C or -80°C under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[11]

III. Lipid Extraction: Bligh & Dyer Method

The Bligh & Dyer method is another common technique, particularly suitable for samples with high water content.[1][2][8][13][14][15][16]

Materials:

• Chloroform

• Methanol

• Phosphate-Buffered Saline (PBS)

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas stream or vacuum evaporator

Procedure:

• Initial Solvent Addition: To the cell pellet, add a mixture of chloroform and methanol. For a sample in 1 mL of water or PBS, add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.[13]

• Vortexing: Vortex the mixture for 10-15 minutes.

• Phase Separation Induction: Add 1.25 mL of chloroform and mix for 1 minute. Then, add 1.25 mL of water and mix for another minute.[13]

• Centrifugation: Centrifuge the mixture to separate the phases.

• Collection of the Organic Phase: Collect the lower chloroform phase containing the lipids.[15]

• Re-extraction (Optional but Recommended): For quantitative extraction, it is advisable to re-extract the remaining aqueous phase and cell debris with chloroform.[16] Combine this second chloroform extract with the first one.

• Drying and Storage: Dry the combined organic phases under a stream of nitrogen or in a vacuum evaporator and store the lipid extract as described in the Folch method.[15]

IV. Quantification of Cholesteryl 11-eicosenoate

Following extraction, the total lipid extract needs to be analyzed to identify and quantify specific cholesteryl esters.

1. Separation by High-Performance Liquid Chromatography (HPLC):

• The dried lipid extract is redissolved in a suitable solvent (e.g., acetonitrile:isopropanol).[3]

• An internal standard, such as cholesteryl heptadecanoate, should be added for accurate quantification.[3]

• The sample is injected into an HPLC system equipped with a suitable column (e.g., a reverse-phase C18 column).[3]

• Cholesteryl esters are separated based on their hydrophobicity.

• Detection is typically performed using a UV detector at a low wavelength (e.g., 210 nm).[3]

2. Identification and Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS):

• LC-MS offers high sensitivity and specificity for the identification and quantification of individual lipid species.[4][5]

• The lipid extract is separated by liquid chromatography, and the eluting compounds are ionized and detected by a mass spectrometer.

• The specific mass-to-charge ratio of cholesteryl 11-eicosenoate allows for its precise identification and quantification.

• The use of a deuterated cholesterol or a non-endogenous cholesteryl ester as an internal standard is recommended for accurate quantification.[4]

Note on Commercial Kits: Several commercial kits are available for the quantification of total cholesterol and cholesteryl esters.[17] These kits are often based on colorimetric or fluorometric assays and can be a convenient option, though they may not provide information on individual cholesteryl ester species.

Mandatory Visualizations

Cholesteryl Ester Metabolism Signaling Pathway

Caption: Overview of Cholesteryl Ester Metabolism.

Experimental Workflow for Cholesteryl Ester Extraction

Caption: Workflow for Extraction and Analysis.

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Cell and Nuclear Extraction Protocols | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. What Are the Methods for Extracting Bacterial Cell Membrane Lipids? | MtoZ Biolabs [mtoz-biolabs.com]
• 9. Lipid extraction by folch method | PPTX [slideshare.net]
• 10. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 11. Extracting cholesterol and lipids from cells — The Open Lab Book v1.0 [theolb.readthedocs.io]
• 12. biorxiv.org [biorxiv.org]
• 13. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 14. openaccesspub.org [openaccesspub.org]
• 15. biochem.wustl.edu [biochem.wustl.edu]
• 16. aquaculture.ugent.be [aquaculture.ugent.be]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Use of Cholesteryl 11-eicosenoate as a Standard in Lipidomics Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field offering profound insights into cellular metabolism, disease pathogenesis, and therapeutic interventions. Accurate and reproducible quantification of lipid species is paramount for the integrity of these studies. The use of internal standards is a critical practice to correct for variations during sample preparation and analysis, ensuring data reliability.

Cholesteryl esters, such as Cholesteryl 11-eicosenoate, are key components of cellular lipid storage and transport within lipoproteins. Dysregulation of cholesteryl ester metabolism is implicated in numerous diseases, including atherosclerosis and certain cancers, making their precise quantification a significant area of research. Cholesteryl 11-eicosenoate, a cholesteryl ester of a C20:1 fatty acid, serves as an excellent internal standard for the quantification of other cholesteryl esters in complex biological matrices due to its structural similarity to endogenous species while being naturally absent or present at very low levels in most samples.

These application notes provide a comprehensive guide for the utilization of Cholesteryl 11-eicosenoate as an internal standard in lipidomics workflows, from sample preparation to data analysis.

Physicochemical Properties of Cholesteryl 11-eicosenoate

A thorough understanding of the physical and chemical properties of a standard is essential for its effective use.

Property	Value	Source
CAS Number	70832-37-0	[1][2]
Molecular Formula	C47H82O2	[1][2]
Molecular Weight	679.15 g/mol	[1][2]
Purity	>99%	[2]
Physical State	Solid	[2]
Storage	Freezer (-20°C)	[2]
Solubility	Soluble in organic solvents like ethanol, isopropanol, and acetone.[3] Insoluble in water.[3]

Experimental Protocols

The following protocols outline a standard workflow for the analysis of cholesteryl esters in biological samples using Cholesteryl 11-eicosenoate as an internal standard.

I. Preparation of Standard Solutions

Accurate preparation of the internal standard stock and working solutions is critical for quantitative accuracy.

• Cholesteryl 11-eicosenoate Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of high-purity (>99%) Cholesteryl 11-eicosenoate.

  • Dissolve the solid in 1 mL of a suitable organic solvent, such as ethanol or isopropanol. Ensure complete dissolution.

  • Store the stock solution in an amber glass vial at -20°C.

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the 1 mg/mL stock solution 1:100 with the same organic solvent to create a working solution of 10 µg/mL.

  • Prepare fresh working solutions regularly to avoid degradation.

II. Lipid Extraction from Biological Samples (Folch Method)

This protocol is a widely used method for the extraction of total lipids from various biological matrices.

• Sample Homogenization:

  • For tissues, homogenize a known weight (e.g., 50 mg) in a suitable volume of ice-cold phosphate-buffered saline (PBS).

  • For cultured cells, wash the cell pellet with PBS and resuspend in a known volume.

• Internal Standard Spiking:

  • To your homogenate or cell suspension, add a precise volume of the Cholesteryl 11-eicosenoate internal standard working solution (10 µg/mL). The amount added should be optimized based on the expected concentration of endogenous cholesteryl esters in your sample.

• Lipid Extraction:

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Agitate for an additional 20 minutes at room temperature.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

  • Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette. Avoid disturbing the upper aqueous phase and the protein interface.

• Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

III. LC-MS/MS Analysis of Cholesteryl Esters

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of lipid species.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for the separation of cholesteryl esters.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: A gradient from a lower to a higher concentration of mobile phase B is used to elute the hydrophobic cholesteryl esters.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

  • Column Temperature: Maintained at around 50-60°C to ensure good peak shape.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive ion mode using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Adduct Formation: Cholesteryl esters typically form ammoniated [M+NH4]+ or sodiated [M+Na]+ adducts.

  • Fragmentation: Upon collision-induced dissociation (CID), cholesteryl esters exhibit a characteristic neutral loss of the cholesterol moiety (368.5 Da).

  • Detection: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion will be the m/z of the ammoniated or sodiated adduct of the specific cholesteryl ester, and the product ion will be the cholesterol fragment (m/z 369.3 for the protonated cholesterol fragment).

Analyte	Precursor Ion (m/z) [M+NH4]+	Product Ion (m/z)
Cholesteryl 11-eicosenoate (Internal Standard)	696.7	369.3
Cholesteryl Oleate (C18:1)	668.6	369.3
Cholesteryl Linoleate (C18:2)	666.6	369.3
Cholesteryl Arachidonate (C20:4)	692.6	369.3
Cholesteryl Palmitate (C16:0)	642.6	369.3

Data Presentation and Analysis

The use of an internal standard allows for the accurate quantification of endogenous cholesteryl esters by correcting for variations in extraction efficiency and instrument response.

Quantitative Data Summary

The following table provides a hypothetical example of quantitative results obtained from a lipidomics study using Cholesteryl 11-eicosenoate as an internal standard.

Sample Group	Cholesteryl Oleate (ng/mg tissue)	Cholesteryl Linoleate (ng/mg tissue)	Cholesteryl Arachidonate (ng/mg tissue)
Control (n=5)	150.2 ± 12.5	250.8 ± 20.1	80.5 ± 7.2
Treated (n=5)	225.6 ± 18.9	310.4 ± 25.3	110.1 ± 9.8

Data are presented as mean ± standard deviation.

Calculation: The concentration of each endogenous cholesteryl ester is calculated using the following formula:

Concentration of Analyte = (Peak Area of Analyte / Peak Area of Internal Standard) * (Concentration of Internal Standard / Sample Amount)

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the lipidomics workflow using Cholesteryl 11-eicosenoate as an internal standard.

Caption: Lipidomics workflow using an internal standard.

Representative Signaling Pathway: Cholesterol Esterification

While a specific signaling pathway directly involving Cholesteryl 11-eicosenoate is not well-documented, the general pathway of cholesterol esterification is highly relevant. This process is crucial for cellular cholesterol homeostasis and is often dysregulated in disease.

Caption: Overview of the cholesterol esterification pathway.

Conclusion

The use of Cholesteryl 11-eicosenoate as an internal standard provides a robust methodology for the accurate quantification of cholesteryl esters in complex biological samples. Its high purity and structural similarity to endogenous species make it an ideal choice for lipidomics research. The protocols and information provided in these application notes offer a comprehensive framework for researchers to confidently incorporate this standard into their workflows, thereby enhancing the quality and reliability of their lipidomics data. This, in turn, will facilitate a deeper understanding of the roles of cholesteryl esters in health and disease and aid in the development of novel therapeutic strategies.

References

• 1. 70832-37-0(CHOLESTERYL 11-EICOSENOATE) | Kuujia.com [kuujia.com]
• 2. larodan.com [larodan.com]
• 3. par.nsf.gov [par.nsf.gov]

Application Notes and Protocols for Cholesteryl 11-Eicosenoate as a Substrate for Cholesterol Esterase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol esterase (CE), also known as sterol esterase (EC 3.1.1.13), is a crucial enzyme in cholesterol metabolism, catalyzing the hydrolysis of cholesteryl esters to free cholesterol and fatty acids. This activity is vital for the intestinal absorption of dietary cholesterol and the mobilization of stored cholesterol in various tissues. The substrate specificity of cholesterol esterase is broad, encompassing a variety of sterol esters with different fatty acid moieties. Cholesteryl 11-eicosenoate, a long-chain monounsaturated cholesteryl ester, is a relevant substrate for studying CE activity, particularly in contexts involving specific dietary fats or endogenous lipid profiles. These application notes provide a comprehensive guide to utilizing cholesteryl 11-eicosenoate as a substrate for cholesterol esterase, including detailed experimental protocols and data presentation.

Cholesterol esterase catalyzes the hydrolysis of a wide range of ester substrates, including those with long-chain fatty acids.[1][2] The enzyme is activated by bile salts, which are essential for its catalytic function.[3] The hydrolysis of cholesteryl esters is a key step in the absorption of dietary cholesterol and the regulation of intracellular cholesterol levels. Dysregulation of cholesterol ester metabolism is implicated in various diseases, including atherosclerosis and lipid storage disorders.[4]

Data Presentation

Substrate	Enzyme Source	Km (mM)	Vmax (µmol/min/mg)	Optimal pH	Optimal Temperature (°C)
Cholesteryl Oleate	Porcine Pancreas	1.4	Not specified	7.0	37
Cholesteryl Linoleate	Pseudomonas sp.	Not specified	Not specified	7.0	37
4-Nitrophenyl Butyrate	Porcine Pancreas	0.37 (with taurocholate)	Not specified	7.4	25

Note: The kinetic parameters can vary depending on the enzyme source, purity, and assay conditions.

Experimental Protocols

The following is a detailed protocol for a coupled enzymatic assay to measure the activity of cholesterol esterase using cholesteryl 11-eicosenoate as a substrate. The principle of this assay is the hydrolysis of cholesteryl 11-eicosenoate by cholesterol esterase to yield cholesterol and 11-eicosenoic acid. The resulting cholesterol is then oxidized by cholesterol oxidase to produce cholestenone and hydrogen peroxide (H₂O₂). The H₂O₂ is subsequently measured in a peroxidase-catalyzed reaction that generates a colored product, which can be quantified spectrophotometrically.[5][6]

Materials and Reagents

• Cholesteryl 11-eicosenoate

• Cholesterol Esterase (e.g., from porcine pancreas)

• Cholesterol Oxidase

• Horseradish Peroxidase (HRP)

• 4-Aminoantipyrine (4-AAP)

• Phenol

• Triton X-100

• Sodium Cholate

• Potassium Phosphate Buffer (pH 7.0)

• Isopropanol

• Spectrophotometer capable of reading at 500 nm

• Cuvettes or 96-well plates

• Water bath or incubator set to 37°C

Preparation of Reagents

• Potassium Phosphate Buffer (0.1 M, pH 7.0): Prepare a 0.1 M solution of potassium phosphate buffer and adjust the pH to 7.0 at 37°C.

• Substrate Emulsion (10 mM Cholesteryl 11-eicosenoate):

  • Dissolve an appropriate amount of cholesteryl 11-eicosenoate in a minimal volume of isopropanol with gentle heating.

  • In a separate tube, prepare a 1% (v/v) Triton X-100 solution in water and heat to approximately 70-75°C.

  • While stirring vigorously, slowly add the dissolved cholesteryl 11-eicosenoate to the hot Triton X-100 solution.

  • Continue stirring in a hot water bath for 30 minutes. The solution may appear cloudy.

  • Cool the emulsion to room temperature under running water with gentle agitation.

  • Add sodium cholate to a final concentration of 6 mg/mL and dissolve completely.

  • This emulsion should be stable for several days when stored at 4°C.

• 4-Aminoantipyrine (4-AAP) Solution (10 mM): Dissolve 4-AAP in deionized water. Store protected from light at 4°C.

• Phenol Solution (28 mM): Prepare a solution of phenol in deionized water. Store protected from light at 4°C.

• Cholesterol Oxidase Solution (25 U/mL): Dissolve cholesterol oxidase in 0.1 M potassium phosphate buffer (pH 7.0). Prepare fresh before use.

• Horseradish Peroxidase (HRP) Solution (100 U/mL): Dissolve HRP in 0.1 M potassium phosphate buffer (pH 7.0). Prepare fresh before use.

• Cholesterol Esterase Solution: Prepare a stock solution of cholesterol esterase in 0.1 M potassium phosphate buffer (pH 7.0). Dilute to the desired concentration for the assay immediately before use. Keep on ice.

Assay Procedure

• Reaction Mixture Preparation: Prepare a master mix of the reaction components (excluding the enzyme) in a microcentrifuge tube. For a 1 mL final reaction volume, combine:

  • 700 µL of 0.1 M Potassium Phosphate Buffer (pH 7.0)

  • 100 µL of 10 mM Cholesteryl 11-eicosenoate substrate emulsion

  • 50 µL of 10 mM 4-AAP solution

  • 50 µL of 28 mM Phenol solution

  • 20 µL of 25 U/mL Cholesterol Oxidase solution

  • 10 µL of 100 U/mL HRP solution

• Incubation: Pre-incubate the reaction mixture at 37°C for 5 minutes to allow the temperature to equilibrate.

• Initiation of Reaction: Add 20 µL of the diluted cholesterol esterase solution to the pre-warmed reaction mixture to initiate the reaction. For the blank, add 20 µL of the buffer.

• Measurement: Immediately mix the contents by gentle inversion and transfer to a cuvette. Measure the increase in absorbance at 500 nm over time (e.g., every 30 seconds for 5-10 minutes) using a spectrophotometer set to 37°C.

• Calculation of Activity: Determine the initial linear rate of the reaction (ΔA₅₀₀/min). The activity of cholesterol esterase can be calculated using the molar extinction coefficient of the quinoneimine dye formed (typically around 13,000 M⁻¹cm⁻¹).

Visualizations

Signaling Pathway of Cholesterol Ester Hydrolysis and Detection

Caption: Coupled enzymatic assay for cholesterol esterase activity.

Experimental Workflow for Cholesterol Esterase Assay

Caption: Experimental workflow for measuring cholesterol esterase activity.

References

• 1. Synthesis of fatty acid sterol esters using cholesterol esterase from Trichoderma sp. AS59 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholesterol Esterase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 3. EC 3.1.1.13 [iubmb.qmul.ac.uk]
• 4. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 5. Cholesterol Esterase - Assay | Worthington Biochemical [worthington-biochem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Cholesteryl 11-Eicosenoate in Atherosclerosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atherosclerosis is a complex inflammatory disease characterized by the accumulation of lipids, particularly cholesteryl esters, within the arterial wall, leading to the formation of atherosclerotic plaques. The composition of these cholesteryl esters, which are formed by the esterification of cholesterol with various fatty acids, can influence the development and stability of these plaques. While the roles of cholesteryl esters of common fatty acids like oleic and linoleic acid are well-documented, the functions of less common cholesteryl esters, such as Cholesteryl 11-eicosenoate, are not extensively studied.

Cholesteryl 11-eicosenoate is the ester of cholesterol and 11-eicosenoic acid (also known as gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid.[1][2] Understanding the potential role of this specific cholesteryl ester could provide new insights into the mechanisms of atherosclerosis. These application notes provide a theoretical framework and generalized protocols for investigating the applications of Cholesteryl 11-eicosenoate in atherosclerosis research models. Given the limited direct experimental data on this specific compound, the following sections are based on established methodologies for studying cholesteryl esters in atherosclerosis.

Theoretical Applications in Atherosclerosis Research

Based on the properties of its constituent molecules, Cholesteryl 11-eicosenoate could be investigated for several potential roles in atherosclerosis:

• Influence on Foam Cell Formation: Macrophage and smooth muscle cell transformation into foam cells, driven by the uptake of modified lipoproteins and cholesterol esterification, is a key event in early atherosclerosis. Cholesteryl 11-eicosenoate could be used in in vitro models to study its uptake by these cells and its effect on lipid accumulation.

• Impact on Inflammatory Responses: The fatty acid component of a cholesteryl ester can modulate inflammatory signaling pathways. Gondoic acid has been suggested to have potential anti-inflammatory properties.[3][4] Therefore, Cholesteryl 11-eicosenoate could be used to investigate its influence on the expression of pro-inflammatory and anti-inflammatory cytokines in macrophages.

• Plaque Composition and Stability: The specific composition of cholesteryl esters within an atherosclerotic plaque may affect its stability. The introduction of Cholesteryl 11-eicosenoate in animal models of atherosclerosis could help determine its effect on plaque size, composition, and vulnerability to rupture.

• Tracer for Lipid Metabolism Studies: As a less common cholesteryl ester, isotopically labeled Cholesteryl 11-eicosenoate could serve as a novel tracer to study the dynamics of cholesterol ester uptake, storage, and efflux in various cell types and animal models.

Data Presentation: Hypothetical Quantitative Data

The following tables represent hypothetical data that could be generated from the experimental protocols described below. These are for illustrative purposes to guide researchers in their experimental design and data presentation.

Table 1: Effect of Cholesteryl 11-Eicosenoate on Macrophage Foam Cell Formation

Treatment Group	Total Intracellular Cholesterol (µg/mg protein)	Cholesteryl Ester Content (µg/mg protein)	Oil Red O Staining (Fold Change vs. Control)
Control (Vehicle)	15.2 ± 2.1	5.8 ± 1.5	1.0
Oxidized LDL (50 µg/mL)	45.8 ± 5.3	30.5 ± 4.2	3.5 ± 0.4
Ox-LDL + Cholesteryl Oleate (10 µM)	52.1 ± 6.1	38.2 ± 4.9	4.1 ± 0.5
Ox-LDL + Cholesteryl 11-eicosenoate (10 µM)	48.5 ± 5.5	33.1 ± 4.0	3.7 ± 0.4

Table 2: In Vivo Effects of Cholesteryl 11-Eicosenoate Supplemented Diet on Atherosclerotic Plaque Characteristics in ApoE-/- Mice

Dietary Group	Aortic Plaque Area (% of total aorta)	Plaque Cholesteryl Ester Content (µg/g tissue)	Plaque Macrophage Content (% of plaque area)
Chow Diet	5.1 ± 1.2	10.2 ± 2.5	15.3 ± 3.1
Western Diet (WD)	25.6 ± 4.5	55.8 ± 8.9	40.1 ± 6.7
WD + 1% Cholesteryl Oleate	28.9 ± 5.1	65.4 ± 10.2	45.2 ± 7.3
WD + 1% Cholesteryl 11-eicosenoate	23.8 ± 4.2	50.1 ± 8.1	35.8 ± 5.9

Experimental Protocols

The following are detailed, generalized protocols for key experiments to investigate the role of Cholesteryl 11-eicosenoate in atherosclerosis.

Protocol 1: In Vitro Macrophage Foam Cell Formation Assay

Objective: To determine the effect of Cholesteryl 11-eicosenoate on lipid accumulation in macrophages.

Materials:

• Macrophage cell line (e.g., J774A.1 or THP-1)

• Cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

• Oxidized low-density lipoprotein (Ox-LDL)

• Cholesteryl 11-eicosenoate (requires synthesis or custom order)

• Control cholesteryl ester (e.g., Cholesteryl Oleate)

• Vehicle control (e.g., DMSO)

• Oil Red O staining solution

• Cholesterol quantification kit

Procedure:

• Cell Culture and Differentiation:

  • Culture macrophages in standard conditions.

  • For THP-1 monocytes, differentiate into macrophages by treating with PMA (e.g., 100 ng/mL) for 48-72 hours.

• Treatment:

  • Plate macrophages in multi-well plates.

  • Incubate cells with Ox-LDL (e.g., 50 µg/mL) in the presence of Cholesteryl 11-eicosenoate (e.g., 1-20 µM), Cholesteryl Oleate, or vehicle control for 24-48 hours.

• Lipid Staining (Oil Red O):

  • Wash cells with PBS.

  • Fix cells with 10% formalin for 10 minutes.

  • Stain with Oil Red O solution for 30 minutes.

  • Wash with water and visualize lipid droplets under a microscope.

  • For quantification, elute the stain with isopropanol and measure absorbance at ~500 nm.

• Cholesterol Quantification:

  • Wash and lyse the cells.

  • Measure total and free cholesterol using a commercial cholesterol quantification kit.

  • Calculate cholesteryl ester content by subtracting free cholesterol from total cholesterol.

  • Normalize results to total protein content.

Protocol 2: Animal Model of Atherosclerosis

Objective: To investigate the in vivo effects of dietary Cholesteryl 11-eicosenoate on the development of atherosclerosis.

Materials:

• Atherosclerosis-prone mice (e.g., ApoE-/- or LDLr-/-)

• Standard chow diet

• High-fat, high-cholesterol "Western" diet

• Cholesteryl 11-eicosenoate

• Control cholesteryl ester (e.g., Cholesteryl Oleate)

Procedure:

• Animal Husbandry and Diet Formulation:

  • House mice in a controlled environment.

  • Prepare experimental diets:

    • Control group: Western diet.

    • Treatment group 1: Western diet supplemented with 1% (w/w) Cholesteryl 11-eicosenoate.

    • Treatment group 2: Western diet supplemented with 1% (w/w) Cholesteryl Oleate.

• Experimental Design:

  • At 6-8 weeks of age, randomly assign mice to the dietary groups.

  • Feed the mice the respective diets for 12-16 weeks.

  • Monitor body weight and food intake regularly.

• Sample Collection and Analysis:

  • Collect blood samples at baseline and at the end of the study for lipid profiling (total cholesterol, LDL, HDL, triglycerides).

  • At the end of the study, euthanize the mice and perfuse the vasculature with saline.

• Atherosclerotic Lesion Analysis:

  • Dissect the aorta and perform en face analysis by staining with Oil Red O to quantify the total plaque area.

  • Embed the aortic root in OCT medium for cryosectioning.

  • Perform histological staining (e.g., Hematoxylin and Eosin for general morphology, Masson's trichrome for collagen, and specific antibodies for macrophages and smooth muscle cells).

  • Quantify plaque size, composition, and cellular content using image analysis software.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Key pathways in macrophage foam cell formation.

References

• 1. 11-Eicosenoic Acid | Rupa Health [rupahealth.com]
• 2. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gondoic Acid - NutriStat Basic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 4. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Analysis of Cholesteryl 11-eicosenoate by ESI-MS

Welcome to the technical support center for the analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and improve ionization efficiency in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a very low signal or no signal for Cholesteryl 11-eicosenoate in my ESI-MS experiment?

Cholesteryl esters, including Cholesteryl 11-eicosenoate, are nonpolar lipids with a weak dipole moment. This inherent chemical property leads to poor ionization efficiency under standard ESI conditions, resulting in low signal intensity.[1] To overcome this, it is crucial to promote the formation of adduct ions.

Q2: What are adducts and why are they necessary for analyzing cholesteryl esters?

Adducts are ions formed when a molecule associates with a cation, such as a proton ([M+H]⁺), ammonium ion ([M+NH₄]⁺), sodium ion ([M+Na]⁺), or lithium ion ([M+Li]⁺).[2][3] For nonpolar molecules like cholesteryl esters, which do not readily protonate or deprotonate, the formation of these adducts is the primary mechanism for generating ions in the ESI source.[1][2] Without the addition of an appropriate cation source to the mobile phase or sample solvent, the ionization of cholesteryl esters will be minimal.

Q3: Which cation should I use for adduct formation with Cholesteryl 11-eicosenoate?

The choice of cation can significantly impact signal intensity and the quality of fragmentation data in tandem mass spectrometry (MS/MS). The most common and effective cations for cholesteryl ester analysis are ammonium (NH₄⁺), sodium (Na⁺), and lithium (Li⁺).

• Ammonium ([M+NH₄]⁺): Widely used and reliably forms adducts with cholesteryl esters.[4][5] Collision-induced dissociation (CID) of these adducts typically yields a characteristic product ion at m/z 369.3, corresponding to the cholesteryl cation.[2] This allows for sensitive detection using precursor ion scanning or selected reaction monitoring (SRM).

• Sodium ([M+Na]⁺): Sodiated adducts are also readily formed and can be used for quantification.[6][7] MS/MS analysis often proceeds via a neutral loss of cholestane (368.5 Da).[6][7]

• Lithium ([M+Li]⁺): Studies have shown that lithiated adducts can provide enhanced ion intensity compared to ammoniated or sodiated adducts.[1] They also yield more informative fragmentation patterns, often producing both the cholestane fragment and a lithiated fatty acyl fragment, which can aid in structural confirmation.[1]

Q4: Does the fatty acid chain, such as 11-eicosenoate, affect the ionization efficiency?

Yes, the structure of the fatty acid can influence ionization efficiency. It has been observed that the degree of unsaturation in the fatty acid chain can affect the signal intensity of the corresponding cholesteryl ester adduct.[7] Therefore, it is important to use an appropriate internal standard, ideally one with a similar structure to the analyte of interest, for accurate quantification.

Troubleshooting Guide

Issue: Low or No Signal Intensity for Cholesteryl 11-eicosenoate

This is the most common issue encountered when analyzing cholesteryl esters by ESI-MS. Follow these steps to diagnose and resolve the problem.

Workflow for Troubleshooting Low Signal Intensity

Caption: Troubleshooting workflow for low signal of Cholesteryl 11-eicosenoate.

Data Presentation: Comparison of Adducts for Cholesteryl Ester Analysis

The choice of adduct-forming cation is critical for maximizing signal intensity and obtaining informative fragmentation data. The table below summarizes the characteristics of the most common adducts.

Cation Source	Adduct Formed	Relative Ion Intensity	Typical MS/MS Fragmentation	Key Advantages
Ammonium Acetate	[M+NH₄]⁺	Moderate to High[1][4]	Produces a strong characteristic cholesteryl cation at m/z 369.3.[2]	Excellent for targeted analysis using precursor ion or SRM scans. Widely used and well-documented.
Sodium Hydroxide/Chloride	[M+Na]⁺	Moderate to High[6][7]	Neutral loss of cholestane (NL 368.5 Da).[6][7]	Can be used for specific neutral loss scans to identify all cholesteryl esters in a sample.
Lithium Hydroxide	[M+Li]⁺	High[1]	Yields both a cholestane fragment and a lithiated fatty acyl fragment.[1]	Provides enhanced signal intensity and more detailed structural information on the fatty acid moiety.

Experimental Protocols

Protocol 1: Enhancing Ionization using Ammonium Adducts

This protocol is suitable for quantitative analysis of Cholesteryl 11-eicosenoate using LC-MS/MS with precursor ion scanning or SRM.

• Sample Preparation: Dissolve the lipid extract containing Cholesteryl 11-eicosenoate in a suitable organic solvent mixture (e.g., methanol/chloroform 2:1, v/v).

• Mobile Phase Additive: Prepare a mobile phase containing 1-10 mM ammonium acetate. For direct infusion experiments, add ammonium acetate to the sample solution to a final concentration of 1-10 mM.

• ESI-MS Method:

  • Set the mass spectrometer to positive ion mode.

  • Optimize ESI source parameters (capillary voltage, nebulizer gas, drying gas flow, and temperature) for maximum signal of a cholesteryl ester standard.

  • For targeted analysis, set up a precursor ion scan for the cholesteryl cation at m/z 369.3.[2] This will detect all cholesteryl esters in the sample.

  • Alternatively, for highest sensitivity and specificity, use an SRM method with the transition from the [M+NH₄]⁺ precursor ion of Cholesteryl 11-eicosenoate to the m/z 369.3 product ion.

Protocol 2: Maximizing Signal Intensity with Lithiated Adducts

This protocol is recommended when maximum sensitivity is required or when detailed fragmentation information is desired.

• Sample Preparation: Dissolve the lipid extract in an appropriate solvent (e.g., methanol).

• Adduct Formation: Add a 10 mM solution of lithium hydroxide (LiOH) to the final sample solution to achieve a final concentration of approximately 100 µM.[1]

• ESI-MS Method:

  • Operate the mass spectrometer in positive ion mode.

  • Infuse a standard solution of a cholesteryl ester with LiOH to optimize source conditions.

  • For general detection of all cholesteryl esters, a neutral loss scan of 368.5 Da (corresponding to the loss of cholestane) can be employed.[1]

  • For structural confirmation of the fatty acid, a product ion scan of the lithiated Cholesteryl 11-eicosenoate precursor ion can be performed to observe both the cholestane fragment and the lithiated 11-eicosenoate fragment.

Logical Relationship for Adduct Selection

The choice of adduct depends on the analytical goal. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting the optimal adduct for ESI-MS analysis.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electrospray ionization tandem mass spectrometry of sodiated adducts of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Enzymatic Hydrolysis of Cholesteryl 11-eicosenoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the enzymatic hydrolysis of Cholesteryl 11-eicosenoate for fatty acid analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic hydrolysis of Cholesteryl 11-eicosenoate and subsequent fatty acid analysis.

Q1: Why is the hydrolysis of Cholesteryl 11-eicosenoate incomplete?

A1: Incomplete hydrolysis is a common issue that can arise from several factors related to the enzyme's activity and the reaction conditions.[1][2]

• Suboptimal pH: Cholesterol esterase activity is highly dependent on the pH of the reaction mixture. The optimal pH for hydrolysis is generally between 6.0 and 8.0.[3]

• Incorrect Temperature: While the optimal temperature can vary, a common starting point is 37°C.[4][5] Extreme temperatures can denature the enzyme.

• Insufficient Enzyme Concentration: The amount of cholesterol esterase may be insufficient to completely hydrolyze the substrate in the given reaction time.

• Presence of Inhibitors: Certain substances can inhibit cholesterol esterase activity. These include heavy metal ions like Hg²⁺ and Ag⁺, as well as ionic detergents.

• Improper Substrate Solubilization: Cholesteryl esters are hydrophobic and require proper solubilization for the enzyme to act upon them effectively. The presence of bile salts like taurocholate is crucial for creating micelles that make the substrate accessible to the enzyme.[6][7]

Troubleshooting Steps:

• Verify and Optimize pH: Ensure the buffer used is within the optimal pH range of 6.0-8.0. Consider running small-scale reactions at slightly different pH values (e.g., 6.5, 7.0, 7.5) to find the optimum for your specific conditions.

• Optimize Temperature: Confirm that the incubation temperature is maintained at 37°C. If hydrolysis is still slow, a temperature range of 25-40°C can be explored.

• Increase Enzyme Concentration: Try incrementally increasing the concentration of cholesterol esterase in the reaction mixture.

• Check for Inhibitors: Ensure all reagents and glassware are free from potential inhibitors.

• Optimize Bile Salt Concentration: The concentration of sodium taurocholate is critical. A typical starting concentration is around 0.25% (w/v).[4][5]

Q2: What could be causing low or no detection of the liberated 11-eicosenoic acid after derivatization?

A2: This issue can stem from problems during the hydrolysis, extraction, or derivatization steps.

• Incomplete Hydrolysis: As detailed in Q1, if the hydrolysis is not efficient, there will be little to no free fatty acid to derivatize.

• Inefficient Extraction: The extraction of the liberated fatty acid from the aqueous reaction mixture into an organic solvent may be inefficient.

• Degradation of Fatty Acid: Polyunsaturated fatty acids can be susceptible to oxidation, especially at high temperatures.

• Ineffective Derivatization: The conversion of the free fatty acid to its methyl ester (FAME) may be incomplete. This can be due to the presence of water in the reaction, degraded derivatization reagents, or suboptimal reaction conditions (time and temperature).

Troubleshooting Steps:

• Confirm Hydrolysis: Before proceeding to derivatization, you can confirm the release of free fatty acids using thin-layer chromatography (TLC).

• Optimize Extraction: Ensure proper mixing during the liquid-liquid extraction and consider using a reliable solvent system like hexane.

• Prevent Oxidation: Work under an inert atmosphere (e.g., nitrogen) if fatty acid degradation is suspected.

• Ensure Anhydrous Conditions for Derivatization: The presence of water can significantly hinder the esterification reaction. Use anhydrous solvents and reagents.

• Check Derivatization Reagent: Ensure your derivatization reagent (e.g., BF₃-methanol or HCl-methanol) is not expired and has been stored correctly.

• Optimize Derivatization Conditions: The reaction time and temperature for derivatization are crucial. A common condition is heating at 100°C for 30 minutes when using BF₃-methanol.[8]

Q3: Why am I observing extraneous peaks in my GC-MS chromatogram?

A3: Extraneous peaks can originate from various sources of contamination.[9]

• Solvent Contamination: Solvents used for extraction and derivatization may contain impurities.

• Contaminants from Reagents: The enzyme preparation, buffers, or derivatization reagents might contain contaminants.

• Plasticizer Contamination: Phthalates from plastic labware can leach into your samples.

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and elute, causing a rising baseline or discrete peaks.[9]

Troubleshooting Steps:

• Run Blanks: Analyze a solvent blank and a reagent blank (a mock reaction without the substrate) to identify the source of the contamination.

• Use High-Purity Solvents and Reagents: Ensure all chemicals are of high purity and suitable for GC-MS analysis.

• Use Glassware: Avoid plastic tubes and pipette tips wherever possible to minimize phthalate contamination.

• Check GC Column Health: Condition the GC column according to the manufacturer's instructions to minimize bleed. If the problem persists, the column may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: What is the role of bile salts in the enzymatic hydrolysis of cholesteryl esters?

A1: Bile salts, such as sodium taurocholate, are crucial for the activity of cholesterol esterase.[6][7] They act as emulsifying agents, forming micelles that solubilize the water-insoluble Cholesteryl 11-eicosenoate. This increases the surface area of the substrate, making it more accessible to the enzyme for efficient hydrolysis.[6]

Q2: What is the optimal pH for cholesterol esterase activity?

A2: The optimal pH for the hydrolytic activity of most cholesterol esterases is in the neutral to slightly alkaline range, typically between pH 6.0 and 8.0.[3] For hydrolysis, a pH of around 7.0 is a good starting point.[4][5]

Q3: Why is derivatization to Fatty Acid Methyl Esters (FAMEs) necessary for GC-MS analysis?

A3: Free fatty acids are not ideal for GC analysis because their high polarity can lead to poor peak shape (tailing) and they are not very volatile.[10] Derivatization to FAMEs increases their volatility and reduces their polarity, resulting in sharper peaks and better separation on the GC column.[10]

Q4: Can cholesterol esterase hydrolyze other cholesteryl esters besides Cholesteryl 11-eicosenoate?

A4: Yes, cholesterol esterase has a broad substrate specificity and can hydrolyze a wide range of cholesteryl esters with different fatty acid chain lengths and degrees of unsaturation.[6] This includes esters of both saturated and unsaturated fatty acids.

Q5: How should I store cholesterol esterase?

A5: Cholesterol esterase should be stored at -20°C to maintain its activity over time.[4][5] Once reconstituted, its stability at different temperatures and pH values should be considered based on the manufacturer's specifications.

Experimental Protocols

Protocol 1: Enzymatic Hydrolysis of Cholesteryl 11-eicosenoate

This protocol provides a starting point for the enzymatic hydrolysis. Optimization of a specific parameter may be required.

Materials:

• Cholesteryl 11-eicosenoate

• Cholesterol Esterase (from a suitable source, e.g., porcine pancreas)

• Potassium Phosphate Buffer (0.1 M, pH 7.0)

• Sodium Taurocholate

• Hexane

• Internal Standard (e.g., Heptadecanoic acid)

• Glass reaction vials with PTFE-lined caps

Procedure:

• Substrate Preparation: Prepare a stock solution of Cholesteryl 11-eicosenoate in a suitable organic solvent (e.g., hexane).

• Reaction Setup:

  • In a glass reaction vial, add a known amount of the Cholesteryl 11-eicosenoate stock solution and the internal standard.

  • Evaporate the solvent under a stream of nitrogen.

  • Add 1 mL of 0.1 M potassium phosphate buffer (pH 7.0).

  • Add sodium taurocholate to a final concentration of 0.25% (w/v).

  • Vortex thoroughly to emulsify the substrate.

• Enzymatic Reaction:

  • Pre-incubate the reaction mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding a predetermined amount of cholesterol esterase.

  • Incubate at 37°C for 1-2 hours with gentle shaking.

• Reaction Termination and Extraction:

  • Stop the reaction by adding 1 mL of hexane.

  • Vortex vigorously for 1 minute to extract the liberated fatty acids.

  • Centrifuge at low speed to separate the phases.

  • Carefully transfer the upper hexane layer to a clean glass vial.

  • Repeat the extraction with another 1 mL of hexane and combine the organic layers.

• Drying: Evaporate the hexane under a stream of nitrogen to obtain the dried lipid extract containing the free fatty acids.

Protocol 2: Derivatization of Fatty Acids to FAMEs using BF₃-Methanol

Materials:

• Dried lipid extract from Protocol 1

• 14% Boron trifluoride (BF₃) in methanol

• Hexane

• Saturated NaCl solution

• Anhydrous Sodium Sulfate

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 2 mL of 14% BF₃ in methanol.[8]

• Cap the vial tightly and heat at 100°C for 30 minutes.[8]

• Cool the vial to room temperature.

• Add 1 mL of saturated NaCl solution and 2 mL of hexane.[8]

• Vortex for 1 minute to extract the FAMEs into the hexane layer.[8]

• Centrifuge briefly to separate the layers.

• Transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The hexane layer containing the FAMEs is now ready for GC-MS analysis.

Data Presentation

Table 1: Example of Reaction Conditions for Optimizing Hydrolysis of Cholesteryl 11-eicosenoate

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
pH	6.5	7.0	7.5	7.0
Temperature (°C)	37	37	37	40
Enzyme (U)	1	1	1	2
Incubation Time (h)	1	1	2	1
Yield of 11-eicosenoic acid (%)	(Experimental Data)	(Experimental Data)	(Experimental Data)	(Experimental Data)

Table 2: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Action
Incomplete Hydrolysis	Suboptimal pH, temperature, or enzyme concentration.	Optimize reaction conditions (pH 6.0-8.0, 37°C). Increase enzyme concentration.
Low Fatty Acid Recovery	Inefficient extraction or derivatization.	Optimize extraction solvent and procedure. Ensure anhydrous conditions for derivatization.
Extraneous GC-MS Peaks	Contamination from solvents, reagents, or labware.	Run blanks, use high-purity reagents, and use glass labware.

Visualizations

Caption: Experimental workflow for fatty acid analysis.

References

• 1. Incomplete hydrolysis of cholesteryl esters during the enzymatic cholesterol determination as evidenced by aqueous cholesteryl ester solutions: comparison of six enzymatic procedures with the Liebermann-Burchard method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Acyl-chain specificity and properties of cholesterol esterases from normal and Wolman lymphoid cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Cholesterol Esterase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 7. Cholesterol esterase activity of rat pancreatic juice. Effect of pH and bile salt on the enzyme-catalysed equilibrium state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Minimizing matrix effects in the quantification of Cholesteryl 11-eicosenoate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the quantification of Cholesteryl 11-eicosenoate and other cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of cholesteryl esters?

A: In liquid chromatography-mass spectrometry (LC-MS), the matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1][2][3][4][5] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of quantitative analysis.[1] In lipidomics, phospholipids and other lipids are major contributors to matrix effects, particularly in electrospray ionization (ESI).[3][6] For cholesteryl esters, this means that the measured amount may not be a true representation of its concentration in the sample.

Q2: How can I determine if my analysis of Cholesteryl 11-eicosenoate is affected by matrix effects?

A: You can assess matrix effects using several methods. The most common is the post-extraction spike method.[7][8] This involves comparing the signal of an analyte in a clean solvent to the signal of the same analyte spiked into a sample extract from a blank matrix.[7][8] A significant difference in signal intensity indicates the presence of matrix effects. Another qualitative method is post-column infusion, where a constant flow of the analyte solution is introduced into the mass spectrometer after the analytical column.[5][7] Injection of a blank matrix extract will show a dip or peak in the analyte's signal if matrix effects are present at that retention time.[5]

Q3: My signal intensity for Cholesteryl 11-eicosenoate is low and inconsistent. Could this be a matrix effect, and what are the immediate steps I can take?

A: Yes, low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects.[1] Here are some immediate troubleshooting steps:

• Sample Dilution: A simple dilution of your sample can reduce the concentration of interfering matrix components.[1][8] This is a quick and effective first step, provided your analyte concentration remains above the instrument's limit of detection.

• Optimize Chromatography: Modifying your chromatographic method to better separate your analyte from matrix components can significantly reduce matrix effects.[1] This could involve adjusting the mobile phase gradient, changing the mobile phase composition, or using a different type of analytical column.[1]

• Review Sample Preparation: Inadequate sample cleanup is a common source of matrix effects.[1] Re-evaluating your sample preparation method to more effectively remove interfering substances is crucial.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Shifting Retention Times

Possible Cause: Co-elution of matrix components can interfere with the chromatography, leading to distorted peak shapes and shifts in retention time.[9] Some matrix components may even loosely bind to the analyte, altering its interaction with the stationary phase.[9]

Solutions:

• Improve Chromatographic Resolution:

  • Decrease the heating ramp of the column oven to improve separation.

  • Test different stationary phases (e.g., C18, C30) to find one that provides better separation of your analyte from the matrix interferences.[10]

  • Adjust the mobile phase composition. For reversed-phase chromatography of cholesteryl esters, a mobile phase consisting of a mixture of organic solvents like acetonitrile, isopropanol, and water with additives like ammonium formate is often used.[11]

• Enhance Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) to remove a broader range of interferences compared to simple protein precipitation.[3]

Issue 2: High Variability in Quantitative Results (%RSD > 15%)

Possible Cause: Inconsistent matrix effects across different samples can lead to high variability in the analytical signal. This can be due to variations in the sample matrix itself or inconsistencies in the sample preparation process.[12]

Solutions:

• Use of an Appropriate Internal Standard (IS): The most effective way to compensate for matrix effects is to use a stable isotope-labeled (SIL) internal standard for Cholesteryl 11-eicosenoate.[3][13] A SIL-IS will co-elute with the analyte and experience the same matrix effects, allowing for accurate correction during data analysis. If a specific SIL-IS is not available, a close structural analog can be used, but its ability to mimic the analyte's behavior should be carefully validated.

• Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples.[7] This helps to ensure that the calibrators and the samples experience similar matrix effects.

• Standardize Sample Preparation: Ensure that the sample preparation protocol is followed precisely for all samples to minimize variability in extraction efficiency and matrix component removal.[12]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Cholesteryl Ester Enrichment

This protocol is a common method for extracting lipids, including cholesteryl esters, from plasma or serum.

Materials:

• Sample (e.g., 100 µL of plasma)

• Internal Standard solution

• Chloroform

• Methanol

• Water

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of sample, add the internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture and vortex thoroughly for 1 minute.

• Add 0.5 mL of water and vortex again for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., isopropanol) for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

SPE can provide a cleaner sample extract compared to LLE, which is beneficial for reducing matrix effects.

Materials:

• LLE extract (from Protocol 1)

• SPE cartridge (e.g., C18)

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., Methanol/Water mixture)

• Elution solvent (e.g., Isopropanol)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge.

• Equilibration: Pass the equilibration solvent through the cartridge.

• Loading: Load the reconstituted LLE extract onto the cartridge.

• Washing: Wash the cartridge with the wash solvent to remove polar impurities.

• Elution: Elute the cholesteryl esters with the elution solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS analysis.

Quantitative Data Summary

The following table summarizes common sample preparation techniques and their effectiveness in reducing matrix effects for lipid analysis.

Sample Preparation Technique	Principle	Effectiveness in Reducing Matrix Effects	Typical Analyte Recovery	Reference
Protein Precipitation (PPT)	Protein removal by precipitation with an organic solvent.	Low - often co-extracts many matrix components.[3]	High	[3]
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases.	Moderate - can remove polar interferences.[3]	Moderate to High	[3][14]
Solid-Phase Extraction (SPE)	Selective retention of analytes on a solid sorbent followed by elution.	High - provides cleaner extracts than LLE.[3]	High	[3][14]
HybridSPE®	Combines protein precipitation with phospholipid removal via zirconia-coated particles.	Very High - specifically targets phospholipid removal.[15]	High	[15]

Visualizations

Caption: A typical experimental workflow for the quantification of cholesteryl esters.

Caption: A troubleshooting flowchart for addressing suspected matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. littlemsandsailing.com [littlemsandsailing.com]
• 5. e-b-f.eu [e-b-f.eu]
• 6. researchgate.net [researchgate.net]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. lcms.cz [lcms.cz]
• 15. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of Cholesteryl 11-eicosenoate

This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) to address the common issue of low recovery of Cholesteryl 11-eicosenoate during lipid extraction. The information is tailored for researchers, scientists, and drug development professionals.

Part 1: Frequently Asked Questions (FAQs)

Q1: I am experiencing low recovery of Cholesteryl 11-eicosenoate. What are the most likely causes?

Low recovery of Cholesteryl 11-eicosenoate is primarily due to its highly nonpolar (hydrophobic) nature. As a cholesteryl ester, it belongs to the neutral lipid class.[1][2] Common issues stem from suboptimal solvent polarity, insufficient sample disruption, incomplete phase separation, or performing only a single extraction step, which is often inadequate for exhaustive recovery of nonpolar lipids.[3][4]

Q2: Is my current solvent system, such as a standard Folch or Bligh & Dyer method, sufficient for this lipid?

While the Folch and Bligh & Dyer methods are considered gold standards for total lipid extraction, they may require modification for optimal recovery of highly nonpolar lipids like cholesteryl esters.[1][5][6] The efficiency of any extraction depends on the polarity of the lipids relative to the solvent.[3] For nonpolar compounds, solvent systems with higher proportions of nonpolar solvents, like hexane or chloroform, often yield better results.[1][6]

Q3: How can I modify my existing Folch or Bligh & Dyer protocol to improve the recovery of Cholesteryl 11-eicosenoate?

To enhance the recovery of nonpolar lipids using these methods, a critical modification is to re-extract the tissue residue (pellet) after the initial extraction. Following the collection of the first chloroform layer, re-extract the remaining aqueous phase and protein pellet with pure chloroform or a hexane/isopropanol mixture to recover the remaining nonpolar lipids.[3] Combining the organic phases from both extractions will significantly improve your yield.

Q4: Could my sample preparation and handling be contributing to the low recovery?

Yes, several factors in sample preparation are critical:

• Homogenization: Incomplete disruption of the tissue or cell matrix will prevent the solvents from accessing the lipids, leading to poor extraction efficiency. Ensure thorough homogenization.[7]

• Sample-to-Solvent Ratio: A low solvent volume may not be sufficient to fully solubilize the lipids. The Folch method, for example, recommends a final solvent volume that is 20 times the volume of the tissue sample.[7][8]

• Choice of Labware: Lipids can adsorb to plastic surfaces. It is highly recommended to use glass tubes and vials throughout the extraction process to minimize loss.[9]

Q5: I often see an emulsion or a "fluffy" interface between the layers during phase separation. How does this affect recovery and how can I prevent it?

The formation of an emulsion or a protein disc at the interface can trap lipids, preventing their complete partition into the organic phase. To resolve this:

• Centrifugation: Ensure centrifugation is sufficient to create a sharp separation between the phases.

• Salt Solution: Washing the extract with a salt solution (e.g., 0.9% NaCl) instead of pure water helps to break emulsions and improve phase separation.[7]

• Interface Rinsing: Carefully rinse the interface with a small amount of the "upper phase" solvent mixture (e.g., chloroform:methanol:water in a 3:48:47 ratio) to wash trapped lipids into the lower phase.[3]

Q6: Is it possible that Cholesteryl 11-eicosenoate is degrading during my extraction procedure?

While the 11-eicosenoate moiety is monounsaturated and thus less prone to oxidation than polyunsaturated fatty acids, degradation is still a possibility. Cholesteryl esters containing unsaturated fatty acids can be susceptible to oxidation when exposed to air.[10] To minimize this risk:

• Add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent.

• Perform extractions under a stream of inert gas (like nitrogen or argon) where possible, especially during solvent evaporation steps.

• Keep samples on ice to minimize enzymatic activity.

Q7: What is Solid-Phase Extraction (SPE) and is it relevant for my issue?

Solid-Phase Extraction (SPE) is a chromatographic technique used to purify and fractionate lipid extracts.[11][12] It is typically performed after an initial liquid-liquid extraction. If your goal is to isolate neutral lipids (including cholesteryl esters) from more polar lipids like phospholipids, SPE is an excellent tool.[2][13] Using a silica or aminopropyl-bonded silica column, you can selectively elute different lipid classes by using solvents of increasing polarity. This can "rescue" your target compound from a complex mixture and improve its purity for downstream analysis.

Part 2: Data Presentation and Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving issues of low lipid recovery.

Caption: A logical workflow for troubleshooting low lipid recovery.

Quantitative Data Summary

Table 1: Comparison of Common Lipid Extraction Solvent Systems

Method	Solvent System & Ratio	Primary Target Lipids	Key Considerations for Cholesteryl Esters
Folch	Chloroform:Methanol (2:1, v/v)	Broad range of lipids (total lipid extract).[1][7]	Gold standard, but may require a second extraction step with chloroform to maximize recovery of nonpolar lipids.[3][6]
Bligh & Dyer	Chloroform:Methanol:Water (1:2:0.8, v/v/v initial)	Total lipids, especially from samples with high water content.[1][14]	Similar to Folch; a re-extraction of the pellet is highly recommended for quantitative recovery.[3]
Hexane/Isopropanol	Hexane:Isopropanol (3:2, v/v)	Particularly effective for nonpolar lipids (e.g., triglycerides, cholesteryl esters).[1][6]	Excellent choice when specifically targeting Cholesteryl 11-eicosenoate. May be less efficient for polar lipids.
MTBE Method	Methyl-tert-butyl ether:Methanol (10:3, v/v)	Broad range of lipids.	Good for a wide range, but some studies show lower recovery for certain lipid classes compared to Folch.[6][15]

Part 3: Detailed Experimental Protocols

Protocol 1: Modified Folch Method with Re-Extraction

This protocol is optimized for the exhaustive extraction of both polar and nonpolar lipids, including Cholesteryl 11-eicosenoate, from tissue samples.[7][8]

Materials:

• Homogenizer

• Glass centrifuge tubes with PTFE-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Nitrogen gas evaporator or rotary evaporator

Procedure:

• Weigh approximately 100 mg of tissue into a glass homogenizer tube.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly until no visible particles remain.

• Transfer the homogenate to a 15 mL glass centrifuge tube. Agitate on an orbital shaker for 20 minutes at room temperature.

• Centrifuge at 2000 x g for 10 minutes to pellet the tissue residue. Carefully transfer the supernatant (liquid phase) to a new glass tube.

• Re-extraction Step: Add 1 mL of pure chloroform to the original pellet. Vortex vigorously for 1 minute, then centrifuge again at 2000 x g for 10 minutes.

• Combine the second supernatant with the first one collected in step 5.

• Add 0.2 volumes of 0.9% NaCl solution to the combined extract (e.g., for 3 mL of extract, add 0.6 mL of saline).

• Vortex for 30 seconds, then centrifuge at 1500 x g for 10 minutes to induce phase separation.

• Two distinct phases will form: an upper aqueous/methanol phase and a lower chloroform phase containing the lipids.

• Carefully remove the upper phase using a Pasteur pipette.

• Transfer the lower chloroform phase to a clean glass vial and evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for your downstream analysis.

Modified Folch Extraction Workflow Diagram

Caption: Workflow for the Modified Folch Method with re-extraction.

Protocol 2: Solid-Phase Extraction (SPE) for Neutral Lipid Isolation

This protocol is for fractionating a total lipid extract to isolate the neutral lipid class, which includes cholesteryl esters.[11][13]

Materials:

• Silica-based SPE cartridges (e.g., 500 mg)

• SPE vacuum manifold

• Chloroform, Acetone, Methanol (all HPLC grade)

• Glass collection tubes

Procedure:

• Condition the silica SPE cartridge by washing it with 5 mL of methanol followed by 5 mL of chloroform. Do not let the column run dry.

• Redissolve your dried total lipid extract (from Protocol 1) in a minimal volume of chloroform (~200 µL).

• Load the sample onto the conditioned SPE cartridge.

• Elution Step 1 (Neutral Lipids): Add 10 mL of chloroform to the cartridge. Collect the eluate in a clean glass tube. This fraction will contain Cholesteryl 11-eicosenoate and other neutral lipids (e.g., triglycerides, cholesterol).

• Elution Step 2 (Glycolipids/Ceramides): Add 15 mL of acetone:methanol (9:1, v/v). This will elute glycolipids and can be discarded or saved for other analyses.

• Elution Step 3 (Phospholipids): Add 10 mL of pure methanol. This will elute the most polar lipids (phospholipids) and can also be discarded or saved.

• Take the collected fraction from Step 4 and evaporate the solvent under a stream of nitrogen. This tube contains your purified neutral lipid fraction.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hilicon.com [hilicon.com]
• 3. aquaculture.ugent.be [aquaculture.ugent.be]
• 4. What factors affect extraction efficiency? [proseaworld.com]
• 5. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 6. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 8. Lipid extraction by folch method | PPTX [slideshare.net]
• 9. tabaslab.com [tabaslab.com]
• 10. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis | Springer Nature Experiments [experiments.springernature.com]
• 12. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simple procedures | Cyberlipid [cyberlipid.gerli.com]
• 14. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 15. mdpi.com [mdpi.com]

Enhancing the resolution of Cholesteryl 11-eicosenoate from isomeric cholesteryl esters.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on enhancing the resolution of Cholesteryl 11-eicosenoate from its isomeric cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate Cholesteryl 11-eicosenoate from its isomers?

A1: The primary challenge lies in the structural similarity of the isomers. Cholesteryl esters with the same carbon number and degree of unsaturation in their fatty acid chains have very similar physicochemical properties, such as polarity and volatility. This makes their separation by standard chromatographic techniques difficult, often resulting in co-elution.

Q2: What are the primary analytical techniques for separating cholesteryl ester isomers?

A2: The most effective techniques are high-resolution chromatographic methods. These include Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Supercritical Fluid Chromatography (SFC), and Argentation (Silver Ion) Chromatography.[1][2][3][4] Each method separates isomers based on different principles, offering unique advantages.

Q3: What is Argentation Chromatography, and why is it useful for this separation?

A3: Argentation chromatography utilizes a stationary phase impregnated with silver ions.[4] The pi electrons in the double bonds of unsaturated fatty acid chains form reversible complexes with these silver ions.[5] The strength of this interaction depends on the number, geometry (cis/trans), and position of the double bonds. This technique is exceptionally powerful for separating unsaturated isomers, like Cholesteryl 11-eicosenoate, from other isomers with double bonds in different positions.[6][7]

Q4: Is derivatization necessary for the analysis of cholesteryl esters?

A4: For GC-MS analysis, derivatization of the cholesterol moiety is sometimes performed to improve thermal stability and volatility, though analysis of intact esters is common.[2][8][9] For LC-MS, derivatization is generally not required but can be used to enhance ionization efficiency, which is inherently poor for these neutral lipids.[9][10]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Poor Peak Resolution or Co-elution in RP-HPLC

• Question: My RP-HPLC method does not resolve Cholesteryl 11-eicosenoate from other C20:1 isomers. How can I improve the separation?

• Answer:

  • Optimize the Mobile Phase: Isomeric cholesteryl esters are highly nonpolar. A common mobile phase is a mixture of acetonitrile and isopropanol.[3][11] Fine-tuning the ratio of these solvents can significantly alter selectivity. Try creating a shallower gradient or running the separation under isocratic conditions with various solvent ratios.

  • Change the Stationary Phase: While a standard C18 column is a good starting point, not all C18 columns are the same. Consider a column with a different bonding chemistry or a higher carbon load for increased retention and potential selectivity.

  • Lower the Temperature: Reducing the column temperature can enhance the subtle intermolecular interactions that contribute to separation, often improving resolution between closely related isomers.

  • Switch to a Different Technique: If optimization of RP-HPLC is insufficient, Argentation HPLC is the recommended next step. This technique separates based on double bond characteristics and is highly effective for this specific problem.[7]

Issue 2: Analyte Loss and Peak Tailing in Gas Chromatography (GC)

• Question: I am observing significant loss of my cholesteryl ester standards and seeing broad, tailing peaks during GC-FID/MS analysis. What is the cause?

• Answer: This is a common problem with high-molecular-weight, labile compounds like cholesteryl esters. The causes are often related to activity within the GC system or thermal degradation.[12]

  • Check for System Activity: Active sites in the injector liner, column, or connections can irreversibly adsorb the analyte.[12]

    • Solution: Use a new, deactivated injector liner. If the problem persists, try injecting a standard several times to "prime" or passivate the active sites before running your actual sample.[12] Consider using a retention gap to reduce interaction with the stationary phase during volatilization.

  • Carrier Gas Purity: Contamination of the carrier gas with oxygen or water can cause on-column degradation of the analyte, especially at high temperatures.[12]

    • Solution: Ensure you are using high-purity carrier gas (e.g., Helium 99.999%) and that all gas purifiers and traps are functional. Check all fittings for leaks.

  • Optimize Temperatures: The inlet and oven temperatures may be too high, causing thermal decomposition.

    • Solution: Methodically lower the inlet temperature. Use a temperature program for the oven that starts at a lower temperature and ramps up, rather than a high initial temperature.[2]

  • Column Choice: The stationary phase can influence stability. Nonpolar columns (like DB-1 or OV-1) separate mainly by boiling point, while more polar columns (like Silar 10C) separate by degree of unsaturation.[13] The polar column may offer better resolution for your isomers.

Issue 3: Low Signal Intensity in LC-MS

• Question: My cholesteryl esters show very poor signal intensity when using Electrospray Ionization (ESI) Mass Spectrometry. How can I improve detection?

• Answer: Cholesteryl esters are nonpolar neutral lipids with a weak dipole moment, which leads to poor ionization efficiency with ESI.[10][14]

  • Form Adducts: Enhance ionization by promoting the formation of adducts. Adding ammonium formate to the mobile phase can promote the formation of [M+NH4]+ adducts.[10] Alternatively, post-column addition of a lithium salt solution can generate highly stable [M+Li]+ adducts, which also provide class-specific fragmentation.[14]

  • Change Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often more suitable for nonpolar analytes like cholesteryl esters and can provide a significantly stronger signal than ESI.[9]

  • Check Sample Preparation: Ensure that the sample is free from ion-suppressing contaminants. A solid-phase extraction (SPE) cleanup step can remove interfering species.[15][16]

Experimental Protocols & Data

Protocol 1: High-Resolution Separation by RP-HPLC

This protocol is a general guideline for separating cholesteryl ester isomers using a reversed-phase column.

• Sample Preparation: Extract total lipids from the sample using a modified Bligh and Dyer or Folch method. Dry the lipid extract under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase (e.g., isopropanol).

• HPLC System & Column:

  • Column: Zorbax ODS (C18), 5 µm, 4.6 x 250 mm or similar high-resolution C18 column.[11]

  • Detector: UV Detector set at 205-210 nm.[3]

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile/Isopropanol (ACN/IPA). The exact ratio should be optimized. Start with a 60:40 (v/v) ACN/IPA mixture.[11]

  • Flow Rate: 1.0 mL/min.

  • Mode: Isocratic.

  • Column Temperature: 30°C (can be adjusted to optimize resolution).

• Analysis: Inject 10-20 µL of the reconstituted sample. Identify peaks by comparing retention times with authentic standards.

Parameter	Condition 1	Condition 2	Reference
Column	Zorbax ODS (C18)	3µ, Reversed-Phase	[11]
Mobile Phase	Acetonitrile:Isopropanol (60:40, v/v)	Acetonitrile:Isopropanol (50:50, v/v)	[3][11]
Flow Rate	1.0 - 1.5 mL/min	1.0 mL/min	[3][11]
Detection	UV at 205 nm	UV at 210 nm	[3][11]

Table 1: Example RP-HPLC Conditions for Cholesteryl Ester Separation.

Protocol 2: Isomer Separation by Argentation (Silver Ion) HPLC

This protocol is specifically for separating cholesteryl esters based on the degree and type of unsaturation.

• Sample Preparation: As described in Protocol 1. Ensure the sample is completely free of water.

• HPLC System & Column:

  • Column: A commercial or lab-prepared silver ion column. A common approach is to use a strong cation-exchange (SCX) column (e.g., a bonded sulphonic acid phase) and load it with silver ions.[7]

  • Detector: UV Detector (205-210 nm) or Evaporative Light Scattering Detector (ELSD).

• Chromatographic Conditions:

  • Mobile Phase: A non-polar mobile phase is required. Start with a mixture of hexane and a slightly more polar modifier like dichloromethane or isopropanol. A gradient from a less polar to a more polar solvent is typically used.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Mode: Gradient elution.

• Analysis: The elution order will be based on the number of double bonds: saturated esters elute first, followed by monoenoic, dienoic, etc. Isomers with different double bond positions (e.g., Cholesteryl 11-eicosenoate vs. Cholesteryl oleate) can also be resolved.

Technique	Principle of Separation	Elution Order	Reference
Argentation HPLC	Reversible complexation of double bonds with Ag+ ions.	Saturated > Monoenes > Dienes > Polyenes	[5][7]
Argentation TLC	Same as HPLC.	Least unsaturated moves furthest up the plate.	[5]

Table 2: Principles of Argentation Chromatography.

Visualizations

Experimental Workflow

Caption: Workflow for cholesteryl ester isomer analysis.

Troubleshooting Logic for Poor Resolution

Caption: Troubleshooting logic for poor peak resolution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Argentation chromatography - Wikipedia [en.wikipedia.org]
• 5. aocs.org [aocs.org]
• 6. Separations of lipids by silver ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Separation of cholesterol esters by silver ion chromatography using high-performance liquid chromatography or solid-phase extraction columns packed with a bonded sulphonic acid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Separation of steryl esters by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of cholesteryl esters and of cholesteryl and epicholesteryl silyl ethers by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 16. lipidmaps.org [lipidmaps.org]

Stability of Cholesteryl 11-eicosenoate in different solvents and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Cholesteryl 11-eicosenoate in various solvents and under different storage conditions. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Cholesteryl 11-eicosenoate?

A1: The two main degradation pathways for Cholesteryl 11-eicosenoate, an unsaturated cholesteryl ester, are hydrolysis and oxidation.[1][2][3][4][5]

• Hydrolysis: The ester bond can be cleaved, yielding cholesterol and 11-eicosenoic acid. This is often catalyzed by the presence of water.[1][4][6]

• Oxidation: The double bond in the 11-eicosenoate fatty acid chain is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and trace metal ions.[2][3][5] This can lead to the formation of hydroperoxides, alcohols, and other secondary oxidation products.[2][5]

Q2: How should I store Cholesteryl 11-eicosenoate for long-term stability?

A2: For long-term stability, Cholesteryl 11-eicosenoate should be stored as a solid at -20°C or lower.[1] If it is in solution, it should be dissolved in a high-purity, anhydrous organic solvent, stored in a glass vial with a Teflon-lined cap at -20°C or colder, and the headspace should be flushed with an inert gas like argon or nitrogen to minimize oxidation.[1][7][8]

Q3: Can I store solutions of Cholesteryl 11-eicosenoate at room temperature or 4°C?

A3: Short-term storage at 4°C is preferable to room temperature, but both can lead to accelerated degradation compared to frozen storage. For quantitative applications requiring high accuracy, it is recommended to prepare fresh solutions or limit the storage of stock solutions at refrigerated or room temperatures to the shortest possible time.

Q4: Which solvent is best for storing Cholesteryl 11-eicosenoate?

A4: While specific stability data in various solvents is limited, chlorinated solvents like chloroform are commonly used for dissolving lipids. However, chloroform can degrade over time to form acidic byproducts which can accelerate the hydrolysis of the ester.[7] Dichloromethane is a more stable alternative.[7] For applications sensitive to trace impurities, high-purity solvents are recommended. Regardless of the solvent, it should be anhydrous to prevent hydrolysis.[1]

Q5: How can I tell if my Cholesteryl 11-eicosenoate has degraded?

A5: Degradation can be detected by analytical techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), or gas chromatography-mass spectrometry (GC-MS). On a TLC plate, degradation might appear as additional spots corresponding to free cholesterol and the free fatty acid. In HPLC or GC-MS, you would observe a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.[6]

Stability Data Summary

Quantitative stability data for Cholesteryl 11-eicosenoate in different solvents and at various temperatures is not extensively available in published literature. The following tables provide general recommendations based on best practices for handling unsaturated cholesteryl esters.[1][7][8]

Table 1: Recommended Storage Conditions for Cholesteryl 11-eicosenoate

Form	Temperature	Container	Atmosphere	Recommended Duration
Solid (Neat)	≤ -20°C	Glass vial with Teflon-lined cap	Air or Inert	> 1 year
In Solution	≤ -20°C	Glass vial with Teflon-lined cap	Inert Gas	Months to a year
In Solution	4°C	Glass vial with Teflon-lined cap	Inert Gas	Days to weeks
In Solution	Room Temp.	Glass vial with Teflon-lined cap	Inert Gas	Hours to days

Table 2: Solvent Suitability for Storage

Solvent	Suitability	Considerations
Dichloromethane	Good	More stable than chloroform.
Chloroform	Fair	Can degrade to form HCl and phosgene; use stabilized grades.[7]
Hexane/Cyclohexane	Good	Non-polar, good for dissolving the lipid.
Ethanol/Methanol	Fair	More polar, may be less effective at solubilizing. Ensure it is anhydrous.
Acetonitrile	Poor	Can lead to precipitation of nonpolar lipids like cholesteryl esters.[9]

Troubleshooting Guide

Issue: Inconsistent or non-reproducible experimental results.

This could be due to the degradation of your Cholesteryl 11-eicosenoate stock solution.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue: Appearance of unexpected peaks/spots in analytical runs (HPLC, GC, TLC).

This is a strong indicator of degradation.

Caption: Logical flow for troubleshooting unexpected analytical peaks.

Experimental Protocols

Protocol: Stability Testing of Cholesteryl 11-eicosenoate in Solution

This protocol outlines a method to quantitatively assess the stability of Cholesteryl 11-eicosenoate in a chosen organic solvent.

1. Materials and Reagents:

• Cholesteryl 11-eicosenoate (solid, high purity)

• High-purity, anhydrous solvent (e.g., chloroform, dichloromethane, hexane)

• Internal standard (IS) (e.g., a stable cholesteryl ester with a different chain length, like Cholesteryl heptadecanoate)

• Inert gas (Argon or Nitrogen)

• Amber glass vials with Teflon-lined caps

• Analytical instrument (e.g., HPLC-UV/MS or GC-MS)

2. Procedure:

• Stock Solution Preparation:

  • Accurately weigh a known amount of Cholesteryl 11-eicosenoate and the internal standard.

  • Dissolve in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Flush the vial with inert gas before sealing.

• Sample Aliquoting and Storage:

  • Aliquot the stock solution into multiple amber glass vials to avoid repeated freeze-thaw cycles of the main stock.

  • Prepare sets of aliquots for each storage condition to be tested (e.g., -20°C, 4°C, Room Temperature).

  • Flush each vial with inert gas before sealing.

• Time-Point Analysis:

  • At designated time points (e.g., T=0, 1 day, 1 week, 1 month, 3 months), retrieve one aliquot from each storage condition.

  • Allow the frozen samples to equilibrate to room temperature before opening.

  • Analyze the sample using a validated chromatographic method (HPLC or GC).

• Data Analysis:

  • Calculate the peak area ratio of Cholesteryl 11-eicosenoate to the internal standard.

  • The stability is determined by comparing the peak area ratio at each time point to the ratio at T=0.

  • Percentage remaining = (RatioT=x / RatioT=0) * 100.

Caption: Experimental workflow for stability testing of Cholesteryl 11-eicosenoate.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 3. Cholesteryl ester acyl oxidation and remodeling in murine macrophages: formation of oxidized phosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholesteryl ester oxidation products in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Radiolabeled cholesteryl ethers: A need to analyze for biological stability before use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. avantiresearch.com [avantiresearch.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Throughput Analysis of Cholesteryl 11-eicosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the high-throughput analysis of Cholesteryl 11-eicosenoate. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of Cholesteryl 11-eicosenoate using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity or Poor Sensitivity	Inefficient extraction of the hydrophobic cholesteryl ester.	- Utilize a lipid extraction method suitable for nonpolar lipids, such as a modified Folch or Bligh-Dyer extraction.[1][2] - Consider using methyl-tert-butyl ether (MTBE) for a less hazardous and efficient extraction.[3] - Ensure complete solvent evaporation before reconstitution to concentrate the sample.
Poor ionization of Cholesteryl 11-eicosenoate.[4][5][6][7]	- Optimize the electrospray ionization (ESI) source parameters. Cholesteryl esters often ionize better as ammonium or sodiated adducts in positive ion mode.[8][9] - Consider atmospheric pressure chemical ionization (APCI) as an alternative ionization technique, which can be more effective for nonpolar compounds.[10] - Chemical derivatization can improve ionization efficiency, but this adds a step to the workflow.[9]
Matrix effects from co-eluting lipids suppressing the signal.[10]	- Improve chromatographic separation to resolve Cholesteryl 11-eicosenoate from other interfering lipids. Use of a C18 or C30 reversed-phase column with an appropriate gradient is recommended. - Implement a solid-phase extraction (SPE) clean-up step to remove interfering substances before LC-MS/MS analysis.[1][2][11] - Use of stable isotope-labeled internal standards can help to correct for matrix effects.[9][12][13]
High Background Noise	Contamination from solvents, glassware, or plasticware.	- Use high-purity, LC-MS grade solvents and reagents. - Thoroughly clean all glassware and use polypropylene or glass autosampler vials to minimize plasticizer contamination. - Run solvent blanks to identify sources of contamination.
Carryover from previous injections.	- Implement a robust needle wash protocol in the autosampler, using a strong solvent like isopropanol. - Inject a blank sample after a high-concentration sample to check for carryover.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase or gradient.	- Optimize the mobile phase composition and gradient profile. A gradient of acetonitrile/isopropanol with a small percentage of an additive like formic acid or ammonium formate is a good starting point. - Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.
Column degradation.	- Use a guard column to protect the analytical column from contaminants. - Replace the analytical column if performance degrades and cannot be restored by washing.
Inconsistent Retention Times	Fluctuations in column temperature.	- Use a column oven to maintain a stable column temperature.
Changes in mobile phase composition.	- Prepare fresh mobile phases daily and ensure they are properly degassed.
Column equilibration issues.	- Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Inaccurate Quantification	Non-linearity of the calibration curve.	- Prepare a calibration curve over the expected concentration range of the samples. - Use a suitable weighting factor for the regression analysis if the variance is not constant across the concentration range.
Degradation of standards.	- Store stock and working solutions of Cholesteryl 11-eicosenoate standards at -20°C or -80°C and protect from light. - Prepare fresh working standards regularly.
Inappropriate internal standard.	- Use a stable isotope-labeled analog of Cholesteryl 11-eicosenoate if available. If not, a cholesteryl ester with a similar chain length and saturation that is not present in the sample can be used.[9]

Frequently Asked Questions (FAQs)

1. What is the best extraction method for high-throughput analysis of Cholesteryl 11-eicosenoate from plasma or cell culture?

For high-throughput applications, a simple and automatable extraction method is preferred. A one-step extraction with methyl-tert-butyl ether (MTBE) is a good choice as it is efficient for nonpolar lipids and the upper organic phase can be directly injected for analysis, which is amenable to 96-well plate formats.[3] Alternatively, a modified Bligh-Dyer or Folch extraction can be adapted for a 96-well plate format.[1][2]

2. Which ionization technique is more suitable for Cholesteryl 11-eicosenoate, ESI or APCI?

Both ESI and APCI can be used, but APCI is often more sensitive for nonpolar lipids like cholesteryl esters.[10] However, ESI is more common in many labs and can provide good results with proper optimization, particularly by forming ammonium or sodiated adducts in positive ion mode.[8][9] The choice may depend on the specific instrumentation available and the complexity of the sample matrix.

3. What are the characteristic mass spectral fragments of Cholesteryl 11-eicosenoate?

In positive ion mode, cholesteryl esters typically show a characteristic neutral loss of the cholesterol backbone (368.5 Da) upon collision-induced dissociation (CID).[8][14] For Cholesteryl 11-eicosenoate (assuming the common cis isomer), the precursor ion would be the [M+NH4]+ or [M+Na]+ adduct. The product ion scan would then look for the fatty acylium ion or the cholesterol fragment ion (m/z 369.3).[7][9]

4. How can I resolve Cholesteryl 11-eicosenoate from other isomeric cholesteryl esters?

Chromatographic separation is key. A long C18 or C30 reversed-phase column with a shallow gradient of organic solvents like acetonitrile and isopropanol can effectively separate cholesteryl esters based on their fatty acid chain length and degree of unsaturation. The position of the double bond in 11-eicosenoate can make it challenging to separate from other C20:1 isomers, and may require specialized columns or very long run times, which is a trade-off in high-throughput analysis.

5. What internal standard should I use for accurate quantification?

The ideal internal standard is a stable isotope-labeled version of Cholesteryl 11-eicosenoate (e.g., with 13C or D7 on the cholesterol moiety). If this is not commercially available, a cholesteryl ester with an odd-chain fatty acid that is not naturally present in the sample, such as cholesteryl heptadecanoate (CE 17:0), is a suitable alternative.[9][13]

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma (96-well plate format)

• Add 10 µL of plasma to each well of a 96-well plate.

• Add 10 µL of internal standard solution (e.g., Cholesteryl Heptadecanoate in isopropanol).

• Add 200 µL of a 1:1 (v/v) mixture of methanol and methyl-tert-butyl ether (MTBE).

• Seal the plate and vortex for 10 minutes at room temperature.

• Add 100 µL of water to induce phase separation.

• Vortex for 1 minute.

• Centrifuge the plate at 3,000 x g for 10 minutes.

• Carefully transfer 100 µL of the upper organic phase to a new 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol).

• Seal the plate and vortex briefly before placing it in the autosampler.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

  • Gradient:

    • 0-2 min: 30% B

    • 2-12 min: 30-100% B

    • 12-15 min: 100% B

    • 15.1-18 min: 30% B (re-equilibration)

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Cholesteryl 11-eicosenoate: Monitor the transition of the [M+NH4]+ precursor ion to the characteristic cholesterol fragment ion (m/z 369.3).

    • Internal Standard (e.g., Cholesteryl Heptadecanoate): Monitor the transition of its [M+NH4]+ precursor ion to the cholesterol fragment ion (m/z 369.3).

  • Optimize collision energy and other MS parameters for maximum signal intensity for each transition.

Data Presentation

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)	Collision Energy (eV)
Cholesteryl 11-eicosenoate	Calculated [M+NH4]+	369.3	To be determined empirically	To be optimized
Cholesteryl Heptadecanoate (IS)	656.6	369.3	To be determined empirically	To be optimized

Visualizations

Caption: High-throughput analysis workflow for Cholesteryl 11-eicosenoate.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. An Integrated Platform for High-Throughput Extraction and Mass Spectrometry-Based Quantification of Cholesterol and Sphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 11. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Calibration strategies for accurate quantification of Cholesteryl 11-eicosenoate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the quantification of Cholesteryl 11-eicosenoate and other cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: What is the recommended calibration strategy for accurate quantification of Cholesteryl 11-eicosenoate?

A1: The most robust calibration strategy for accurate quantification of Cholesteryl 11-eicosenoate is the use of an internal standard coupled with a multi-point calibration curve. Ideally, a stable isotope-labeled internal standard, such as Cholesteryl 11-eicosenoate-d7, should be used to correct for matrix effects and variations in sample preparation and instrument response. If a specific labeled standard is unavailable, a structurally similar, non-endogenous cholesteryl ester like cholesteryl heptadecanoate (C17:0) can be employed.[1][2][3] Calibration curves should be prepared in a matrix that closely mimics the study samples to account for potential matrix effects.[4][5]

Q2: How can I minimize matrix effects in my cholesteryl ester analysis?

A2: Matrix effects, which are the alteration of analyte ionization efficiency by co-eluting compounds, can significantly impact the accuracy of quantification.[5][6] To minimize these effects:

• Use Isotope-Dilution: Employ a stable isotope-labeled internal standard that co-elutes with the analyte. This is the most effective method for correcting matrix effects.[4]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is as similar as possible to your samples.[4]

• Sample Preparation: Utilize effective lipid extraction and sample clean-up procedures, such as solid-phase extraction (SPE), to remove interfering substances.[7]

• Chromatographic Separation: Optimize your liquid chromatography method to separate Cholesteryl 11-eicosenoate from matrix components.

• Choice of Ionization Source: Atmospheric pressure chemical ionization (APCI) can be less susceptible to ion suppression for neutral lipids like cholesteryl esters compared to electrospray ionization (ESI).[4]

Q3: What are the best internal standards for cholesteryl ester quantification?

A3: The choice of internal standard is critical for accurate quantification. The best options are:

• Stable Isotope-Labeled Analogs: A deuterated version of the analyte of interest (e.g., Cholesteryl 11-eicosenoate-d7) is the gold standard as it has nearly identical chemical and physical properties.[2][3]

• Structurally Similar Homologs: If a labeled analog is not available, a cholesteryl ester with a fatty acid chain length that is not present in the biological system under investigation, such as cholesteryl heptadecanoate (17:0), is a suitable alternative.[1] Avanti Polar Lipids and other suppliers offer a variety of cholesteryl ester standards.[8][9]

Q4: Which mass spectrometry technique is most suitable for Cholesteryl 11-eicosenoate quantification?

A4: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the selective and sensitive quantification of cholesteryl esters.[2][10] Key approaches include:

• Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM): This technique offers high specificity and sensitivity by monitoring a specific precursor ion to product ion transition. For cholesteryl esters, a common approach is to monitor the precursor ion of the ammoniated or lithiated adduct and the specific product ion at m/z 369.3, which corresponds to the cholestane fragment.[1][2][4]

• Neutral Loss Scans: A neutral loss scan for the loss of the cholestane moiety (368.5 Da) can be used to identify all cholesteryl esters in a sample.[1][11]

Troubleshooting Guides

Issue 1: Poor Sensitivity or No Signal for Cholesteryl 11-eicosenoate

Possible Cause	Troubleshooting Step
Inefficient Ionization	Cholesteryl esters are neutral lipids and can exhibit poor ionization efficiency, especially with ESI.[1][12] Consider using APCI, which is often more effective for nonpolar compounds.[4] Alternatively, try forming adducts with ammonium or lithium salts to enhance ionization.[1]
Suboptimal MS Parameters	Optimize MS parameters, including collision energy and cone voltage, for the specific precursor-to-product ion transition of Cholesteryl 11-eicosenoate.
Sample Loss During Preparation	Ensure efficient extraction and minimize sample loss during solvent evaporation and reconstitution steps. Use a gentle stream of nitrogen for drying and ensure the final extract is fully redissolved.
Degradation of Analyte	Cholesteryl esters can be susceptible to degradation. Avoid prolonged exposure to high temperatures and strong acids or bases during sample preparation.[13]

Issue 2: High Variability in Quantitative Results

Possible Cause	Troubleshooting Step
Inconsistent Internal Standard Spiking	Ensure the internal standard is added to all samples, standards, and quality controls at a consistent concentration early in the sample preparation process to account for variability in extraction efficiency.
Matrix Effects	As discussed in the FAQs, matrix effects can cause significant variability.[6] Implement strategies like matrix-matched calibration or the use of a stable isotope-labeled internal standard.[4][5]
Instrument Instability	Check the stability of the LC-MS system by injecting a standard solution multiple times to assess the reproducibility of the peak area and retention time.
Carryover	If a high concentration sample is followed by a low concentration one, carryover can occur.[4] Implement a robust needle wash protocol and inject blank samples between samples to check for carryover.

Issue 3: Inaccurate Quantification (Poor Agreement with Expected Values)

Possible Cause	Troubleshooting Step
Incorrect Calibration Curve	Ensure the calibration curve is linear over the concentration range of your samples and has a good correlation coefficient (R² > 0.99).[4][14] Use at least 5-7 calibration points.
Poor Standard Purity	Verify the purity and concentration of your analytical standards. Use certified reference materials whenever possible.
Isobaric Interferences	Other lipids may have the same nominal mass as Cholesteryl 11-eicosenoate.[1] Ensure your chromatographic method provides sufficient separation from potential isobaric interferences. High-resolution mass spectrometry can also help differentiate between species with the same nominal mass.
Non-linear Detector Response	If the detector response is non-linear at high concentrations, dilute the samples to fall within the linear range of the calibration curve.

Experimental Protocols & Data

Table 1: Representative LC-MS/MS Parameters for Cholesteryl Ester Analysis

Parameter	Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start with a high percentage of A, ramp up to a high percentage of B to elute the nonpolar cholesteryl esters.
Ionization Source	ESI or APCI in positive ion mode
MS/MS Transition	Monitor the [M+NH4]+ precursor ion to the m/z 369.3 product ion.

This is a general guide; specific parameters should be optimized for your instrument and application.

Table 2: Example Performance Characteristics for a Cholesteryl Ester Quantification Assay

Parameter	Typical Value	Reference
Linearity (R²)	≥ 0.995	[4]
Limit of Quantification (LOQ)	0.5–10 ng/mL	[4]
Intra-batch Precision (CV)	≤ 10%	[4]
Inter-batch Precision (CV)	≤ 15%	[4]
Mass Accuracy (HRAM)	≤ 5 ppm	[4]

Protocol: Lipid Extraction from Plasma/Serum

• Spike Internal Standard: To 100 µL of plasma or serum, add the internal standard (e.g., Cholesteryl-d7-11-eicosenoate) at a known concentration.

• Protein Precipitation & Lipid Extraction: Add 1 mL of a cold mixture of methyl-tert-butyl ether (MTBE) and methanol (3:1, v/v).

• Vortex: Vortex the mixture vigorously for 1 minute.

• Phase Separation: Add 250 µL of water and vortex again for 20 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collect Supernatant: Carefully transfer the upper organic layer (containing the lipids) to a new tube.

• Dry Down: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for the quantification of Cholesteryl 11-eicosenoate.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 5. Matrix effects and the accuracy of cholesterol analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Enzymatic Quantification of Cholesterol and Cholesterol Esters from Silicone Hydrogel Contact Lenses - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an LC-MS/MS Method for Cholesteryl 11-eicosenoate Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accurate quantification of specific lipid species is paramount. Cholesteryl esters, such as Cholesteryl 11-eicosenoate, are key biomarkers in various physiological and pathological processes. This guide provides a comprehensive comparison of key performance parameters for a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of Cholesteryl 11-eicosenoate, drawing upon established methodologies for similar analytes.

Comparative Analysis of Method Performance

The validation of an analytical method ensures its reliability for its intended purpose. For the LC-MS/MS analysis of Cholesteryl 11-eicosenoate, key validation parameters from comparable methods for other cholesteryl esters are summarized below. These tables provide a benchmark for establishing a robust and accurate quantification method.

Table 1: Comparison of Linearity and Sensitivity for Cholesteryl Ester Analysis

Parameter	Method A (Comparable C20:4 CE)	Method B (General CE Mix)
Analyte(s)	Cholesteryl Arachidonate (C20:4)	Mix of C16-C22 CEs
Linear Range	1 - 1000 ng/mL	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.99
Limit of Detection (LOD)	0.3 ng/mL	0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL	0.5 - 1.5 ng/mL

Table 2: Comparison of Precision and Accuracy for Cholesteryl Ester Analysis

Parameter	Method A (Comparable C20:4 CE)	Method B (General CE Mix)
Intra-day Precision (%RSD)	< 10%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	90 - 110%	85 - 115%
Matrix	Human Plasma	Mouse Liver Homogenate

Detailed Experimental Protocol

This section outlines a typical experimental protocol for the quantitative analysis of Cholesteryl 11-eicosenoate in a biological matrix, based on established LC-MS/MS methods for cholesteryl esters.

Sample Preparation (Liquid-Liquid Extraction)

• Internal Standard Spiking: To a 100 µL aliquot of the biological sample (e.g., plasma, tissue homogenate), add 10 µL of an internal standard solution. A suitable internal standard would be a deuterated version of the analyte (e.g., Cholesteryl 11-eicosenoate-d7) or a structurally similar cholesteryl ester with an odd-numbered carbon chain (e.g., Cholesteryl Heptadecanoate, C17:0).

• Protein Precipitation and Extraction: Add 1 mL of a cold organic solvent mixture, such as isopropanol/hexane (3:2, v/v), to the sample.

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation. Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90% mobile phase A, 10% mobile phase B).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used for the separation of cholesteryl esters.

  • Mobile Phase A: Acetonitrile/Water (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramping up to a high percentage to elute the hydrophobic cholesteryl esters.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used.

  • Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard. For cholesteryl esters, a common approach is to monitor the precursor ion corresponding to the [M+NH₄]⁺ adduct and the product ion at m/z 369.3, which corresponds to the neutral loss of the fatty acyl chain and the cholesteryl backbone.

    • Cholesteryl 11-eicosenoate: The specific MRM transition would need to be determined by direct infusion of a standard. The precursor ion would be the m/z of the ammonium adduct, and the product ion would be m/z 369.3.

    • Internal Standard: A similar MRM transition would be established for the chosen internal standard.

  • Collision Energy: The collision energy should be optimized for the specific analyte and instrument to achieve the most abundant and stable fragment ion signal.

Visualizing the Workflow

The following diagram illustrates the logical flow of the LC-MS/MS method for the analysis of Cholesteryl 11-eicosenoate.

Caption: Experimental workflow for the LC-MS/MS analysis of Cholesteryl 11-eicosenoate.

A Comparative Analysis of the Fragmentation Patterns of Cholesteryl Esters in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mass spectrometry fragmentation patterns of Cholesteryl 11-eicosenoate and other common cholesteryl esters (CEs). Understanding these fragmentation patterns is crucial for the accurate identification and quantification of these important lipid molecules in various biological matrices. The information presented here is supported by experimental data from peer-reviewed literature and is intended to aid researchers in developing and interpreting mass spectrometry-based lipidomics workflows.

General Fragmentation Pathways of Cholesteryl Esters

Cholesteryl esters are a class of neutral lipids that play a significant role in cholesterol transport and storage.[1] Their analysis by mass spectrometry is often challenging due to their hydrophobicity and relatively poor ionization.[1] However, with the advent of soft ionization techniques like electrospray ionization (ESI), detailed structural information can be obtained through tandem mass spectrometry (MS/MS).

The fragmentation of CEs is highly dependent on the type of adduct formed during ionization. The two most common adducts used for CE analysis are ammoniated ([M+NH₄]⁺) and lithiated ([M+Li]⁺) ions.[1]

Ammoniated Adducts

When analyzed as ammoniated adducts, CEs consistently produce a characteristic fragment ion at m/z 369.3, which corresponds to the cholestane cation formed by the loss of the fatty acyl chain.[1][2] This fragmentation pathway is so reliable that it is often used in precursor ion scanning to selectively detect all CEs in a complex mixture.[3]

Figure 1: General fragmentation of ammoniated cholesteryl esters.

Lithiated Adducts

In contrast, the fragmentation of lithiated CE adducts provides more structural information. Collision-induced dissociation (CID) of [M+Li]⁺ ions results in two major fragmentation pathways:

• A neutral loss of 368.5 Da, corresponding to the cholestane moiety, leaving behind a lithiated fatty acid fragment.[1][4]

• The formation of the cholestane cation, similar to the ammoniated adduct, although often with lower relative abundance.[1]

The presence of the lithiated fatty acid fragment is particularly useful as it allows for the direct identification of the fatty acyl chain of the CE.

Figure 2: General fragmentation pathways of lithiated cholesteryl esters.

Comparative Fragmentation Data

The following table summarizes the expected fragmentation patterns for Cholesteryl 11-eicosenoate and other common CEs based on the principles outlined above. The data for Cholesteryl 11-eicosenoate is inferred from the general fragmentation behavior of CEs and the known mass of 11-eicosenoic acid.

Cholesteryl Ester	Fatty Acyl Chain	Molecular Weight	Precursor Ion [M+NH₄]⁺ (m/z)	Precursor Ion [M+Li]⁺ (m/z)	Major Fragment Ions (m/z)
Cholesteryl 11-eicosenoate	20:1	678.63	696.66	685.64	Ammoniated: 369.3 Lithiated: 317.3 (Li-eicosenoate), 369.3
Cholesteryl Stearate	18:0	652.61	670.64	659.62	Ammoniated: 369.3 Lithiated: 291.3 (Li-stearate), 369.3
Cholesteryl Oleate	18:1	650.59	668.62	657.60	Ammoniated: 369.3 Lithiated: 289.3 (Li-oleate), 369.3
Cholesteryl Linoleate	18:2	648.58	666.61	655.59	Ammoniated: 369.3 Lithiated: 287.3 (Li-linoleate), 369.3[1]
Cholesteryl Arachidonate	20:4	672.59	690.62	679.60	Ammoniated: 369.3 Lithiated: 311.3 (Li-arachidonate), 369.3

Experimental Protocols

The following is a generalized experimental protocol for the analysis of CEs by ESI-MS/MS, based on methodologies reported in the literature.[1][5]

I. Sample Preparation (Lipid Extraction)

A modified Bligh-Dyer extraction is commonly used for extracting lipids from biological samples.[1]

• Homogenization: Homogenize the tissue or cell sample in a suitable buffer.

• Solvent Addition: Add a mixture of chloroform and methanol (typically 1:2 v/v) to the homogenate.

• Phase Separation: Add chloroform and water (or an appropriate salt solution, such as LiCl for lithiated adduct formation) to induce phase separation.[1]

• Collection: Collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Dry the lipid extract under a stream of nitrogen and reconstitute in a solvent suitable for mass spectrometry analysis (e.g., methanol/chloroform with an appropriate adduct-forming salt).

II. Mass Spectrometry Analysis

Direct infusion or liquid chromatography-coupled ESI-MS/MS can be used for CE analysis.

Figure 3: A typical experimental workflow for cholesteryl ester analysis.

• Instrumentation: A triple quadrupole or a high-resolution mass spectrometer (e.g., QTOF, Orbitrap) equipped with an ESI source.

• Ionization Mode: Positive ion mode.

• Adduct Formation: Introduce an adduct-forming salt into the solvent system (e.g., ammonium formate for ammoniated adducts, lithium hydroxide for lithiated adducts).[1]

• MS/MS Scan Modes:

  • Precursor Ion Scan: Scan for all precursor ions that fragment to produce the cholestane cation at m/z 369.3.[2][3] This is a powerful tool for identifying all CEs in a sample.

  • Neutral Loss Scan: Scan for all precursor ions that lose a neutral mass of 368.5 Da (cholestane).[1][4] This is particularly useful for identifying lithiated or sodiated adducts.

  • Product Ion Scan: Select a specific CE precursor ion and fragment it to obtain a full fragmentation spectrum for structural confirmation.

• Collision Energy: The collision energy should be optimized for the specific instrument and CE, but typically ranges from 20 to 35 eV.[1]

Conclusion

The fragmentation of Cholesteryl 11-eicosenoate in tandem mass spectrometry is expected to follow the well-established patterns observed for other cholesteryl esters. The choice of adduct-forming salt has a significant impact on the resulting fragment ions. Analysis of ammoniated adducts provides a highly specific method for the detection of the entire CE class through the common m/z 369.3 fragment. Conversely, the use of lithiated adducts offers the advantage of identifying the specific fatty acyl chain through the detection of the corresponding lithiated fatty acid fragment. This comparative guide provides researchers with the fundamental knowledge and experimental considerations necessary for the successful mass spectrometric analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

A Comparative Guide to the Quantification of Cholesteryl 11-eicosenoate Across Analytical Platforms

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of specific lipid species is paramount in various fields of research and development, from biomarker discovery to drug efficacy studies. Cholesteryl 11-eicosenoate, a cholesteryl ester, is one such molecule of interest. This guide provides a comprehensive cross-validation of two primary analytical platforms for its quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We present a detailed comparison of their performance metrics, supported by experimental data, to aid researchers in selecting the optimal platform for their specific needs.

Quantitative Performance Comparison

The choice of an analytical platform is often dictated by its quantitative performance. The following table summarizes the key validation parameters for the quantification of cholesteryl esters, including species similar to Cholesteryl 11-eicosenoate, using LC-MS/MS with different ionization sources (ESI and APCI) and a high-temperature GC-MS method. It is important to note that while the data represents the performance for a range of cholesteryl esters, it provides a strong proxy for the expected performance for Cholesteryl 11-eicosenoate.

Parameter	LC-MS/MS with ESI	LC-MS/MS with APCI	High-Temperature GC-MS
Limit of Quantification (LOQ)	Not explicitly stated, but generally offers high sensitivity.	Not explicitly stated, but generally offers high sensitivity.	0.2 - 10.0 µg/mL[1]
Linearity (r²)	High linearity expected.	High linearity expected.	> 0.99 (for most CEs)[1]
Precision (%CV)	High precision expected.	High precision expected.	1.1 - 9.8%[1]
Accuracy (% Bias)	High accuracy expected.	High accuracy expected.	75.9 - 125.1%[1]
Ion Formation	[M+Na]⁺, [M+NH₄]⁺[2][3]	[M+H]⁺[2][3]	Electron Ionization (EI) fragments
Signal Intensity	Strong for a wide range of CEs[2][3]	Weaker, selective for unsaturated CEs[2][3]	Not directly comparable

Experimental Protocols

Detailed and robust experimental protocols are crucial for reproducible and reliable results. Below are the methodologies for the key experiments cited in this guide.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the analysis of cholesteryl esters, with specific attention to the comparison of Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

a) Sample Preparation (General)

• Lipid Extraction: Employ a standard lipid extraction method, such as a modified Folch or Bligh-Dyer extraction, using a mixture of chloroform and methanol.

• Internal Standard Spiking: Add a suitable internal standard, such as a deuterated or odd-chain cholesteryl ester, to the sample prior to extraction to correct for matrix effects and variations in instrument response.

• Reconstitution: After extraction and evaporation of the solvent, reconstitute the lipid extract in a solvent compatible with the LC mobile phase (e.g., isopropanol/acetonitrile).

b) LC-MS/MS System and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for the separation of cholesteryl esters.

• Mobile Phase: A gradient elution using a mixture of solvents such as acetonitrile, isopropanol, and water with additives like formic acid or ammonium formate to improve ionization.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source:

  • ESI: This technique is effective for ionizing a wide variety of cholesteryl esters, typically forming sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺) adducts.[2][3] ESI generates strong signal intensities for a broad range of cholesteryl esters.[2][3]

  • APCI: This ionization method is suitable for less polar molecules and often produces protonated molecules ([M+H]⁺).[2][3] For cholesteryl esters, APCI can be more selective for unsaturated species and may result in weaker signal intensity compared to ESI.[2][3]

• Detection Mode: Multiple Reaction Monitoring (MRM) is typically used for quantification on a triple quadrupole mass spectrometer, monitoring the transition from the precursor ion to a specific product ion (e.g., the cholesterol backbone fragment).

High-Temperature Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a robust alternative for the quantification of cholesteryl esters but requires a derivatization step.

a) Sample Preparation and Derivatization

• Lipid Extraction: Similar to the LC-MS/MS protocol, extract lipids from the sample.

• Saponification (Optional): To analyze total cholesterol, a saponification step can be included to hydrolyze the cholesteryl esters to free cholesterol. For the analysis of intact cholesteryl esters, this step is omitted.

• Derivatization: Convert the cholesteryl esters to more volatile and thermally stable derivatives, for example, by silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This step is crucial for successful GC analysis.

• Internal Standard: Add a suitable internal standard, such as epicoprostanol or a deuterated cholesterol analog, before derivatization.

b) GC-MS System and Conditions

• Gas Chromatograph: A high-temperature GC system.

• Column: A capillary column suitable for high-temperature applications, such as a dimethylpolysiloxane-based column.

• Injection: Use a splitless or split injection mode.

• Oven Temperature Program: A programmed temperature ramp is used to separate the different cholesteryl esters based on their volatility.

• Mass Spectrometer: A single quadrupole or tandem mass spectrometer.

• Ionization: Electron Ionization (EI) is typically used, which causes fragmentation of the molecules.

• Detection Mode: Selected Ion Monitoring (SIM) is employed for quantification, where specific fragment ions characteristic of the target analytes are monitored.

Visualizing the Workflow and Platform Comparison

To better illustrate the experimental processes and their relationships, the following diagrams were generated using the DOT language.

Caption: A generalized workflow for the quantification of lipids, from sample preparation to data analysis.

References

• 1. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of electrospray ionization and atmospheric chemical ionization coupled with the liquid chromatography-tandem mass spectrometry for the analysis of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Lipidomics of Tissues with Varying Cholesteryl 11-eicosenoate Levels: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting a comparative lipidomics study focusing on Cholesteryl 11-eicosenoate across different biological tissues. Given that Cholesteryl esters (CEs) play a crucial role in cellular cholesterol homeostasis, lipid storage, and are implicated in various pathologies, understanding their tissue-specific distribution is paramount.[1][2] Dysregulation of CE metabolism is associated with conditions like atherosclerosis and certain neurological disorders.[3][4] This document outlines the detailed experimental protocols, data presentation strategies, and conceptual workflows required to investigate the differential abundance of Cholesteryl 11-eicosenoate and other lipid species.

Data Presentation: Quantitative Lipidomics

Effective comparison requires a structured presentation of quantitative data. The following tables serve as templates for summarizing results from a mass spectrometry-based lipidomics analysis. Data should be presented as the mean concentration (e.g., nmol/g of tissue) ± standard deviation from multiple biological replicates.

Table 1: Comparative Levels of Cholesteryl 11-eicosenoate and Related Lipids

Lipid Species	Tissue A (High CE Level)	Tissue B (Moderate CE Level)	Tissue C (Low CE Level)	p-value
Cholesteryl Esters (CE)
CE(20:1) (11-eicosenoate)	Data	Data	Data	Data
CE(18:1) (Oleate)	Data	Data	Data	Data
CE(18:2) (Linoleate)	Data	Data	Data	Data
CE(20:4) (Arachidonate)	Data	Data	Data	Data
Other Key Lipids
Free Cholesterol (FC)	Data	Data	Data	Data
Phosphatidylcholines (PC)	Data	Data	Data	Data
Triacylglycerols (TAG)	Data	Data	Data	Data
Sphingomyelins (SM)	Data	Data	Data	Data

Table 2: Fatty Acid Composition of Total Cholesteryl Esters

Fatty Acyl Chain	Tissue A (% Composition)	Tissue B (% Composition)	Tissue C (% Composition)	p-value
18:1 (Oleoyl)	Data	Data	Data	Data
18:2 (Linoleoyl)	Data	Data	Data	Data
20:1 (11-Eicosenoyl)	Data	Data	Data	Data
20:4 (Arachidonoyl)	Data	Data	Data	Data
22:6 (Docosahexaenoyl)	Data	Data	Data	Data

Experimental Protocols

A robust and standardized workflow is essential for reproducible lipidomics research.[5][6] The following protocols outline a comprehensive approach from tissue collection to data analysis, optimized for the quantification of cholesteryl esters.

Tissue Sample Preparation

• Collection: Immediately after excision, flash-freeze tissue samples in liquid nitrogen to halt metabolic activity. Store at -80°C until processing.

• Homogenization: Weigh a precise amount of frozen tissue (aim for ~50 mg).[5] Pulverize the tissue into a fine powder using a liquid nitrogen-cooled mortar and pestle.

• Internal Standards: Add a known quantity of a lipid internal standard mixture to the tissue powder before extraction. For CE analysis, this should include a non-endogenous CE, such as C17:0 cholesteryl ester, and for free cholesterol, cholesterol-d7.[7]

Lipid Extraction (Modified Folch Method)

This procedure is designed to efficiently extract a broad range of lipids, including the nonpolar cholesteryl esters.

• Solvent Addition: Homogenize the tissue powder in an ice-cold solution of chloroform:methanol (2:1, v/v) at a volume 20 times the tissue weight in mg.[5]

• Incubation: Vortex the mixture thoroughly and incubate on ice for 30 minutes, with occasional vortexing to ensure complete extraction.

• Phase Separation: Add ice-cold water to achieve a final chloroform:methanol:water ratio of 8:4:3 (v/v/v). Vortex and centrifuge at low speed (e.g., 500 x g) for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[5]

• Collection: Carefully collect the lower organic layer, which contains the lipids, and transfer it to a new tube.[5]

• Drying and Reconstitution: Dry the lipid extract under a gentle stream of nitrogen at 30°C.[5] Reconstitute the dried lipid film in an appropriate solvent for analysis, such as isopropanol or a methanol/isopropanol mixture.[5][7]

LC-MS/MS Analysis for Cholesteryl Esters

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for separating and quantifying specific lipid species.[7][8]

• Chromatography: Use a reverse-phase C18 column for separation.[9] A typical mobile phase system consists of:

  • Solvent A: 50:50 water:methanol with 10 mM ammonium formate and 0.1% formic acid.[9]

  • Solvent B: 80:20 isopropanol:methanol with 10 mM ammonium formate and 0.1% formic acid.[9]

  • A gradient from 40% to 100% Solvent B is used to elute the hydrophobic cholesteryl esters.[9]

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in positive mode. Cholesteryl esters are often detected as ammonium adducts [M+NH4]+.[7]

  • Detection: Operate the mass spectrometer in a targeted fashion using Selected Reaction Monitoring (SRM) or in a discovery mode using data-dependent or data-independent acquisition.[5] For CEs, a characteristic neutral loss or precursor ion scan can be employed to identify the entire class.[10]

  • Quantification: Calculate the concentration of each lipid species by comparing the area of its chromatographic peak to the peak area of the corresponding internal standard.

Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key conceptual and experimental flows.

Experimental Workflow

This diagram outlines the end-to-end process for the comparative lipidomics study.

Caption: High-level experimental workflow for comparative tissue lipidomics.

Cellular Cholesteryl Ester Metabolism

This diagram illustrates the primary synthesis and hydrolysis pathways for cholesteryl esters within a cell.

Caption: Core pathways of intracellular cholesteryl ester synthesis and hydrolysis.

Data Analysis and Interpretation Logic

This flowchart shows the logical progression from raw analytical data to final biological insights.

Caption: Logical flow for processing and interpreting lipidomics data.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. Role of cholesterol ester pathway in the control of cell cycle in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative lipidomics profiling of human atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 5. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High-Resolution Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Lipidomics Workflows | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. biorxiv.org [biorxiv.org]
• 10. ahajournals.org [ahajournals.org]

Comparative Analysis of Cholesteryl 11-Eicosenoate and Cholesteryl Oleate: An Indirect Assessment Based on Constituent Fatty Acid Activities

As a helpful AI assistant, I have synthesized the available research to provide a comparative guide on the biological activities of Cholesteryl 11-eicosenoate and Cholesteryl Oleate.

Introduction

Direct comparative studies on the biological activities of Cholesteryl 11-eicosenoate and Cholesteryl Oleate are not extensively available in current scientific literature. However, the biological effects of cholesteryl esters are often mediated by the release of their constituent fatty acids through enzymatic hydrolysis. Therefore, this guide provides an indirect comparison by examining the known biological activities of their respective fatty acid components: 11-eicosenoic acid (gondoic acid) and oleic acid.

General Overview of Cholesteryl Esters

Cholesteryl esters are a storage form of cholesterol within cells and are a major component of lipoproteins. Their composition can influence the development of various diseases, including atherosclerosis. The differential effects of various cholesteryl esters are an area of ongoing research.

Comparative Biological Activities

While direct comparisons are limited, the differing biological activities of 11-eicosenoic acid and oleic acid suggest that their corresponding cholesteryl esters may also elicit distinct cellular responses upon hydrolysis.

Anti-Inflammatory and Proliferative Effects

• Oleic Acid (from Cholesteryl Oleate): Oleic acid has been shown to have anti-inflammatory properties in some contexts. For instance, it can suppress the expression of inflammatory cytokines. However, its accumulation in macrophages can contribute to foam cell formation, a key event in atherosclerosis.

• 11-Eicosenoic Acid (from Cholesteryl 11-eicosenoate): There is less research on the specific biological activities of 11-eicosenoic acid. Some studies on related long-chain monounsaturated fatty acids suggest they may have roles in modulating membrane fluidity and cellular signaling.

Enzymatic Hydrolysis

Quantitative Data Summary

Due to the lack of direct comparative studies, a table summarizing quantitative data from a head-to-head comparison cannot be provided. Instead, the following table presents a conceptual comparison based on the known activities of the constituent fatty acids.

Biological Activity	Cholesteryl 11-eicosenoate (inferred from 11-Eicosenoic Acid)	Cholesteryl Oleate (inferred from Oleic Acid)
Anti-Inflammatory Potential	Data not readily available.	Can suppress inflammatory cytokine expression.
Role in Atherosclerosis	Role not well-defined.	Accumulation can contribute to foam cell formation.
Membrane Fluidity Modulation	Potential role due to its long-chain nature.	Known to influence membrane fluidity.

Experimental Protocols

The following are generalized methodologies for key experiments relevant to assessing the biological activity of cholesteryl esters:

1. Cell Culture and Treatment:

• Cell Lines: Macrophages (e.g., RAW 264.7), endothelial cells (e.g., HUVECs), or smooth muscle cells are commonly used.

• Culture Conditions: Cells are maintained in appropriate media (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified 5% CO2 incubator.

• Treatment: Cells are treated with varying concentrations of the cholesteryl esters, often delivered via a vehicle like cyclodextrin to enhance solubility.

2. Cytotoxicity Assays:

• MTT Assay: To assess cell viability, cells are incubated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). Viable cells reduce MTT to formazan, which is then solubilized and quantified spectrophotometrically.

3. Lipid Accumulation Assays:

• Oil Red O Staining: Cells are fixed and stained with Oil Red O solution to visualize neutral lipid droplets. The stain can be extracted and quantified to measure lipid accumulation.

4. Gene Expression Analysis:

• Quantitative PCR (qPCR): RNA is extracted from treated cells, reverse-transcribed to cDNA, and used as a template for qPCR to measure the expression levels of target genes (e.g., inflammatory cytokines, lipid metabolism genes).

Visualizations

General Cholesteryl Ester Metabolism

Caption: General metabolism of cholesteryl esters within a cell.

Inferred Differential Signaling

Caption: Inferred differential effects based on fatty acid components.

In the absence of direct comparative studies, this guide provides a framework for understanding the potential differential biological activities of Cholesteryl 11-eicosenoate and Cholesteryl Oleate. The primary differences are likely to stem from the distinct biological roles of their constituent fatty acids, 11-eicosenoic acid and oleic acid. Further research is warranted to directly compare these two cholesteryl esters and elucidate their specific impacts on cellular processes and disease progression.

A Comparative Guide to Internal Standards for the Accurate Measurement of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of internal standards for the accurate quantification of Cholesteryl 11-eicosenoate using liquid chromatography-mass spectrometry (LC-MS). Accurate measurement of lipid species like Cholesteryl 11-eicosenoate is critical for understanding their roles in various physiological and pathological processes. The selection of an appropriate internal standard is a crucial step in developing a robust and reliable quantitative LC-MS method.

The Role of Internal Standards in Quantitative Analysis

Internal standards are essential in LC-MS-based quantification to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. For the analysis of cholesteryl esters, two main types of internal standards are commonly employed: stable isotope-labeled (deuterated) standards and non-deuterated, structurally similar (analog) standards.

Comparison of Internal Standard Performance

The choice between a deuterated and a non-deuterated internal standard depends on the specific requirements of the assay, including desired accuracy, cost, and availability. Stable isotope-labeled internal standards are generally considered the gold standard as their near-identical chemical and physical properties to the analyte lead to better tracking during extraction and co-elution during chromatography, which is crucial for correcting matrix effects.[1]

Below is a comparison of the key performance characteristics of these two types of internal standards for the analysis of Cholesteryl 11-eicosenoate.

Feature	Deuterated Internal Standard (e.g., Cholesteryl-d7-palmitate)	Non-Deuterated Analog Internal Standard (e.g., Cholesteryl Heptadecanoate)
Chemical & Physical Properties	Nearly identical to the analyte.	Similar, but not identical, to the analyte.
Chromatographic Behavior	Co-elutes with the analyte.	Elutes close to, but not exactly with, the analyte.
Correction for Matrix Effects	Excellent, as it experiences the same ion suppression or enhancement.	Good, but may not fully compensate if there are significant differences in retention time.
Accuracy & Precision	High accuracy and precision.	Generally good, but can be compromised by differential matrix effects.
Availability & Cost	Can be more expensive and may require custom synthesis.	More readily available and generally less expensive.
Potential for Interference	Minimal, as it is distinguished by mass.	Potential for interference from endogenous lipids with similar structure.

Experimental Data Summary

Internal Standard Type	Analyte Recovery (%)	Precision (CV, %)	Matrix Effect (CV, %)
Deuterated Cholesteryl Ester	95 - 105	< 5	< 5
Non-deuterated Analog (e.g., CE 17:0)	90 - 110	< 10	< 15

Note: The data presented are representative values based on the analysis of cholesteryl esters and may vary depending on the specific experimental conditions and matrix.

Experimental Protocols

A robust and validated experimental protocol is essential for accurate quantification. The following is a representative LC-MS/MS protocol for the analysis of Cholesteryl 11-eicosenoate.

Sample Preparation (Lipid Extraction)

• Internal Standard Spiking: Add a known amount of the selected internal standard (e.g., Cholesteryl-d7 11-eicosenoate or Cholesteryl Heptadecanoate) to the biological sample (e.g., plasma, cell lysate) before extraction.

• Liquid-Liquid Extraction (Folch Method):

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 1 minute.

  • Add 0.2 volumes of 0.9% NaCl solution.

  • Vortex again and centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating cholesteryl esters.

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.[4]

  • Gradient: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions:

    • Cholesteryl 11-eicosenoate: The precursor ion will be the [M+NH4]+ adduct. The product ion will be m/z 369.3, corresponding to the cholestadiene fragment.

    • Internal Standard: The precursor and product ions for the chosen internal standard will be monitored similarly.

  • Collision Energy: Optimize for the specific analyte and internal standard.

Mandatory Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the quantification of Cholesteryl 11-eicosenoate using an internal standard.

Biosynthetic Pathway of Cholesteryl 11-eicosenoate

Caption: A simplified proposed biosynthetic pathway for Cholesteryl 11-eicosenoate.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Head-to-head comparison of different extraction methods for Cholesteryl 11-eicosenoate.

An in-depth analysis of extraction methodologies for Cholesteryl 11-eicosenoate is crucial for researchers in lipidomics and drug development to ensure accurate quantification and subsequent analysis. The efficiency and selectivity of the chosen extraction method directly impact the reliability of experimental outcomes. This guide provides a head-to-head comparison of common extraction techniques, including traditional solvent-based methods, modern solid-phase extraction, and green supercritical fluid extraction, supported by detailed protocols and performance data.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method for Cholesteryl 11-eicosenoate, a type of cholesteryl ester, depends on various factors including the sample matrix, required purity, available equipment, and environmental considerations. Below is a summary of key performance indicators for different methods.

Parameter	Solvent Extraction (Folch/Bligh & Dyer)	Solvent Extraction (Hexane/Isopropanol)	Solid-Phase Extraction (SPE)	Supercritical Fluid Extraction (SFE)
Principle	Liquid-liquid partitioning using a chloroform/methanol/water system to separate lipids from polar molecules.[1][2]	Liquid-liquid partitioning using less toxic solvents.[3]	Adsorption of lipids onto a solid sorbent, followed by selective elution.[2][4][5]	Extraction using carbon dioxide in a supercritical state, which has properties of both a liquid and a gas.[6][7]
Extraction Efficiency	High for a broad range of lipids, including cholesteryl esters.[1][8]	Good, but may be less efficient for highly polar lipids compared to the Folch method.[3]	Generally high (>70%), but can be variable for specific lipid classes like free fatty acids.[2]	Often higher than conventional solvent extraction, especially for complex matrices.[6]
Selectivity	Moderate; co-extracts a wide range of lipids and some non-lipid contaminants.[9]	Moderate; similar to other solvent-based methods.	High; allows for fractionation of lipid classes by using different elution solvents.[5][10]	High; selectivity can be finely tuned by adjusting pressure and temperature.[11]
Speed	Moderate to slow, involves multiple centrifugation and phase separation steps.[2]	Faster than Folch due to rapid phase separation.[3]	Can be very fast, especially when using 96-well plate formats.[2]	Relatively slow due to the time required for pressurization and extraction cycles.
Toxicity/Environmental Impact	High, due to the use of chlorinated solvents (chloroform).[1][3]	Low; hexane and isopropanol are less toxic than chloroform.[3]	Low to moderate, depending on the solvents used for elution.	Very low ("Green" technique); primarily uses non-toxic, non-flammable CO2.[7][11]
Cost	Low (reagent cost).	Low (reagent cost).[3]	Moderate to high (cost of SPE cartridges/plates).	High (initial equipment investment).

Experimental Protocols

Detailed methodologies are provided for each of the compared extraction techniques. These protocols are representative and may require optimization based on the specific sample matrix and analytical goals.

Modified Bligh & Dyer Solvent Extraction

This method is a widely used standard for total lipid extraction from tissues and cells.[1]

Protocol:

• Homogenization: Homogenize approximately 10 mg of tissue or 1x10^6 cells in a glass tube with 200 µL of a chloroform:methanol (2:1, v/v) solution.[12]

• Phase Separation: Add water to the homogenate to achieve a final chloroform:methanol:water ratio of 1:2:0.8. Vortex the mixture thoroughly.[13]

• Centrifugation: Centrifuge the sample at 2,600 rpm for 5-10 minutes to separate the phases.[12][14]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a Pasteur pipette and transfer it to a clean tube.[14]

• Drying: Evaporate the solvent under a stream of nitrogen at approximately 35°C.[14]

• Reconstitution: Re-dissolve the dried lipid extract in a suitable solvent for subsequent analysis (e.g., isopropanol, hexane).

Hexane/Isopropanol Solvent Extraction

This method offers a less toxic alternative to the chloroform-based Bligh & Dyer method.[3]

Protocol:

• Homogenization: Homogenize approximately 10 mg of tissue or 1x10^6 cells in 200 µL of a hexane:isopropanol (3:2, v/v) solution.[12]

• Centrifugation: Centrifuge the homogenate for 5-10 minutes at 14,000 rpm in a microcentrifuge to pellet cell debris.[12]

• Lipid Collection: Transfer the supernatant (organic phase) to a clean tube.

• Washing (Optional): To remove non-lipid contaminants, wash the extract with an aqueous sodium sulfate solution. The two phases separate rapidly.[3]

• Drying: Evaporate the solvent under a vacuum or a stream of nitrogen.[12]

• Reconstitution: Re-dissolve the dried lipids in an appropriate buffer or solvent for your assay.[12]

Solid-Phase Extraction (SPE)

SPE provides a cleaner lipid extract by separating lipids based on their affinity for a solid sorbent, allowing for the removal of contaminants and fractionation of lipid classes.[2][4]

Protocol:

• Cartridge Conditioning: Pre-wash a silica SPE cartridge (e.g., 100 mg) with 2 mL of hexane.[14]

• Sample Loading: After an initial lipid extraction (e.g., using Hexane/Isopropanol), dry the extract and redissolve it in a small volume of hexane. Apply the sample to the conditioned SPE cartridge.

• Elution of Cholesteryl Esters: Elute the cholesteryl ester fraction by passing a non-polar solvent, such as hexane or hexane:diethyl ether (1:1, v/v), through the cartridge.[5][15] Other neutral lipids like triacylglycerols can be eluted subsequently with a slightly more polar solvent.[5]

• Drying and Reconstitution: Collect the eluate containing the cholesteryl esters, evaporate the solvent, and reconstitute the sample for analysis.

Supercritical Fluid Extraction (SFE)

SFE is an environmentally friendly method that uses supercritical CO2, often with a co-solvent, to extract lipids with high efficiency.[11]

Protocol:

• Sample Preparation: Place the sample (e.g., freeze-dried tissue) into the SFE extraction vessel. Unlike other methods, grinding the sample may not be necessary.[6]

• Parameter Setup: Set the SFE system parameters. Optimal conditions for lipid extraction have been reported at a pressure of 30 MPa (approx. 4350 psi) and a temperature of 50°C.[6]

• Extraction: Pump supercritical CO2, modified with a co-solvent like ethanol (e.g., 16% vol), through the vessel at a flow rate of approximately 2.3 mL/min for a duration of 90 minutes.[6]

• Lipid Collection: The pressure is reduced in a separator, causing the CO2 to return to a gaseous state and release the extracted lipids, which are collected free of solvent.[11]

Experimental Workflow Visualization

The following diagram illustrates the general workflows for the discussed extraction methods, highlighting the key stages from sample preparation to the final lipid extract.

Caption: Workflow of different lipid extraction methods.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. taylorfrancis.com [taylorfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. aocs.org [aocs.org]
• 10. researchgate.net [researchgate.net]
• 11. Lipid Extracts Obtained by Supercritical Fluid Extraction and Their Application in Meat Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Extracting cholesterol and lipids from cells — The Open Lab Book v1.0 [theolb.readthedocs.io]
• 13. tandfonline.com [tandfonline.com]
• 14. lipidmaps.org [lipidmaps.org]
• 15. aocs.org [aocs.org]

Confirming the Identity of Cholesteryl 11-eicosenoate: A High-Resolution Mass Spectrometry Comparison Guide

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid species is paramount. This guide provides a comparative overview of high-resolution mass spectrometry (HRMS) techniques for the confirmation of Cholesteryl 11-eicosenoate, a specific cholesteryl ester. We present supporting experimental data and detailed protocols to aid in the accurate characterization of this molecule.

Data Presentation: Comparative Analysis of HRMS Approaches

The accurate identification of Cholesteryl 11-eicosenoate relies on precise mass determination and characteristic fragmentation patterns. Below is a comparison of common HRMS strategies for the analysis of cholesteryl esters.

Analytical Strategy	Instrumentation	Ionization Mode	Key Adducts	Precursor Ion (m/z) [M+NH₄]⁺	Characteristic Fragment Ion (m/z)	Pros	Cons
Direct Infusion-HRMS	Orbitrap, Q-TOF	ESI Positive	NH₄⁺, Na⁺, Li⁺	680.6505	369.3516 (Cholesteryl cation)	High throughput, rapid screening.	Ion suppression from complex mixtures, isomeric differentiation is challenging.
LC-HRMS	UPLC/HPLC coupled to Orbitrap, Q-TOF	ESI Positive	NH₄⁺	680.6505	369.3516 (Cholesteryl cation)	Chromatographic separation of isomers, reduced ion suppression.[1][2]	Longer analysis time compared to direct infusion.
LC-HRMS/MS (dd-MS2)	UPLC/HPLC coupled to Orbitrap, Q-TOF	ESI Positive	NH₄⁺	680.6505	369.3516, fragments from the fatty acyl chain.	Provides structural information from fragmentation spectra, increasing confidence in identification.[3][4]	Data analysis can be more complex.
LC-HRMS/MS (Neutral Loss Scan)	Triple Quadrupole, Q-TOF	ESI Positive	Na⁺, Li⁺	688.6058 [M+Na]⁺	Neutral loss of 368.5 (cholestane).[5][6]	Specific for cholesteryl esters, can detect low-abundance species.[5][6]	Requires specific instrument capabilities; less common on some HRMS platforms.

Note: The m/z values are theoretical calculations for Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂) and may vary slightly in experimental data.

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following is a representative protocol for the identification of Cholesteryl 11-eicosenoate using LC-HRMS/MS.

Sample Preparation (Lipid Extraction)

A standard lipid extraction, such as the Bligh-Dyer method, is recommended to isolate lipids from the sample matrix.

• Homogenize the sample in a mixture of chloroform and methanol (1:2, v/v).

• Add chloroform and water to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for LC-MS analysis (e.g., methanol/chloroform 3:1 v/v with 10 mM ammonium acetate).[7]

Liquid Chromatography (LC)

Chromatographic separation is essential to reduce matrix effects and separate isomers.

• Column: A reverse-phase C18 column is suitable for separating cholesteryl esters.

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the hydrophobic cholesteryl esters.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 45-55 °C.

High-Resolution Mass Spectrometry (HRMS)

The following parameters are suggested for an Orbitrap-based mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Spray Voltage: 3.5-4.5 kV.[7]

• Capillary Temperature: 300-350 °C.[7]

• Full Scan (MS1) Parameters:

  • Resolution: 70,000-140,000.

  • Scan Range: m/z 300-1000.

  • AGC Target: 1e6.

• Data-Dependent MS/MS (dd-MS2) Parameters:

  • Resolution: 17,500-35,000.

  • Isolation Window: m/z 1-2.

  • Collision Energy: Normalized Collision Energy (NCE) of 25-35.

  • Inclusion List: Include the theoretical m/z of the [M+NH₄]⁺ adduct of Cholesteryl 11-eicosenoate (680.6505).

  • Characteristic Fragment: Monitor for the diagnostic cholesteryl cation at m/z 369.3516.[3][4]

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the characteristic fragmentation of Cholesteryl 11-eicosenoate.

Caption: Experimental workflow for the identification of Cholesteryl 11-eicosenoate.

Caption: Fragmentation of Cholesteryl 11-eicosenoate in HRMS/MS.

References

• 1. biorxiv.org [biorxiv.org]
• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]

Evaluating the diagnostic potential of Cholesteryl 11-eicosenoate against known lipid biomarkers.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical diagnostic potential of Cholesteryl 11-eicosenoate against established lipid biomarkers, particularly ceramides, in the context of cardiovascular disease. Due to the limited direct research on Cholesteryl 11-eicosenoate as a diagnostic marker, this document evaluates its potential based on the known biological roles of its constituent parts—cholesteryl esters and 11-eicosenoic acid—and contrasts this with the well-documented performance of ceramide-based biomarkers.

Data Presentation: Comparative Analysis of Lipid Biomarkers

The following table summarizes the diagnostic potential of Cholesteryl 11-eicosenoate (hypothetical) and established ceramide biomarkers for cardiovascular disease.

Biomarker	Disease/Condition	Type of Data	Key Findings	Diagnostic Performance Metrics
Cholesteryl 11-eicosenoate	Cardiovascular Disease (Hypothesized)	Inferred	Potential involvement in lipid metabolism and transport.[1] Cholesteryl esters are associated with atherosclerosis.	Not Yet Established
Metabolic Syndrome (Hypothesized)	Inferred	11-eicosenoic acid is a long-chain fatty acid involved in energy metabolism.[1]	Not Yet Established
Ceramide Ratios (e.g., Cer(d18:1/16:0)/Cer(d18:1/24:0))	Coronary Artery Disease	Clinical Studies	Independent predictor of adverse cardiovascular events.[2] Ratios can have greater predictive power than traditional lipid markers.[2]	Odds Ratio (OR) for Cardiovascular Death: 4.49 (95% CI: 2.24–8.98)[2]
CERT2 Score (Ceramide and Phosphatidylcholine-based)	Cardiovascular Death in patients with Coronary Heart Disease	Clinical Trials	Outperforms traditional risk factors in predicting cardiovascular events.[3][4]	Hazard Ratio (HR) for Cardiovascular Death: 1.47 (95% CI: 1.35–1.59)[4]
Major Adverse Cardiovascular Events (MACE)	Clinical Trials	Increased risk for MACE with higher CERT2 scores.[5]	Hazard Ratio (HR) for MACE: 1.32 (95% CI: 1.25–1.39)[4]
Cer(d18:1/16:0)	Acute Coronary Syndrome (ACS)	Clinical Study	When combined with traditional risk factors and IL-6, improves diagnostic accuracy.	Area Under the Curve (AUC): 0.827 (in combination with other markers)[6]

Experimental Protocols

Quantification of Cholesteryl Esters and Ceramides by LC-MS/MS

This protocol outlines a general method for the analysis of Cholesteryl 11-eicosenoate and known ceramide biomarkers from plasma samples.

1. Sample Preparation (Lipid Extraction)

• Objective: To extract lipids from plasma while minimizing degradation.

• Procedure:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Add 200 µL of water to induce phase separation.

  • Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully aspirate the lower organic phase containing the lipids into a clean tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 200 µL of a suitable solvent for LC-MS analysis (e.g., 9:1 methanol:chloroform).

2. Liquid Chromatography (LC)

• Objective: To separate the different lipid species prior to mass spectrometric analysis.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used for lipidomics.

• Mobile Phase: A gradient of two solvents is commonly employed:

  • Solvent A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Solvent B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a high percentage of Solvent A, gradually increasing the proportion of Solvent B to elute the more hydrophobic lipids like cholesteryl esters.

• Flow Rate: Dependent on the column dimensions, typically in the range of 200-500 µL/min.

• Injection Volume: 5-10 µL of the reconstituted lipid extract.

3. Mass Spectrometry (MS)

• Objective: To detect and quantify the separated lipid species.

• Instrumentation: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is generally used for the analysis of cholesteryl esters and ceramides.

• Data Acquisition:

  • For Cholesteryl Esters: A neutral loss scan of the cholesterol backbone (m/z 368.5) can be used for specific detection.

  • For Ceramides: Multiple Reaction Monitoring (MRM) is a highly specific and sensitive method. Precursor ions (the m/z of the specific ceramide) and product ions (resulting from fragmentation) are pre-selected. For example, for Cer(d18:1/16:0), the transition m/z 538.5 → 264.4 would be monitored.

  • Full Scan: A full scan can be performed to obtain a broader profile of the lipids present in the sample.

4. Data Analysis

• Software: Instrument-specific software is used for data acquisition and initial processing. Specialized software like LipidSearch or open-source tools can be used for lipid identification and quantification.

• Quantification: The concentration of each lipid is determined by comparing the peak area of the analyte to that of an appropriate internal standard.

Mandatory Visualizations

Caption: Experimental workflow for lipid biomarker analysis.

Caption: Cholesterol ester synthesis and signaling pathway.

References

• 1. Showing Compound 11-Eicosenoic acid (FDB012639) - FooDB [foodb.ca]
• 2. benchchem.com [benchchem.com]
• 3. hcplive.com [hcplive.com]
• 4. ahajournals.org [ahajournals.org]
• 5. ahajournals.org [ahajournals.org]
• 6. Ceramide in Coronary Artery Disease: Troublesome or Helpful Future Tools in the Assessment of Risk Prediction and Therapy Effectiveness? - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety and Personal Protective Equipment (PPE)

When handling Cholesteryl 11-eicosenoate, a cautious approach is necessary, treating it as a substance with potential hazards until more specific toxicological data is available. The following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1] A face shield is recommended where splashing is a risk.[2][3]	To protect eyes from dust particles and potential splashes.
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile, neoprene) inspected before use.[1][2]	To prevent skin contact. Disposable nitrile gloves offer good short-term protection against a range of chemicals.[2]
Body Protection	A flame-resistant lab coat (e.g., Nomex®) buttoned to cover as much skin as possible.[2] Long pants and closed-toe, closed-heel shoes are required.[2]	To protect skin from accidental spills and contamination. Cotton or cotton/poly blends are sufficient if there is no fire risk.[3]
Respiratory Protection	A full-face respirator may be necessary if exposure limits are exceeded or if irritation is experienced.[1] Use in a well-ventilated area is crucial.[1]	To prevent inhalation of dust or aerosols. Engineering controls like fume hoods should be the primary method of exposure control.[2] A respirator program, including fit testing and training, is required if respirators are necessary.[2]

Operational and Handling Plan

Engineering Controls:

• Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.[1][4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[4]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves for any signs of degradation or puncture.[1]

• Dispensing: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to handle the solid material.

• During Use: Avoid contact with skin, eyes, and clothing.[4][5] Do not breathe dust.[5]

• After Handling: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1] Launder contaminated work clothes separately.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

• For long-term stability and to maintain product quality, consider storing in a freezer.[4]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Emergency Procedures and First Aid

Emergency Situation	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[4][5] Seek medical attention.[6]
Skin Contact	Take off contaminated clothing immediately.[1] Wash off with soap and plenty of water for at least 15 minutes.[4] Seek medical attention if irritation develops or persists.[4]
Inhalation	Move the victim into fresh air.[1] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1] Seek immediate medical attention.[4]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[4] Do NOT induce vomiting.[6] Never give anything by mouth to an unconscious person.[1] Seek medical attention.[5]

Disposal Plan

Waste Disposal:

• Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.

• Collect waste material in a suitable, labeled container for disposal.

• Do not let the chemical enter drains.[1] Discharge into the environment must be avoided.[1]

Experimental Workflow Diagram

Caption: Workflow for the safe handling and disposal of Cholesteryl 11-eicosenoate.

References

• 1. targetmol.com [targetmol.com]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]